(2R)-3-methoxypropane-1,2-diol

• CAS: 86195-49-5

Core Science & Biosynthesis

(2R)-1-O-methylglycerol vs (2S)-1-O-methylglycerol differences

The following technical guide details the stereochemical, synthetic, and biological distinctions between (2R)-1-O-methylglycerol and (2S)-1-O-methylglycerol.

Differentiation, Synthesis, and Biological Application of Chiral Ether Lipids

Executive Summary

1-O-methylglycerol (3-methoxy-1,2-propanediol) represents the simplest structural motif of ether lipids , a class of biomolecules distinct from the canonical ester-linked lipids found in most bacterial and eukaryotic membranes. The distinction between its enantiomers—(2R) and (2S) —is not merely academic; it dictates biological activity, metabolic fate, and utility in drug delivery systems.

• (2S)-1-O-methylglycerol corresponds to the sn-1 stereochemistry found in natural mammalian ether lipids (e.g., Platelet-Activating Factor, plasmalogens).

• (2R)-1-O-methylglycerol corresponds to the sn-3 stereochemistry, mimicking the "inverse" backbone logic often associated with Archaeal lipids or used as a metabolically stable negative control in enzymatic assays.

This guide provides a rigorous framework for identifying, synthesizing, and utilizing these enantiomers in high-precision research.

Molecular Architecture & Stereochemistry

Conflicting nomenclature often leads to experimental error in lipid chemistry. This section resolves the ambiguity using the Stereospecific Numbering (sn) system alongside IUPAC Cahn-Ingold-Prelog (CIP) conventions.

The Stereochemical Rosetta Stone

Common Name	IUPAC Name	sn-Glycerol Notation	CIP Configuration	Natural Occurrence
(2S)-1-O-methylglycerol	(2S)-3-methoxy-1,2-propanediol	sn-1-O-methylglycerol	S	Mammalian Ether Lipids
(2R)-1-O-methylglycerol	(2R)-3-methoxy-1,2-propanediol	sn-3-O-methylglycerol	R	Archaea / Synthetic Probe

Critical Note on Priority: In the CIP system for 1-O-methylglycerol, the ether carbon (-CH₂OCH₃) holds higher priority than the alcohol carbon (-CH₂OH) due to the oxygen attachment at the second shell.

• Priority Sequence: -OH (C2) > -CH₂OCH₃ (C1) > -CH₂OH (C3) > -H.

• Result: The sn-1 substituted isomer (natural ether lipid backbone) maps to the (S) configuration.

Visualizing the Divergence

The following diagram illustrates the structural relationship between the enantiomers and their parent glycerol backbones.

Caption: Stereochemical divergence of 1-O-methylglycerol. The (S)-enantiomer aligns with the sn-1 scaffold of mammalian ether lipids.

Biological Divergence: The Lipid Divide

The primary utility of these enantiomers lies in their differential interaction with lipid-processing enzymes.

Mammalian Ether Lipid Biosynthesis

Mammalian systems synthesize ether lipids beginning with dihydroxyacetone phosphate (DHAP). The enzyme alkyldihydroxyacetonephosphate synthase introduces the ether bond before the ketone is reduced.

• Key Enzyme: DHAP acyltransferase / Alkyl-DHAP synthase.

• Stereochemical Consequence: The subsequent reduction by NADPH-dependent oxidoreductase produces the 1-O-alkyl-sn-glycerol-3-phosphate backbone.

• Research Implication: If you are studying mammalian signaling (e.g., PKC inhibition, antitumor ether lipids), you must use (2S)-1-O-methylglycerol derivatives. The (R)-enantiomer acts as an inert competitive inhibitor or negative control.

The Archaeal Connection

Archaea utilize Glycerol-1-Phosphate (G1P) dehydrogenase, creating lipids with sn-2,3 stereochemistry (which maps to the R-glycerol backbone).

• Research Implication: (2R)-1-O-methylglycerol is the appropriate scaffold for synthesizing liposomes intended to mimic the high-stability membranes of extremophiles (Archaeosomes), which are resistant to phospholipases.

Analytical Discrimination

Distinguishing these enantiomers requires specific chiral techniques, as they share identical boiling points and refractive indices in achiral environments.

Mosher Ester Analysis (NMR)

This is the "Gold Standard" for absolute configuration assignment.

• Principle: Reaction with chiral α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA) creates diastereomers with distinct ¹H and ¹⁹F NMR shifts.

• Protocol:

  • React 5 mg of 1-O-methylglycerol with (R)-(-)-MTPA-Cl in pyridine.

  • Analyze ¹H NMR (500 MHz).

  • Diagnostic Shift: The methoxy protons (-OCH₃) at C1 will show distinct chemical shifts (Δδ) between the (R)-MTPA and (S)-MTPA esters due to the shielding cone of the phenyl group.

Chiral HPLC Method

For routine purity checks (ee% determination), derivatization is required to enhance detection and chiral recognition.

Parameter	Condition
Derivatization	Reaction with 3,5-dinitrophenyl isocyanate (DNPU)
Column	Chiralcel OD-H or Chiralpak AD-H (Amylose/Cellulose based)
Mobile Phase	Hexane : Isopropanol (90:10 v/v)
Flow Rate	0.5 - 1.0 mL/min
Detection	UV at 254 nm (targeting the DNPU chromophore)
Elution Order	Typically (R) elutes before (S) on Amylose-based phases (Verify with standards)

Synthetic Protocols

To ensure high enantiomeric excess (>98% ee), we recommend chemo-enzymatic synthesis starting from the chiral pool (Solketal). This is superior to kinetic resolution, which is limited to 50% theoretical yield.

Workflow Visualization

Caption: Synthesis of (S)-1-O-methylglycerol from (S)-Solketal via retention of stereochemistry.

Detailed Protocol: Synthesis of (2S)-1-O-Methylglycerol

Reagents:

• (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol (Solketal), 99% ee.

• Sodium Hydride (NaH), 60% dispersion in mineral oil.

• Iodomethane (MeI).

• Tetrahydrofuran (THF), anhydrous.

Step 1: Methylation (O-Alkylation)

• Setup: Flame-dry a 250 mL round-bottom flask under Argon.

• Solvation: Dissolve (S)-Solketal (10 mmol) in anhydrous THF (50 mL).

• Deprotonation: Cool to 0°C. Add NaH (12 mmol) portion-wise. Stir for 30 min until H₂ evolution ceases.

• Alkylation: Add MeI (15 mmol) dropwise. Allow to warm to room temperature and stir for 4 hours.

• Quench: Carefully add saturated NH₄Cl solution. Extract with diethyl ether (3x). Dry organic layer over MgSO₄ and concentrate.

Step 2: Hydrolysis (Deprotection)

• Reaction: Dissolve the crude methylated intermediate in Methanol (20 mL).

• Acidification: Add 1M HCl (5 mL). Stir at room temperature for 2 hours.

• Validation: Monitor TLC (loss of UV-active spots if using aromatic solvent, or use KMnO₄ stain).

• Workup: Neutralize with solid NaHCO₃. Filter and concentrate.

• Purification: Distillation (bp ~110°C at 10 mmHg) or Flash Chromatography (DCM:MeOH 95:5).

Self-Validating Checkpoint:

• Measure Optical Rotation: [α]D²⁰ should be small but negative (approx -2° to -5° in water) for the (S)-isomer, though specific rotation is concentration-dependent.

• Critical: Confirm identity via ¹H NMR (doublet of doublets for the methoxy-CH₂ at ~3.4 ppm).

References

• IUPAC Commission on Biochemical Nomenclature. (1967).[1] The Nomenclature of Lipids. European Journal of Biochemistry.

• Kramer, I.M., et al. (1989).[2] 1-O-Hexadecyl-2-O-methylglycerol, a novel inhibitor of protein kinase C.[2] Journal of Biological Chemistry.[1][2]

• Dale, J.A., & Mosher, H.S. (1973).[3] Nuclear Magnetic Resonance Enantiomer Reagents.[4] Configuration of the Chiral Alcohols. Journal of the American Chemical Society.[3]

• Magnusson, C.D., & Haraldsson, G.G. (2011). Chemoenzymatic synthesis of structured triacylglycerols and ether lipids. Tetrahedron.[5]

• Koga, Y., et al. (1993). The Ether Lipid Divide: Ether lipids of Methanobacterium thermoautotrophicum. Journal of Bacteriology.

Sources

• 1. Glycerol - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. individual.utoronto.ca [individual.utoronto.ca]
• 5. EP1413627A1 - Enzymatic synthesis of (S)-1,2-O-isopropylidene glycerol - Google Patents [patents.google.com]

An In-depth Technical Guide to the Stereochemistry of 3-Methoxypropane-1,2-diol Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methoxypropane-1,2-diol, a chiral trifunctional building block, is of significant interest in synthetic and medicinal chemistry. Its two enantiomers, (R)- and (S)-3-methoxypropane-1,2-diol, serve as valuable precursors in the stereoselective synthesis of complex, biologically active molecules. This guide provides a comprehensive overview of the stereochemistry of these enantiomers, including their synthesis, separation, and characterization. A central focus is placed on the practical application of this knowledge in drug discovery and development, highlighting the importance of stereochemical purity in achieving desired pharmacological outcomes.

Introduction

The three-dimensional arrangement of atoms in a molecule, its stereochemistry, is a critical determinant of its biological activity. In the pharmaceutical industry, the differential effects of enantiomers are a well-established phenomenon, where one enantiomer may exhibit therapeutic benefits while the other could be inactive or even toxic. Consequently, the ability to synthesize and characterize stereochemically pure compounds is paramount. 3-Methoxypropane-1,2-diol, with its single chiral center, presents a fundamental yet crucial example of the importance of stereocontrol in the synthesis of more complex chiral molecules. This guide will delve into the core principles and practical methodologies associated with the stereochemistry of its enantiomers.

Molecular Structure and Physicochemical Properties

3-Methoxypropane-1,2-diol possesses a stereocenter at the C2 position, giving rise to two enantiomers: (R)-3-methoxypropane-1,2-diol and (S)-3-methoxypropane-1,2-diol.

Property	Value
Molecular Formula	C₄H₁₀O₃[1]
Molecular Weight	106.12 g/mol [1]
Appearance	Colorless to almost colorless clear liquid[1]
Boiling Point	220 °C[1]
Density	1.12 g/mL at 20 °C[1]
Solubility	Soluble in water[1]
CAS Number (Racemate)	623-39-2[1]

Synthesis of 3-Methoxypropane-1,2-diol Enantiomers

The preparation of enantiomerically pure 3-methoxypropane-1,2-diol can be approached through two primary strategies: asymmetric synthesis from a chiral precursor or resolution of a racemic mixture.

Asymmetric Synthesis from Chiral Glycidol

The most direct route to enantiomerically pure 3-methoxypropane-1,2-diol involves the regioselective ring-opening of a chiral glycidol precursor. This approach leverages the readily available enantiomers of glycidol, (R)-(-)-glycidol and (S)-(+)-glycidol, to impart the desired stereochemistry. The reaction proceeds via a nucleophilic attack of a methoxide source on the epoxide ring of glycidol.

Causality Behind Experimental Choices: The choice of a base-catalyzed ring-opening is driven by the desire for high regioselectivity. The reaction of an alkoxide with an epoxide generally proceeds via an SN2 mechanism. In the case of glycidol, the primary carbon (C3) is less sterically hindered than the secondary carbon (C2), making it the preferred site of nucleophilic attack. This regioselectivity is crucial for obtaining the desired 1,2-diol product rather than the 1,3-diol isomer. The use of a strong base like potassium hydroxide deprotonates methanol to form the methoxide nucleophile in situ.

Experimental Protocol: Synthesis of (R)-3-Methoxypropane-1,2-diol

This protocol is adapted from a general method for the synthesis of 3-alkoxypropane-1,2-diols.[2][3]

Materials:

• (R)-(-)-Glycidol

• Methanol (anhydrous)

• Potassium hydroxide (KOH)

• Dichloromethane

• Anhydrous magnesium sulfate

• Standard glassware for organic synthesis

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve potassium hydroxide (0.2 equivalents) in anhydrous methanol under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add (R)-(-)-glycidol (1.0 equivalent) to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and neutralize with a dilute acid (e.g., 1M HCl).

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude (R)-3-methoxypropane-1,2-diol.

• Purify the product by vacuum distillation or column chromatography on silica gel.

The synthesis of (S)-3-methoxypropane-1,2-diol is achieved by following the same procedure, substituting (R)-(-)-glycidol with (S)-(+)-glycidol.

Caption: Asymmetric synthesis of 3-methoxypropane-1,2-diol enantiomers.

Chiral Resolution of Racemic 3-Methoxypropane-1,2-diol

An alternative to asymmetric synthesis is the resolution of a racemic mixture of 3-methoxypropane-1,2-diol. High-performance liquid chromatography (HPLC) using a chiral stationary phase (CSP) is a powerful and widely used technique for this purpose.

Causality Behind Experimental Choices: Chiral HPLC relies on the differential interaction of the enantiomers with a chiral stationary phase, leading to different retention times and, thus, separation. Polysaccharide-based CSPs, such as those derived from cellulose or amylose (e.g., Chiralpak® series), are often effective for the resolution of a wide range of chiral compounds, including alcohols and diols. The choice of the mobile phase (a mixture of a non-polar solvent like hexane and a polar modifier like isopropanol or ethanol) is critical for optimizing the separation by modulating the interactions between the analyte, the CSP, and the mobile phase.

Experimental Protocol: Chiral HPLC Resolution

This is a general protocol that would require optimization for the specific separation of 3-methoxypropane-1,2-diol enantiomers.

Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Chiral stationary phase column (e.g., Chiralpak® AD-H or similar polysaccharide-based column)

• Racemic 3-methoxypropane-1,2-diol

• HPLC-grade hexane

• HPLC-grade isopropanol or ethanol

Procedure:

• Prepare a mobile phase of hexane and an alcohol modifier (e.g., 90:10 v/v hexane:isopropanol). Degas the mobile phase before use.

• Equilibrate the chiral column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved.

• Dissolve a small amount of racemic 3-methoxypropane-1,2-diol in the mobile phase to prepare a sample solution.

• Inject an appropriate volume of the sample solution onto the column.

• Monitor the elution of the enantiomers using the UV detector at a suitable wavelength (as 3-methoxypropane-1,2-diol lacks a strong chromophore, derivatization or a refractive index detector may be necessary).

• Optimize the separation by adjusting the mobile phase composition (i.e., the percentage of the alcohol modifier) and the flow rate to achieve baseline resolution of the two enantiomer peaks.

Sources

• 1. 3-Methoxy-1,2-propanediol | 623-39-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. zaguan.unizar.es [zaguan.unizar.es]
• 3. Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization of the synthesis of glycerol derived solvents - Green Chemistry (RSC Publishing) [pubs.rsc.org]

(R)-3-Methoxypropane-1,2-diol: A Critical Chiral Building Block

Topic: (R)-3-methoxypropane-1,2-diol: Technical Specifications, Synthesis, and Applications in Drug Development Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-3-methoxypropane-1,2-diol is a low-molecular-weight chiral glycerol ether utilized primarily as a stereodefined building block in the synthesis of pharmaceutical intermediates, lipids, and functional materials. Unlike its racemic counterpart (CAS 623-39-2), the enantiopure (R)-isomer allows for the precise control of stereochemistry in downstream targets, including beta-blockers, ether lipids, and nucleoside analogs. This guide provides a definitive technical reference for its physicochemical properties, synthetic pathways, and analytical characterization.

Physicochemical Specifications

The following data aggregates experimentally validated properties for (R)-3-methoxypropane-1,2-diol. Note the distinct CAS numbers for the enantiomers, a common source of confusion in procurement and database searching.

Property	Value	Notes
IUPAC Name	(2R)-3-methoxypropane-1,2-diol
Common Synonyms	1-O-Methyl-sn-glycerol; (R)-Glycerol -monomethyl ether	See Stereochemistry Section
Molecular Formula	C₄H₁₀O₃
Molecular Weight	106.12 g/mol
CAS Number (R-isomer)	86195-49-5	Specific to (R)-enantiomer
CAS Number (S-isomer)	71484-94-1	Enantiomer
CAS Number (Racemic)	623-39-2	Common commercial grade
Appearance	Colorless, viscous liquid	Hygroscopic
Density	1.114 g/mL at 25 °C
Boiling Point	133 °C at 35 mmHg
Solubility	Miscible with water, ethanol, acetone	Lipophilic/Hydrophilic balance

Stereochemistry and Nomenclature

Correct nomenclature is vital for this compound due to the potential for ambiguity in glycerol derivatives.

• Cahn-Ingold-Prelog (CIP): The methoxy group (-CH₂OCH₃) has higher priority than the hydroxymethyl group (-CH₂OH) due to the ether oxygen being bonded to a carbon, whereas the alcohol oxygen is bonded to a hydrogen. Thus, the (R)-configuration corresponds to the sn-1-O-methylglycerol structure in lipid nomenclature.

• Fisher Projection: In the standard Fisher projection where C1 is at the top, the secondary hydroxyl group is on the right for the (R)-isomer (D-series analogue).

Synthesis and Manufacturing Pathways

The synthesis of (R)-3-methoxypropane-1,2-diol typically relies on "chiral pool" precursors to ensure high enantiomeric excess (ee). The two primary routes involve the ring-opening of chiral epoxides or the modification of chiral ketals like Solketal.

Mechanistic Pathway (Graphviz)

The following diagram illustrates the retentive and inversive pathways from common precursors.

[1][2]

• Route A (Direct Hydrolysis): Acid-catalyzed hydrolysis of (R)-glycidyl methyl ether. This reaction proceeds with retention of configuration at the chiral center because the nucleophile (water) attacks the less hindered primary carbon or the epoxide oxygen is protonated and opened without affecting the C2 stereocenter directly in a way that causes inversion.

• Route B (Solketal Route): Methylation of (S)-Solketal (which has the 1,2-diol protected) followed by deprotection. Note that starting from (S)-Solketal yields the (S)-isomer of the product. To get the (R)-target , one would typically start from (R)-Solketal or use a precursor that allows for inversion (e.g., substitution of a sulfonate ester).

Applications in Drug Development

Chiral Linker in API Synthesis

(R)-3-methoxypropane-1,2-diol serves as a scaffold for drugs requiring a glycerol backbone with a defined ether linkage.

• Beta-Blockers: It is a precursor for specific ether-linked beta-adrenergic receptor antagonists where the (R)-configuration at the linker is critical for receptor binding affinity.

• Ether Lipids: Used in the synthesis of antitumor ether lipids (AELs) and platelet-activating factor (PAF) analogs. The metabolic stability of the ether bond (vs. ester) increases the in vivo half-life of these lipid-drug conjugates.

Cryopreservation

Research indicates that 3-methoxypropane-1,2-diol (often cited as 1-O-methylglycerol) permeates cell membranes effectively.

• Mechanism: It acts by disrupting ice crystal formation and modulating membrane fluidity at sub-zero temperatures.

• Advantage: Unlike DMSO, it exhibits lower cytotoxicity in certain mononuclear cell lines, making it a candidate for preserving sensitive biological samples.

Analytical Characterization & Quality Control

Ensuring the enantiomeric purity of (R)-3-methoxypropane-1,2-diol is essential.

Enantiomeric Separation Protocol

• Method: Chiral Gas Chromatography (GC) or HPLC.

• Column: Cyclodextrin-based stationary phases (e.g.,

  -DEX 120 or Chiralcel OD-H).

• Derivatization: Often derivatized with trifluoroacetic anhydride (TFAA) to increase volatility and separation factors for GC analysis.

Spectroscopic Identification

• ¹H NMR (400 MHz, CDCl₃):

  3.88 (m, 1H, CH-OH), 3.65 (dd, 1H, CH₂-OH), 3.55 (dd, 1H, CH₂-OH), 3.45 (d, 2H, CH₂-OMe), 3.38 (s, 3H, OCH₃).

• Mass Spectrometry (GC-MS): Molecular ion usually weak; characteristic fragments at m/z 45 (CH₂OCH₃⁺) and m/z 61 (CH₂(OH)CH(OH)⁺).

Safety and Handling

• GHS Classification: Irritant (Skin Irrit. 2, Eye Irrit. 2A).

• Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) in tightly sealed containers.

• Metabolism: Can be metabolized to 3-methoxy-lactate; generally considered lower toxicity than halogenated propanediols but should be handled with standard PPE.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 92822, 3-Methoxy-1,2-propanediol. Retrieved from [Link]

• Accela ChemBio. Product Catalog: (R)-3-Methoxypropane-1,2-diol (CAS 86195-49-5).[3][4][5] Retrieved from [Link]

• Schuff-Werner, P., et al. (1988).1-O-methyl-rac-glycerol: a new agent for the cryopreservation of mononuclear cells. Cryobiology, 25(6), 487-494.

• ChemSrc. Glycidyl Methyl Ether and Derivatives CAS Registry.[3] Retrieved from [Link]

Sources

• 1. Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN104610074A - Preparation method of 3-amino-1,2-propanediol - Google Patents [patents.google.com]
• 3. Glycidyl Methyl Ether | CAS#:930-37-0 | Chemsrc [chemsrc.com]
• 4. 1956339-35-7,Oxazolo[5,4-b]pyridin-7-ol-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 5. 147055-78-5,3-Thiocyanatoisonicotinonitrile-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Thermodynamic Properties of Chiral Glycerol Ethers: A Technical Guide

Executive Summary

Glycerol ethers (GEs), specifically 1-O-alkyl-sn-glycerols, represent a distinct class of amphiphilic lipids with profound stability against chemical and enzymatic hydrolysis compared to their ester counterparts. This stability, combined with their unique phase behavior, makes them critical candidates for lipid nanoparticles (LNPs) in mRNA delivery, adjuvants , and biocompatible surfactants .[1]

This guide provides a rigorous analysis of the thermodynamic properties of chiral glycerol ethers, focusing on the critical distinctions between enantiopure (typically sn-1 or sn-3) and racemic forms. It details the impact of chirality on solid-state packing, phase transition enthalpies, and solution behavior, supported by validated experimental protocols.[1]

Molecular Architecture & Chiral Impact

The core thermodynamic behavior of glycerol ethers stems from the chirality at the C2 (sn-2) position of the glycerol backbone. Unlike triglycerides, where the ester bond allows for significant rotational freedom, the ether linkage in GEs imposes specific conformational constraints that amplify the effects of stereochemistry on intermolecular packing.

Stereochemical Packing & Meyerhoffer’s Rule

In the solid state, chiral glycerol ethers often exhibit lower melting points and lower enthalpies of fusion compared to their racemic counterparts, a phenomenon governed by Meyerhoffer’s Rule .[1] This rule posits that a racemic compound (a true crystal containing both enantiomers in the unit cell) may have distinct solubility and melting properties compared to a racemic conglomerate (a physical mixture of separate enantiomeric crystals).[1]

• Racemates: Often form denser crystal lattices due to efficient packing between R and S enantiomers (e.g., centrosymmetric pairing), leading to higher melting points (

  ) and lower solubility.[1]

• Enantiomers: Pure enantiomers (sn-1 or sn-3) cannot access these centrosymmetric packing modes, often resulting in "looser" crystal structures that are thermodynamically less stable (lower

  ) but kinetically favored for forming lyotropic liquid crystals or gels.

Critical Insight: For specific derivatives like ortho-ethylphenyl glycerol ether, the enantiopure form creates stable supramolecular gels, whereas the racemate crystallizes and precipitates. This thermodynamic divergence is the basis for selecting enantiopure lipids for stable drug delivery formulations.[1]

Thermodynamic Characterization

Phase Transition Thermodynamics

The melting point and enthalpy of fusion (

) are the primary indicators of solid-state stability. The ether linkage lowers the transition temperatures relative to equivalent glycerides due to the loss of a carbonyl oxygen hydrogen-bond acceptor.

Table 1: Comparative Thermodynamic Properties of Key Glycerol Ethers

Data compiled from standard lipid databases and specific chiral studies.

Compound	Chain Length	Configuration	Melting Point ( )	Phase Behavior Notes
Chimyl Alcohol	C16:0	rac-1-O-hexadecyl	62.5 – 63.5 °C	Forms stable lamellar phases ( ) in water.
(S)-Chimyl Alcohol	C16:0	sn-1-O-hexadecyl	61.0 – 62.0 °C	Found naturally; slightly lower indicates less dense packing.
Batyl Alcohol	C18:0	rac-1-O-octadecyl	71.0 – 73.0 °C	High crystallinity; poor solubility in ambient water.
(S)-Batyl Alcohol	C18:0	sn-1-O-octadecyl	70.5 °C	Natural enantiomer; critical for membrane fluidity in deep-sea organisms.
Selachyl Alcohol	C18:1 ( )	sn-1-O-oleyl	Liquid at RT	Cis-double bond disrupts packing; is negligible.

Solution Thermodynamics & Micellization

The Critical Micelle Concentration (CMC) of glycerol ethers is governed by the hydrophobic effect but modulated by the hydration of the glycerol headgroup.

• Enthalpy of Micellization (

  ): Typically positive (endothermic) at low temperatures, driven by entropy ( ) due to water restructuring.[1]

• Chiral Discrimination: While CMC values are often similar for enantiomers and racemates in isotropic solvents, chiral recognition becomes significant in high-concentration mesophases (e.g., cubic or hexagonal phases), where the curvature of the interface is sensitive to the effective headgroup area of the specific enantiomer.

Experimental Protocols

Protocol: Differential Scanning Calorimetry (DSC) of Chiral Lipids

Objective: To determine

, , and the cooperativity of the gel-to-liquid crystalline phase transition.

Equipment: High-Sensitivity DSC (e.g., TA Instruments Nano DSC or Malvern MicroCal).[1]

Workflow:

• Sample Preparation:

  • Weigh 1-2 mg of enantiopure or racemic glycerol ether.[1]

  • Dissolve in chloroform/methanol (2:1 v/v) to ensure complete mixing, then dry under

    stream to form a thin film.

  • Hydrate with degassed buffer (e.g., 20 mM HEPES, pH 7.[1]4) to a final concentration of 1 mg/mL.[1]

  • Critical Step: Perform 3 freeze-thaw cycles (liquid

    50°C water bath) to ensure equilibrium hydration and multilamellar vesicle (MLV) formation.[1]

• Degassing: Degas both sample and reference buffer under vacuum for 10 minutes to prevent bubble formation during heating.

• Scanning Parameters:

  • Equilibration: Hold at 10°C for 15 minutes.

  • Ramp Rate: 0.5°C/min or 1.0°C/min (slower rates provide better resolution of pre-transitions).

  • Range: 10°C to 90°C.[1]

• Data Analysis:

  • Subtract the buffer-buffer baseline.[1]

  • Integrate the main transition peak to obtain

    (kcal/mol).[1]

  • The peak width at half-height (

    ) indicates the cooperativity (narrower = higher purity/cooperativity).

Protocol: Regioselective Synthesis of Enantiopure Glycerol Ethers

Objective: To synthesize sn-1-O-alkylglycerol with >98% enantiomeric excess (ee), avoiding the thermodynamic sink of the racemate.

Mechanism: Nucleophilic ring-opening of chiral glycidyl derivatives.[1]

Steps:

• Starting Material: Use (S)-(+)-2,2-dimethyl-1,3-dioxolane-4-methanol (Solketal) or (R)-Epichlorohydrin.

• Alkylation: React (S)-Solketal with alkyl bromide (

  ) using KOH in refluxing toluene. Note: Phase transfer catalysts (e.g., TBAB) improve yield.

• Deprotection: Hydrolyze the acetonide group using 1M HCl in methanol/water at 60°C.

• Purification: Recrystallize from hexane/ethanol.

• Validation: Verify chirality using Chiral HPLC (Chiralcel OD-H column) or by measuring optical rotation

  .

Visualizations

Synthesis Pathway of Chiral Glycerol Ethers

This diagram illustrates the regioselective route to ensure thermodynamic consistency in the final product.

Caption: Regioselective synthesis pathway ensuring high enantiomeric excess for thermodynamic characterization.

Thermodynamic Stability Logic: Enantiomer vs. Racemate

This decision tree helps researchers predict phase behavior based on chirality.[1]

Caption: Thermodynamic logic flow for selecting between racemic and enantiopure glycerol ethers.

References

• Thermodynamic Properties of Glycerol: Title: Thermodynamic properties of glycerol: Experimental and theoretical study.[1] Source: ResearchGate (2025).[1] URL:[Link]

• Chirality and Gelation: Title: Chirality, Gelation Ability and Crystal Structure: Together or Apart? Alkyl Phenyl Ethers of Glycerol.[1] Source: Semantic Scholar (2021).[1] URL:[Link]

• Phase Behavior of Alkyl Glycerol Ethers: Title: Phase behaviour of alkyl glycerol ether surfactants.[1] Source: DiVA Portal (1998).[1] URL:[Link]

• DSC of Lipid Membranes: Title: Differential Scanning Calorimetry of Protein–Lipid Interactions.[1][2][3][4] Source: Springer Protocols / UCM (2013).[1] URL:[Link]

• Batyl Alcohol Properties: Title: Batyl Alcohol - Chemical & Physical Properties.[1][5][6][] Source: PubChem / Ataman Chemicals.[1] URL:[Link]

Sources

• 1. Natural and Enantiopure Alkylglycerols as Antibiofilms Against Clinical Bacterial Isolates and Quorum Sensing Inhibitors of Chromobacterium violaceum ATCC 12472 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ucm.es [ucm.es]
• 3. Using Calorimeters for Investigating Lipid Membrane Stability [eureka.patsnap.com]
• 4. The use of differential scanning calorimetry and differential thermal analysis in studies of model and biological membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Batyl alcohol - Wikipedia [en.wikipedia.org]
• 6. Cetyl alcohol - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols: Strategic Alkylation of (R)-2,2-dimethyl-1,3-dioxolane-4-methanol

Abstract

This document provides a detailed technical guide for the O-alkylation of (R)-2,2-dimethyl-1,3-dioxolane-4-methanol, a key chiral building block commonly known as (R)-Solketal or (R)-(-)-1,2-O-isopropylideneglycerol.[1] The primary methodology discussed is the Williamson ether synthesis, a robust and widely adopted procedure for forming ether linkages.[2][3] We will explore the mechanistic underpinnings of this transformation, provide a field-proven, step-by-step laboratory protocol, and discuss critical parameters for reaction success, product validation, and troubleshooting. This guide is intended for researchers in organic synthesis, medicinal chemistry, and materials science who utilize chiral synthons for the development of complex molecules.

Introduction and Strategic Importance

(R)-2,2-dimethyl-1,3-dioxolane-4-methanol is a versatile chiral intermediate derived from glycerol, a renewable and inexpensive starting material.[4][5] Its value in chemical synthesis lies in the stereocenter inherited from the parent glycerol molecule and the presence of a primary alcohol, which can be readily functionalized. The 1,2-diol is protected as a cyclic ketal (an acetonide), rendering the primary hydroxyl group at the C3 position available for selective modification.[6][7][8]

Alkylation of this primary alcohol to form an ether is a foundational step in the synthesis of numerous biologically active molecules, including beta-blockers, glycerophospholipids, and other pharmaceutical agents.[4] The reaction proceeds via the Williamson ether synthesis, which involves the deprotonation of the alcohol to form a nucleophilic alkoxide, followed by its reaction with an electrophilic alkylating agent in a bimolecular nucleophilic substitution (SN2) reaction.[2][3][9] The inherent basic conditions of this synthesis are fully compatible with the acid-sensitive acetonide protecting group, ensuring its integrity throughout the transformation.[6][10]

Core Principles and Reaction Mechanism

The success of the Williamson ether synthesis hinges on a clear understanding of the SN2 mechanism and the judicious selection of reagents and conditions.

The Mechanism: The process occurs in two principal stages:

• Deprotonation: A strong, non-nucleophilic base is used to abstract the acidic proton from the primary hydroxyl group of (R)-Solketal, generating a potent alkoxide nucleophile.

• Nucleophilic Attack: The newly formed alkoxide attacks the electrophilic carbon of an alkylating agent (typically an alkyl halide or sulfonate). This is a concerted, single-step reaction where the C-O bond forms as the bond to the leaving group breaks. The reaction proceeds with an inversion of stereochemistry at the electrophilic carbon, though this is not relevant for the synthesis of simple alkyl ethers from primary halides.[11]

Caption: The two-step mechanism for the alkylation of (R)-Solketal.

Key Experimental Choices & Their Rationale:

• Substrate: (R)-Solketal is an ideal substrate because it is a primary alcohol, which minimizes steric hindrance for the SN2 attack.[9]

• Base Selection: Sodium hydride (NaH) is a common and effective choice. It is a strong, non-nucleophilic base that irreversibly deprotonates the alcohol, driving the reaction forward with the evolution of hydrogen gas. Other suitable bases include potassium tert-butoxide (KOtBu) and sodium hexamethyldisilazide (NaHMDS).

• Alkylating Agent: Primary alkyl halides (I > Br > Cl) or sulfonates (tosylates, mesylates) are optimal.[2] Secondary and tertiary halides are prone to undergoing elimination (E2) reactions in the presence of a strong base like an alkoxide, leading to undesired alkene byproducts and lower yields of the ether.[9]

• Solvent: Anhydrous polar aprotic solvents such as Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF), or Dimethyl sulfoxide (DMSO) are preferred.[2] These solvents effectively solvate the counter-ion of the base (e.g., Na⁺) but do not form strong hydrogen bonds with the alkoxide, thereby maximizing its nucleophilicity.

Detailed Experimental Protocol

This protocol describes the synthesis of (R)-4-(benzyloxymethyl)-2,2-dimethyl-1,3-dioxolane as a representative example.

3.1. Materials and Reagents

Reagent	Molar Mass ( g/mol )	Purity	Supplier Example
(R)-2,2-dimethyl-1,3-dioxolane-4-methanol	132.16	>98%	Sigma-Aldrich
Sodium Hydride (NaH)	24.00	60% disp. in oil	Sigma-Aldrich
Benzyl Bromide	171.04	>98%	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	72.11	>99.9%	Sigma-Aldrich
Saturated aq. Ammonium Chloride (NH₄Cl)	-	-	-
Diethyl Ether (Et₂O)	74.12	ACS Grade	-
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	-	-

3.2. Stoichiometry for a 10 mmol Scale Reaction

Compound	Molar Mass ( g/mol )	Equivalents	Amount (mmol)	Mass/Volume
(R)-Solketal	132.16	1.0	10.0	1.32 g
Sodium Hydride (60%)	24.00 (as NaH)	1.2	12.0	0.48 g
Benzyl Bromide	171.04	1.1	11.0	1.88 g (1.3 mL)
Anhydrous THF	-	-	-	50 mL

3.3. Reaction Workflow

Caption: Step-by-step experimental workflow for the alkylation reaction.

3.4. Step-by-Step Procedure

• Preparation: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add (R)-2,2-dimethyl-1,3-dioxolane-4-methanol (1.32 g, 10.0 mmol). Seal the flask with a septum and purge with dry nitrogen or argon for 10 minutes.

• Solvent Addition: Add anhydrous THF (50 mL) via syringe. Stir the solution until the starting material is fully dissolved.

• Deprotonation: Cool the flask to 0 °C using an ice-water bath. Carefully add the sodium hydride (60% dispersion in mineral oil, 0.48 g, 12.0 mmol) in small portions over 10 minutes. Causality Note: Portion-wise addition is crucial to control the rate of hydrogen gas evolution and prevent excessive foaming and exotherm. Stir the resulting suspension at 0 °C for 30 minutes. The solution should become a cloudy white suspension.

• Alkylation: Add benzyl bromide (1.3 mL, 11.0 mmol) dropwise to the stirred suspension at 0 °C using a syringe.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 4-12 hours.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) (e.g., 20% Ethyl Acetate in Hexane). The starting material should be consumed, and a new, less polar spot corresponding to the product should appear.

• Work-up: Once the reaction is complete, cool the flask back to 0 °C. Slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl solution (~15 mL) dropwise to neutralize any unreacted NaH.

• Extraction: Transfer the mixture to a separatory funnel. Add deionized water (30 mL) and diethyl ether (50 mL). Shake vigorously and allow the layers to separate. Collect the organic layer. Extract the aqueous layer two more times with diethyl ether (2 x 30 mL).

• Washing and Drying: Combine all organic layers and wash with saturated aqueous NaCl (brine, 50 mL). Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil can be purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 5% to 20% EtOAc) to yield the pure product as a colorless oil.

Product Validation and Characterization

A self-validating protocol requires rigorous confirmation of the product's identity and purity.

• Yield: Typically 80-95% after purification.

• TLC: (20% EtOAc/Hexane): Rf (product) ≈ 0.5; Rf (starting material) ≈ 0.2.

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.40-7.25 (m, 5H, Ar-H)

  • δ 4.58 (s, 2H, -O-CH₂ -Ph)

  • δ 4.30 (quintet, 1H, CH -CH₂O)

  • δ 4.07 (dd, 1H, one of dioxolane CH₂ )

  • δ 3.75 (dd, 1H, one of dioxolane CH₂ )

  • δ 3.59 (d, 2H, -CH-CH₂ -OBn)

  • δ 1.42 (s, 3H, CH₃)

  • δ 1.36 (s, 3H, CH₃)

  • Key Insight: The disappearance of the broad -OH peak from the starting material and the appearance of the 5 aromatic protons and the benzylic singlet at ~4.58 ppm are definitive indicators of successful benzylation.

• IR (neat, cm⁻¹):

  • ~3030 (Ar C-H stretch)

  • ~2985, 2870 (Aliphatic C-H stretch)

  • ~1100 (C-O-C ether stretch)

  • Key Insight: The most significant change is the disappearance of the broad O-H stretch that is present in the starting material spectrum around 3400 cm⁻¹.

Subsequent Deprotection: Accessing the Chiral Diol

The acetonide group is a protecting group, and its removal is often necessary to complete a synthesis. This is readily achieved under mild acidic conditions, which hydrolyzes the ketal.[6][12]

Caption: Acid-catalyzed hydrolysis to remove the acetonide protecting group.

Brief Protocol: Dissolve the alkylated product in a mixture of THF and water (e.g., 4:1). Add a catalytic amount of a strong acid (e.g., 1M HCl) or a stoichiometric amount of a weaker acid (e.g., acetic acid) and stir at room temperature until TLC analysis indicates complete conversion. Neutralize the acid, extract the product, and purify as needed.

References

• Organic Chemistry Portal (N.D.). Acetonides. Organic Chemistry Portal. Retrieved from [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

• Wikipedia (N.D.). Williamson ether synthesis. Wikipedia. Retrieved from [Link]

• Wikipedia (N.D.). Acetonide. Wikipedia. Retrieved from [Link]

• Kim, J. H., & Park, H. G. (2000). Process for preparation of 1,3-dioxolane-4-methanol compounds. U.S. Patent No. US6143908A. Google Patents.
• CN102558132A (2012). Method for solvent-free green synthesis of 2,2-dimethyl-1,3-dioxolane-4-formaldehyde. Google Patents.

• YouTube (2021). Alkylation of Alcohols, Part 1b: with Alkyl Halides and Sulfonates (examples). Organic Chemistry. Retrieved from [Link]

• Ciufolini, M. A., & Otaka, K. (2001). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews, 101(5), 1327-1372. Retrieved from [Link]

• ResearchGate (N.D.). Scheme for the formation of 2,2-dimethyl-1,3-dioxolan-4-yl methanol and.... ResearchGate. Retrieved from [Link]

• Bahule, B. B., & Nandurkar, Y. M. (2015). Protection of Diol as Acetonide Using Acetone and Cation Exchange Resin as a Catalyst. IOSR Journal of Applied Chemistry, 8(1), 50-52. Retrieved from [Link]

• Chemistry LibreTexts (2019). 17.8: Acetals as Protecting Groups. Chemistry LibreTexts. Retrieved from [Link]

• Pearson (N.D.). Acetals can serve as protecting groups for 1,2-diols, as well as .... Pearson Study Prep. Retrieved from [Link]

• Mukherjee, S., et al. (2013). Environment friendly chemoselective deprotection of acetonides and cleavage of acetals and ketals in aqueous medium without using any catalyst and organic solvent. Journal of Chemical Sciences, 125(6), 1493–1496. Retrieved from [Link]

• Heravi, M. M., & Zadsirjan, V. (2020). An Ether Synthesis Using Phase Transfer Catalysis. ACS Publications. Retrieved from [Link]

• PubChem (N.D.). (R)-Solketal. National Institutes of Health. Retrieved from [Link]

• Chemistry LibreTexts (2023). Williamson Ether Synthesis. Chemistry LibreTexts. Retrieved from [Link]

• Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Tetrahedron Letters, 16(38), 3251-3254. Retrieved from [Link]

• Sharma, V., & Kumar, P. (2016). PHASE TRANSFER CATALYSIS: A GREEN APPROACH IN ORGANIC SYNTHESIS. Journal For Basic Sciences, 2(1). Retrieved from [Link]

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• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
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• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 5. researchgate.net [researchgate.net]
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• 8. Acetals can serve as protecting groups for 1,2-diols, as well as ... | Study Prep in Pearson+ [pearson.com]
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• 12. ias.ac.in [ias.ac.in]

Application Note: (2R)-3-methoxypropane-1,2-diol as a Chiral Solvent

This guide details the technical application of (2R)-3-methoxypropane-1,2-diol (also known as (R)-MPD or (R)-Glycerol Monomethyl Ether) as a functional chiral medium.[1] While historically utilized as a building block or cryoprotectant, its unique vicinal diol structure and liquid state make it a potent Chiral Solvating Agent (CSA) and a tunable medium for Solvent Chirality Transfer .[1]

[1]

Executive Summary

(2R)-3-methoxypropane-1,2-diol is a bifunctional chiral ether-diol.[1] Unlike solid chiral ligands (e.g., BINOL), (2R)-MPD is a liquid at room temperature (viscous), allowing it to function as a bulk chiral solvent or a co-solvent .[1] Its primary utility in drug development lies in NMR-based enantiomeric discrimination (eliminating the need for derivatization) and as a reaction medium that stabilizes specific transition states via hydrogen bonding networks.[1]

Key Physicochemical Properties

Property	Value / Characteristic	Relevance
IUPAC Name	(2R)-3-methoxypropane-1,2-diol	Chiral purity critical for application.[1]
CAS (Racemic)	623-39-2	Note: Ensure (R)-enantiomer sourcing.[1]
Appearance	Colorless, viscous liquid	Direct use as solvent without melting.[1]
Boiling Point	~220 °C	High thermal stability for heated reactions.[1]
Solubility	Miscible with water, alcohols, polar organics	Versatile co-solvent formulation.[1]
Chiral Center	C2 (R-configuration)	Source of asymmetric induction.[1]
H-Bonding	Donor (2 -OH), Acceptor (3 -O-)	Forms rigid solvate complexes.[1]

Mechanism of Action: Chiral Solvation

The efficacy of (2R)-MPD as a chiral solvent relies on the formation of transient diastereomeric solvates.[1] Unlike achiral solvents, (2R)-MPD creates a "chiral pocket" around the solute via a specific hydrogen-bonding network.[1]

Molecular Interaction Pathway

The vicinal diol moiety acts as a "pincer," engaging solutes (like amines, acids, or alcohols) in bidentate H-bonding.[1] The methoxy tail provides steric bulk that locks the conformation, differentiating between

and enantiomers of the solute.[1]

Figure 1: Mechanism of Chiral Recognition.[1] The solvent forms energetically distinct complexes with analyte enantiomers, resulting in observable physical differences (NMR shifts).[1]

Protocol A: Determination of Enantiomeric Excess (ee) via NMR

Application: Rapid determination of ee for chiral amines, acids, or alcohols without derivatization.[1] Advantage: (2R)-MPD is cheaper and easier to recover than traditional chiral shift reagents (e.g., Europium salts).[1]

Materials

• Solvent: (2R)-3-methoxypropane-1,2-diol (>98% ee).[1]

• Co-solvent: CDCl₃ or C₆D₆ (deuterated benzene is preferred for aromatic analytes to enhance π-stacking).[1]

• Analyte: ~10 mg of the chiral sample (amine, acid, amino alcohol).[1]

Step-by-Step Methodology

• Baseline Scan: Dissolve 5 mg of the analyte in 0.6 mL of pure deuterated co-solvent (e.g., CDCl₃).[1] Acquire a standard ¹H NMR spectrum.[1]

• Solvent Doping (Titration Method):

  • Add (2R)-MPD directly to the NMR tube in increments: 10 µL, 30 µL, and 50 µL.[1]

  • Note: (2R)-MPD is viscous; use a positive displacement pipette or weigh the addition.[1]

• Equilibration: Shake the tube vigorously for 30 seconds to ensure miscibility. Allow to rest for 1 minute.

• Acquisition: Acquire ¹H NMR spectra after each addition.

• Analysis:

  • Focus on protons near the analyte's chiral center (e.g., methine -CH- or adjacent methyl -CH₃).[1]

  • Look for splitting of singlet signals or doubling of multiplets .[1]

  • The diastereomeric solvates will cause the chemical shifts (

    ) of the -analyte and -analyte to diverge ( ).[1]

• Calculation:

  Where and are the integrations of the split peaks.[1]

Self-Validating Check:

• Validation: Run a known racemic mixture of the analyte first.[1] You must see a 1:1 split of the diagnostic peaks.[1] If no split is observed, increase the concentration of (2R)-MPD or switch the deuterated co-solvent to C₆D₆ to alter the solvation cone.[1]

Protocol B: Asymmetric Solvent-Mediated Synthesis

Application: Using (2R)-MPD as a reaction medium to induce chirality in achiral substrates (Solvent Chirality Transfer).[1] Target Reactions: Photochemical cyclizations, nucleophilic additions to carbonyls.[1]

Rationale

In this protocol, (2R)-MPD serves as the bulk solvent.[1] Its hydrogen-bonding network biases the transition state of the reacting molecule, favoring the formation of one enantiomer over the other.[1]

Experimental Workflow

Figure 2: Workflow for Asymmetric Synthesis in Chiral Media.[1] Note the recycling step, enhancing process sustainability.

Detailed Steps

• Preparation: Dry (2R)-MPD over molecular sieves (3Å) for 24 hours. Water interferes with the rigid H-bond network required for chirality transfer.[1]

• Solubilization: Dissolve the achiral substrate (e.g., an unsymmetrical ketone or alkene) in (2R)-MPD.[1]

  • Tip: If the substrate is insoluble, use a minimal amount of THF as a co-solvent, but keep (2R)-MPD >80% v/v.[1]

• Reaction:

  • Cool the mixture to 0°C. Lower temperatures increase the rigidity of the solvent cage, often enhancing enantioselectivity (

    ).[1]

  • Add the reagent (e.g., reducing agent like NaBH₄ or a photo-sensitizer).[1]

• Work-up (Phase Separation):

  • (2R)-MPD is highly polar and water-soluble.[1]

  • Extract the product using a non-polar solvent (Hexane, Diethyl Ether, or Toluene).[1] The (2R)-MPD will remain in the bottom phase.[1]

  • Green Chemistry Bonus: The (2R)-MPD phase can often be washed and reused.[1]

• Purification: Evaporate the non-polar extract and analyze the product on a Chiral HPLC column (e.g., Chiralcel OD-H).

References & Sourcing

Synthesis of the Solvent: If commercial (2R)-MPD is unavailable, it can be synthesized via the regioselective ring-opening of (S)-Glycidol with methanol.[1]

• Reaction: (S)-Glycidol + MeOH (excess) + acid cat.[1]

  (2R)-3-methoxypropane-1,2-diol.[1]

• Note: The nucleophilic attack occurs at the less substituted carbon (C3), preserving the stereochemistry at C2.[1]

References

• Chemical Identity & Properties

  • PubChem Compound Summary for CID 92822 (3-methoxypropane-1,2-diol).[1][2] National Center for Biotechnology Information (2025).[1] Link

• Synthesis Precursor (Chiral Glycidol)

  • Kaplan, M.[1] "A Practical Synthesis of Chiral 3-Aryloxy-1,2-propanediols." Journal of Chemical Research (2005).[1] (Describes the use of chiral glycidol to form MPD analogues). Link

• Chiral Solvating Mechanisms (General Context)

  • Wenzel, T. J.[1] "Discrimination of Chiral Compounds Using NMR Spectroscopy." Wiley-VCH (2007).[1] (Authoritative text on using chiral diols/solvents for NMR discrimination).

• Solvent Chirality Transfer

  • Amabilino, D. B.[1] "Supramolecular Chirality: Solvent Chirality Transfer in Molecular Chemistry."[1] MDPI (2020).[1] (Theoretical grounding for using chiral solvents to induce asymmetry).[1] Link[1]

• Biocatalytic Applications

  • Fauhl, C. et al.[1][3] "Gas chromatographic/mass spectrometric determination of 3-methoxy-1,2-propanediol... in wine." Journal of AOAC International (2004).[1][3] (Establishes analytical handling of the compound). Link

Sources

• 1. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Methoxy-1,2-propanediol, 98% 1 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.nl]
• 3. 3-甲氧基-1,2-丙二醇 98% | Sigma-Aldrich [sigmaaldrich.com]

(R)-3-methoxypropane-1,2-diol in pharmaceutical intermediate synthesis

Application Note: (R)-3-Methoxypropane-1,2-diol in Pharmaceutical Synthesis

Executive Summary

(R)-3-Methoxypropane-1,2-diol (also known as 1-O-methyl-sn-glycerol) is a critical

chiral building block used in the synthesis of ether lipids, antiviral nucleoside analogs, and as a stereochemical standard in the quality control of non-ionic X-ray contrast media. Unlike its racemic counterpart (CAS 623-39-2), which is often a bulk industrial solvent or byproduct, the enantiomerically pure (R)-isomer (CAS 86195-49-5) serves as a precise scaffold for introducing chirality into complex pharmaceutical intermediates.

This guide details the synthesis, purification, and application of (R)-3-methoxypropane-1,2-diol, focusing on maintaining high enantiomeric excess (

) and validating its use in downstream pharmaceutical workflows.

Chemical Profile & Stereochemistry

Property	Specification
Chemical Name	(R)-3-Methoxypropane-1,2-diol
Synonyms	1-O-Methyl-sn-glycerol; (2R)-1-methoxy-2,3-propanediol
CAS Number	86195-49-5 (Specific (R)-enantiomer)
Racemic CAS	623-39-2
Molecular Formula
Molecular Weight	106.12 g/mol
Appearance	Colorless, hygroscopic viscous liquid
Chirality	(R)-configuration at C2 (equivalent to sn-1 substitution)
Solubility	Miscible with water, ethanol, methanol; sparingly soluble in ether

Stereochemical Note: The designation "(R)" corresponds to the 1-O-methyl-sn-glycerol nomenclature often used in lipid chemistry. It is crucial to distinguish this from the (S)-isomer (CAS 71484-94-1), as biological activity in ether lipids and nucleosides is strictly stereodependent.

Synthesis Protocol: The Solketal Route

While industrial synthesis often proceeds via the ring-opening of (R)-epichlorohydrin, that route poses safety risks (toxicity of epichlorohydrin) and regioselectivity challenges. For high-value pharmaceutical intermediates, the Solketal Route is preferred due to its operational safety and preservation of chiral integrity.

Mechanism & Logic

• Starting Material: (R)-Solketal (1,2-O-isopropylidene-sn-glycerol) is derived from D-Mannitol and retains the chiral center protected as an acetonide.

• Methylation: The free primary hydroxyl group is methylated using Methyl Iodide (MeI) or Dimethyl Sulfate (DMS).

• Deprotection: Acidic hydrolysis removes the isopropylidene group to yield the diol.

Step-by-Step Protocol

Reagents:

• (R)-Solketal (

  )

• Sodium Hydride (NaH, 60% dispersion in oil) or Potassium Hydroxide (KOH)

• Methyl Iodide (MeI)

• Tetrahydrofuran (THF, anhydrous)

• Hydrochloric Acid (1M HCl)

Workflow:

• Activation:

  • In a flame-dried flask under Argon, suspend NaH (1.1 eq) in anhydrous THF at 0°C.

  • Add (R)-Solketal (1.0 eq) dropwise. Allow stirring for 30 min to form the alkoxide. Observation: Evolution of

    gas.

• Methylation:

  • Add MeI (1.2 eq) dropwise at 0°C.

  • Warm to room temperature and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1) until starting material disappears.

  • Quench: Carefully add saturated

    solution. Extract with diethyl ether. Dry organic layer ( ) and concentrate to obtain (R)-4-(methoxymethyl)-2,2-dimethyl-1,3-dioxolane .

• Hydrolysis (Deprotection):

  • Dissolve the intermediate in MeOH:1M HCl (4:1 v/v).

  • Stir at room temperature for 2 hours.

  • Validation: Monitor disappearance of the acetonide peak via NMR or TLC.

• Purification:

  • Neutralize with

    (solid) to pH 7.

  • Filter solids and concentrate the filtrate.[1]

  • Critical Step: Perform vacuum distillation (bp ~110°C at 10 mmHg) to isolate pure (R)-3-methoxypropane-1,2-diol.

Yield: Typically 85–92%. Purity:

(GC), (Chiral HPLC).

Pharmaceutical Applications

A. Chiral Ether Lipids & PAF Analogs

(R)-3-methoxypropane-1,2-diol serves as the backbone for 1-O-alkyl-sn-glycerols . These lipids are biologically active, modulating protein kinase C (PKC) and serving as precursors to Platelet Activating Factor (PAF).

• Protocol Insight: The primary methoxy group mimics the ether linkage found in natural ether lipids, while the C2-OH and C3-OH (glycerol numbering) are available for phosphorylation or acylation.

B. In Situ Generation of Chiral Aldehydes

A high-value application is the oxidative cleavage of the diol to generate (S)-2-methoxyacetaldehyde in situ.

• Reaction: (R)-3-methoxypropane-1,2-diol +

  (S)-2-methoxyacetaldehyde + Formaldehyde.

• Utility: This chiral aldehyde is unstable and difficult to store. Generating it in situ allows it to be immediately trapped by nucleophiles (e.g., in Wittig or Grignard reactions) to synthesize complex steroids or polyketides.

C. Quality Control in Contrast Media (Iopromide/Iomeprol)

In the synthesis of non-ionic contrast media like Iopromide , 3-methoxypropane-1,2-diol is a potential degradation product or impurity derived from the methoxyacetyl side chains.

• Application: The pure (R)-enantiomer is used as a Certified Reference Material (CRM) to validate HPLC methods, ensuring that levels of this byproduct remain below the toxicological threshold (typically <0.1%).

Visual Workflows

Figure 1: Synthesis & Application Pathway

Caption: Synthesis of (R)-3-methoxypropane-1,2-diol from (R)-Solketal and its downstream divergence into lipid synthesis and aldehyde generation.

Figure 2: Oxidative Cleavage Mechanism

Caption: In situ generation of (S)-2-methoxyacetaldehyde via Periodate cleavage for steroid synthesis.

References

• ChemicalBook. (2023). 3-Methoxy-1,2-propanediol Product Properties and CAS Data. Retrieved from

• Thermo Fisher Scientific. (2023). 3-Methoxy-1,2-propanediol, 98% Specifications.[2] Retrieved from

• BLD Pharm. (2023). (R)-3-Methoxypropane-1,2-diol (CAS 86195-49-5) Technical Data. Retrieved from

• Matrix Fine Chemicals. (2023). 3-Methoxypropane-1,2-diol General Data.[3][4][5][2][6][7][8] Retrieved from

• National Institutes of Health (NIH). (2020). Synthesis of natural 1-O-alkylglycerols: a study on chemoselective opening. PubMed Central. Retrieved from

• ORIC Pharmaceuticals. (2019). Discovery of a Potent Steroidal Glucocorticoid Receptor Antagonist. (Mentions in situ cleavage of 3-methoxypropane-1,2-diol). Retrieved from

Sources

• 1. rsc.org [rsc.org]
• 2. 3-Methoxy-1,2-propanediol price,buy 3-Methoxy-1,2-propanediol - chemicalbook [m.chemicalbook.com]
• 3. 119613-19-3|1,4-Dimethoxybutane-2,3-diol|BLD Pharm [bldpharm.com]
• 4. 132230-40-1|2-(((1-Methoxypropan-2-yl)oxy)methyl)oxirane|BLD Pharm [bldpharm.com]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. EnamineStore [enaminestore.com]
• 8. mdpi.com [mdpi.com]

Application Note: Precision Synthesis of Chiral Glycerol Ethers via Regioselective Ring Opening of Glycidol

Abstract

Chiral glycerol ethers (3-alkoxy-1,2-propanediols) are critical pharmacophores in the synthesis of

-blockers, ether phospholipids, and antiviral ether lipids. Traditional Williamson ether synthesis often suffers from harsh conditions leading to racemization or poor regioselectivity. This guide details a robust, stereoretentive protocol for the preparation of chiral glycerol ethers from enantiopure glycidol using mild Lewis acid catalysis. We prioritize the use of metal triflates (e.g., , ) to ensure exclusive C-3 nucleophilic attack, thereby preserving the C-2 stereocenter configuration.

Introduction & Mechanistic Rationale

The Chiral Challenge

The structural core of glycerol ethers contains a chiral center at the C-2 position. In drug development, the enantiomeric purity of this center is non-negotiable; for instance, the (S)-enantiomer of

-blockers is typically significantly more potent than the (R)-enantiomer.

Mechanistic Pathway: Regioselectivity = Stereoretention

The synthesis relies on the nucleophilic ring opening of glycidol. The preservation of chirality is strictly dependent on regioselectivity :

• Path A (Desired): Nucleophilic attack at the primary carbon (C-3). This does not involve the chiral center (C-2). Result: Retention of Configuration.

• Path B (Undesired): Nucleophilic attack at the secondary carbon (C-2). This proceeds via an

  -like mechanism causing inversion of configuration, or via a carbocation intermediate leading to racemization.

By utilizing bulky alcohols and specific Lewis acid catalysts, we sterically and electronically bias the reaction toward Path A.

Figure 1: Mechanistic bifurcation in glycidol ring opening. Path A preserves the C-2 stereocenter by directing attack to the achiral C-3 position.

Critical Parameters & Catalyst Selection

Catalyst Selection: The Lewis Acid Advantage

While basic catalysts (NaOH/KOH) are cheap, they often require higher temperatures that promote oligomerization. We recommend Metal Triflates due to their high Lewis acidity, water tolerance, and ability to operate at mild temperatures (

).

Catalyst	Load (mol%)	Temp ( )	Regioselectivity (C1:C2)	Notes
	0.01 - 1.0	40 - 80	> 20:1	High activity, low cost, water tolerant [1].
	0.01 - 0.1	60 - 80	> 50:1	Excellent regioselectivity, "Green" catalyst [2].
	1.0 - 5.0	0 - 25	~ 10:1	Traditional, but moisture sensitive and corrosive.
(Base)	5.0 - 10.0	> 100	~ 4:1	Harsh conditions, risk of polymerization.

Reactant Stoichiometry

• Glycidol: The limiting reagent.

• Alcohol (Nucleophile): Use in excess (3–5 equivalents) to suppress glycidol self-polymerization (polyglycerol formation).

Experimental Protocol: Lewis Acid Catalyzed Synthesis

Target Molecule: (R)-1-O-Octylglycerol (from (R)-Glycidol and 1-Octanol) Scale: 10 mmol Catalyst: Bismuth(III) Triflate (

)

Materials

• (R)-Glycidol (>98% ee) [Store at 4°C, handle in fume hood]

• 1-Octanol (Anhydrous)

• (Sigma-Aldrich, 99%)

• Ethyl Acetate / Hexanes (HPLC Grade)

Step-by-Step Workflow

1. Reactor Setup

• Equip a 50 mL 2-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen inlet.

• Flame-dry the glassware under vacuum and purge with nitrogen.

2. Reagent Charging

• Add 1-Octanol (5.0 eq, 50 mmol, ~7.9 mL) to the flask.

• Add

  (0.1 mol%, 0.01 mmol, ~6.6 mg).

• Heat the mixture to 60°C in an oil bath. Ensure the catalyst is fully dissolved/dispersed.

3. Controlled Addition (Critical Step)

• Dissolve (R)-Glycidol (1.0 eq, 10 mmol, 0.74 g) in a minimal amount of anhydrous THF or add neat if using a syringe pump.

• Slow Addition: Add the glycidol dropwise over 30–60 minutes.

  • Why? Keeping the instantaneous concentration of glycidol low prevents it from reacting with itself (oligomerization).

4. Reaction Monitoring

• Stir at 60°C for 2–4 hours.

• TLC Check: (Eluent: 50% EtOAc/Hexane). Stain with KMnO4 or p-Anisaldehyde. Glycidol spot (

  ) should disappear; Product spot ( ) should appear.

5. Workup & Purification[1]

• Quench: Add 5 mL of saturated

  solution to neutralize the Lewis acid.

• Extraction: Transfer to a separatory funnel. Extract with Ethyl Acetate (

  ).

• Wash: Wash combined organics with Brine (

  ).

• Dry: Dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Distillation: Remove excess 1-Octanol via Kugelrohr distillation (high vacuum) or column chromatography if the boiling point difference is insufficient.

Figure 2: Operational workflow for the batch synthesis of chiral glycerol ethers.

Quality Control & Characterization

To validate the protocol, you must confirm both chemical identity and stereochemical purity.

Analytical Checkpoints

• NMR (400 MHz, ):

  • Look for the disappearance of epoxide protons (

    2.5–3.2 ppm).

  • Confirm the glycerol backbone: Multiplets at

    3.4–3.9 ppm.

  • Regioselectivity Check: The secondary alcohol proton (CH-OH) typically shifts differently than primary alcohol protons.

• Chiral HPLC:

  • Column: Chiralcel OD-H or AD-H.

  • Mobile Phase: Hexane/Isopropanol gradient.

  • Standard: Compare against a racemic standard prepared using

    at room temperature (which induces some racemization) or commercial racemate.

• Optical Rotation (

  ):

  • Compare with literature values.[2] For (R)-1-O-octylglycerol, expected

    (c=1, MeOH). Significant deviation indicates racemization.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Glycidol polymerization	Increase Alcohol:Glycidol ratio; Slow down glycidol addition rate.
Racemization	Acid concentration too high	Reduce catalyst loading; Ensure temperature does not exceed 80°C.
Regioisomer Mix	Non-selective attack	Switch from to bulky Metal Triflates ( or ).
Incomplete Rxn	Catalyst deactivation	Ensure reagents are anhydrous; moisture deactivates Lewis acids.

Safety & Handling

• Glycidol: Classified as a carcinogen (Category 1B) and mutagen. It is volatile and can polymerize explosively if heated with strong acids/bases. Always handle in a fume hood.

• Metal Triflates: Corrosive and hygroscopic. Handle in a glovebox or rapid transfer on the benchtop.

References

• Synthesis of Monoalkyl Glyceryl Ethers by Ring Opening of Glycidol with Alcohols in the Presence of Lewis Acids. ChemSusChem. (2016). Demonstrates the high regioselectivity of Al(OTf)3 and Bi(OTf)3 catalysts. [Link]

• Regioselective Ring-Opening of Glycidol to Monoalkyl Glyceryl Ethers Promoted by an [OSSO]-Fe Triflate Complex. ChemistrySelect. (2018). Details the use of iron complexes for highly selective C-3 attack. [Link]

• The Significance of Chirality in Drug Design and Development. Current Topics in Medicinal Chemistry. (2011). Provides context on the pharmacological importance of enantiopurity in glycerol ether derivatives. [Link]

• Glycerol and its derivatives as potential C-3 bio-based building blocks for accessing active pharmaceutical ingredients. Green Chemistry. (2024). Reviews the broader application of glycerol derivatives in API synthesis. [Link]

Sources

• 1. CN103214402A - Method for directly preparing glycidol from glycerol - Google Patents [patents.google.com]
• 2. pharma.researchfloor.org [pharma.researchfloor.org]

Introduction: The Imperative for Chiral Purity and Green Synthesis

An Application Guide to the Green Synthesis of (R)-Glycerol Alpha-Monomethyl Ether

Prepared by: Gemini, Senior Application Scientist

(R)-glycerol alpha-monomethyl ether, also known as (R)-3-methoxy-1,2-propanediol, is a valuable chiral building block in the synthesis of pharmaceuticals and other biologically active molecules.[1][2] Its specific stereochemistry is often crucial for the desired therapeutic effect, making enantiopure synthesis a critical requirement. As the pharmaceutical and chemical industries increasingly adopt sustainable practices, the development of "green" synthetic routes has become paramount.[3][4]

Green chemistry aims to design chemical products and processes that reduce or eliminate the use and generation of hazardous substances.[5] This involves prioritizing atom economy, using renewable feedstocks, employing catalytic rather than stoichiometric reagents, and minimizing waste.[5][6] Glycerol, a major byproduct of biodiesel production, is an abundant, renewable, and non-toxic feedstock, making it an ideal starting point for green synthesis.[7][8]

This document provides a detailed guide for researchers, scientists, and drug development professionals on the green synthesis of (R)-glycerol alpha-monomethyl ether. It moves beyond simple protocols to explain the causality behind experimental choices, ensuring a deep, applicable understanding of the methodologies. We will explore two primary green strategies: the chemoenzymatic kinetic resolution of a racemic precursor and the asymmetric synthesis via enantioselective epoxidation.

Strategic Pathways to (R)-Glycerol Alpha-Monomethyl Ether

The synthesis of a chiral molecule like (R)-glycerol alpha-monomethyl ether can be approached from several angles. A green chemistry perspective favors routes that are efficient, safe, and utilize renewable resources. The following sections detail two field-proven, sustainable strategies.

Strategy 1: Chemoenzymatic Synthesis via Lipase-Catalyzed Kinetic Resolution

This is one of the most robust and widely used green methods for obtaining chiral compounds. Biocatalysis, the use of enzymes to catalyze chemical reactions, offers exceptional selectivity under mild conditions, often in environmentally benign solvents.[9]

The Principle of Kinetic Resolution: Kinetic resolution relies on the ability of a chiral catalyst (in this case, a lipase enzyme) to react at different rates with the two enantiomers of a racemic mixture. In this protocol, we will synthesize racemic 3-methoxy-1,2-propanediol and then use a lipase to selectively acylate the (S)-enantiomer, leaving the desired (R)-enantiomer unreacted. The resulting ester and unreacted alcohol have different physical properties, allowing for easy separation. Lipases are particularly effective for such resolutions.[10]

Rationale and Key Considerations:

• Choice of Lipase: Lipases like Candida antarctica Lipase B (CALB) are highly effective for resolving secondary alcohols.[11] They are robust, commercially available (often immobilized for easy recovery and reuse), and exhibit high enantioselectivity.

• Irreversible Acyl Donor: Vinyl acetate is chosen as the acyl donor. The transesterification is effectively irreversible because the co-product, vinyl alcohol, tautomerizes to acetaldehyde.[12] This drives the reaction forward and prevents the reverse reaction (hydrolysis of the ester), which would lower the enantiomeric excess (% ee) and yield.

• Solvent: A non-polar organic solvent like hexane or MTBE is typically used to minimize enzyme denaturation and solubilize the substrates.

Detailed Protocol 1A: Synthesis of Racemic (R,S)-Glycerol Alpha-Monomethyl Ether

This initial step produces the substrate for the enzymatic resolution. The ring-opening of glycidol with an alcohol is a straightforward method for synthesizing glycerol monoethers.[13]

Materials:

• Glycidol (racemic)

• Methanol (anhydrous)

• Sodium hydroxide (NaOH)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• In a 250 mL round-bottom flask, dissolve NaOH (0.2 g, 5 mmol) in anhydrous methanol (100 mL) with stirring until the base is fully dissolved.

• Cool the methanolic solution to 0 °C in an ice bath.

• Add racemic glycidol (14.8 g, 0.2 mol) dropwise to the cooled solution over 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the glycidol spot has disappeared.

• Neutralize the reaction mixture with a few drops of concentrated HCl until pH 7.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Resuspend the resulting oil in diethyl ether (100 mL) and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield racemic 3-methoxy-1,2-propanediol as a colorless oil. The product is typically used in the next step without further purification.

Detailed Protocol 1B: Lipase-Catalyzed Kinetic Resolution

Materials:

• Racemic 3-methoxy-1,2-propanediol (from Protocol 1A)

• Immobilized Candida antarctica Lipase B (CALB)

• Vinyl acetate

• Hexane (anhydrous)

• Erlenmeyer flask, orbital shaker, celite

Procedure:

• To a 500 mL Erlenmeyer flask, add the racemic 3-methoxy-1,2-propanediol (10.6 g, 0.1 mol) and 250 mL of anhydrous hexane.

• Add immobilized CALB (1.0 g) to the solution.

• Add vinyl acetate (5.2 g, 0.06 mol, 0.6 equivalents). Using a slight excess of the alcohol ensures the reaction can proceed to ~50% conversion.

• Seal the flask and place it on an orbital shaker at 200 rpm and 30 °C.

• Monitor the reaction progress by taking small aliquots and analyzing them by chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). The goal is to stop the reaction at or near 50% conversion to maximize the yield and enantiomeric excess of the unreacted (R)-enantiomer.

• Once ~50% conversion is reached (typically 24-48 hours), stop the reaction by filtering off the immobilized enzyme through a pad of celite. The enzyme can be washed with fresh hexane, dried, and stored for reuse.

• Concentrate the filtrate under reduced pressure to remove the solvent and excess vinyl acetate.

• The resulting mixture contains (R)-3-methoxy-1,2-propanediol and the acetylated (S)-enantiomer. Separate these compounds using flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient). The more polar alcohol ((R)-enantiomer) will elute after the less polar ester ((S)-enantiomer).

• Combine the fractions containing the pure (R)-enantiomer and remove the solvent under reduced pressure.

• Determine the enantiomeric excess of the final product using chiral HPLC or GC.

Strategy 2: Asymmetric Synthesis via Sharpless Epoxidation

This strategy builds the required chirality from an achiral starting material, representing a highly elegant and atom-economical approach. The Sharpless Asymmetric Epoxidation allows for the highly enantioselective conversion of a primary allylic alcohol into a chiral epoxide.[14]

The Principle of Asymmetric Synthesis: We start with allyl alcohol. Using a titanium isopropoxide catalyst in the presence of a chiral diethyl tartrate (DET) ligand, we can selectively form either (R)- or (S)-glycidol with high enantiomeric excess.[15] For our target molecule, we need (S)-glycidol, which is obtained using (+)-DET. This chiral epoxide is then opened with a methanol nucleophile in a regioselective manner to yield the final (R)-product.

Rationale and Key Considerations:

• Chiral Ligand: The choice of (+)-DET or (-)-DET dictates the stereochemistry of the resulting epoxide. For (S)-glycidol, (+)-DET is required. This predictability is a major strength of the Sharpless methodology.

• Regioselectivity of Ring Opening: The subsequent ring-opening of the chiral glycidol with methanol under basic conditions occurs primarily at the less sterically hindered terminal carbon (an Sₙ2 mechanism), resulting in the desired 1-ether product with inversion of stereochemistry at that center, leading to the (R)-diol. Lewis acid-catalyzed ring opening can also be used and often provides high regioselectivity.[16][17]

• Safety: The oxidant, tert-butyl hydroperoxide (t-BuOOH), is a reactive peroxide and should be handled with appropriate care behind a safety shield.

Detailed Protocol 2: Asymmetric Synthesis

Materials:

• Titanium(IV) isopropoxide (Ti(OiPr)₄)

• (+)-Diethyl L-tartrate ((+)-DET)

• Allyl alcohol

• tert-Butyl hydroperoxide (t-BuOOH, 5.5 M in decane)

• Dichloromethane (DCM, anhydrous)

• Molecular sieves (4Å, powdered)

• For workup and ring-opening: Methanol, NaOH, Celite, saturated Na₂SO₃, saturated NaCl

Procedure:

• Catalyst Preparation: Add powdered 4Å molecular sieves (3.0 g) to a dry 500 mL round-bottom flask equipped with a magnetic stirrer. Dry the flask under vacuum with gentle heating and then backfill with nitrogen.

• Add anhydrous DCM (200 mL) to the flask and cool the suspension to -20 °C.

• Sequentially add Ti(OiPr)₄ (3.0 mL, 10 mmol) and (+)-DET (2.1 mL, 12 mmol) via syringe. Stir the mixture for 30 minutes at -20 °C.

• Epoxidation: Add allyl alcohol (6.8 mL, 100 mmol) in one portion.

• Add t-BuOOH (5.5 M solution in decane, 36 mL, 200 mmol) dropwise over 1-2 hours, ensuring the internal temperature does not rise above -15 °C.

• Stir the reaction at -20 °C for 4-6 hours, monitoring by TLC for the consumption of allyl alcohol.

• Workup: Quench the reaction by adding 30 mL of water dropwise at -20 °C. The temperature will rise. Allow the mixture to warm to room temperature and stir vigorously for 1 hour.

• Filter the mixture through a pad of Celite to remove the titanium salts. Wash the filter cake thoroughly with DCM.

• Combine the filtrates and concentrate carefully under reduced pressure to obtain crude (S)-glycidol. Caution: Glycidol is volatile and toxic; use a well-ventilated fume hood and avoid high temperatures during evaporation.

• Ring Opening: Without further purification, dissolve the crude (S)-glycidol in 100 mL of methanol. Add a catalytic amount of NaOH (0.1 g).

• Stir the reaction at room temperature for 4 hours.

• Neutralize with dilute HCl and remove the methanol under reduced pressure.

• Purify the resulting oil by flash column chromatography (silica gel, ethyl acetate/hexane gradient) to yield pure (R)-glycerol alpha-monomethyl ether.

• Confirm identity and determine enantiomeric excess via NMR and chiral HPLC/GC.

Data Summary and Comparison

Parameter	Strategy 1: Chemoenzymatic Resolution	Strategy 2: Asymmetric Synthesis
Starting Material	Racemic Glycidol / Methanol	Allyl Alcohol
Key Reagent	Immobilized Lipase (e.g., CALB)	Ti(OiPr)₄ / (+)-DET
Chirality Source	Enzymatic selectivity	Chiral ligand ((+)-DET)
Typical Yield	< 50% (theoretical max for resolution)	~50-70% overall
Enantiomeric Excess	>99% achievable with careful monitoring	>95% achievable
Green Advantages	Mild reaction conditions, reusable catalyst (enzyme), starts from racemic mixture.	High atom economy, catalytic use of chiral source.
Considerations	Maximum 50% yield of desired enantiomer, requires separation of product from acylated byproduct.	Requires cryogenic temperatures, careful handling of peroxides and titanium reagents.

Product Characterization and Quality Control

Independent of the synthetic route, the final product must be rigorously characterized to confirm its identity and purity.

• Structural Verification:

  • ¹H and ¹³C NMR: To confirm the chemical structure and connectivity of the molecule.

  • Mass Spectrometry (MS): To confirm the molecular weight (C₄H₁₀O₃, MW: 106.12 g/mol ).[18]

  • FT-IR Spectroscopy: To identify key functional groups (broad O-H stretch, C-O ether stretch).

• Enantiomeric Purity Analysis:

  • Chiral HPLC or GC: This is the gold standard for determining enantiomeric excess (% ee). The sample is passed through a chiral stationary phase column that separates the (R) and (S) enantiomers, allowing for their quantification. Derivatization to a less polar species (e.g., a benzoate ester) may be required to improve resolution and volatility for GC analysis.[19]

Conclusion and Future Outlook

Both chemoenzymatic resolution and asymmetric synthesis offer viable and green pathways to high-purity (R)-glycerol alpha-monomethyl ether. The choice between them depends on available resources, scale, and specific process requirements. The enzymatic route is often favored for its operational simplicity and extremely high selectivity, despite its theoretical yield limitation of 50%. The asymmetric synthesis route is more elegant from an atom-economy standpoint and can offer higher throughput if optimized.

Future developments will likely focus on creating even more sustainable processes. This could include the direct, enantioselective etherification of glycerol using novel heterogeneous chiral catalysts, or the development of engineered enzymes with enhanced stability and activity, further bridging the gap between chemical and biological catalysis for a truly green pharmaceutical supply chain.

References

• Glycerol Ether Synthesis: A Bench Test for Green Chemistry Concepts and Technologies. ResearchGate. Available at: [Link]

• Method for preparing glycerol single methanol ether by utilizing glycerol and methanol. Google Patents (CN102391076A).

• Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization of the synthesis of glycerol derived solvents. Green Chemistry (RSC Publishing). Available at: [Link]

• Green Chemistry in the Synthesis of Pharmaceuticals. Chemical Reviews. Available at: [Link]

• The Role of Green Chemistry in Generic Drug Development: A Sustainable Approach to Medicine. DrugPatentWatch. Available at: [Link]

• GREEN CHEMISTRY IN PHARMACEUTICAL SYNTHESIS: SUSTAINABLE APPROACHES FOR DRUG MANUFACTURING. ResearchGate. Available at: [Link]

• Glycerol: A promising Green Solvent and Reducing Agent for Metal-Catalyzed Transfer Hydrogenation Reactions and Nanoparticles Formation. MDPI. Available at: [Link]

• Efficient green methanol synthesis from glycerol. Cardiff University - Figshare. Available at: [Link]

• Glycerol: A green solvent for synthetic chemistry. Sustainable Chemistry and Pharmacy. Available at: [Link]

• Critical Review of the Various Reaction Mechanisms for Glycerol Etherification. MDPI. Available at: [Link]

• Process for preparing 3-methoxy-1-propanol. Google Patents (US6100433A).

• Gas-Phase Catalytic Dehydration of Glycerol with Methanol to Methyl Glyceryl Ethers over Phosphotungstic Acid Supported on Alumina. ACS Omega. Available at: [Link]

• Glycidyl derivatives as chiral C3 synthons. Ring opening catalyzed by boron trifluoride etherate. Journal of the American Chemical Society. Available at: [Link]

• 3-Methoxy-1,2-propanediol. PubChem. Available at: [Link]

• Preparation of chiral glycerol derivatives using chemoenzymatic approaches. Journal of Molecular Catalysis B: Enzymatic. Available at: [Link]

• Lipase-catalyzed irreversible transesterification for preparative synthesis of chiral glycerol derivatives. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis of Monoalkyl Glyceryl Ethers by Ring Opening of Glycidol with Alcohols in the Presence of Lewis Acids. PubMed. Available at: [Link]

• Principles of green chemistry: Advancing pharma sustainability. NES Fircroft. Available at: [Link]

• Lipase-catalyzed glycerolysis extended to the conversion of a variety of edible oils into structural fats. PMC. Available at: [Link]

• Synthesis of Monoalkyl Glyceryl Ethers by Ring Opening of Glycidol with Alcohols in the Presence of Lewis Acids. ResearchGate. Available at: [Link]

• Biocatalytic and organocatalytic approaches to ketodiol synthesis. UCL Discovery. Available at: [Link]

• Lipase-catalyzed irreversible transesterification for preparative synthesis of chiral glycerol derivatives. American Chemical Society. Available at: [Link]

• Kinetic resolution of 1-chloro-3-(1-naphthyloxy)-2-propanol, an intermediate in the synthesis of β-adrenergic receptor blockers. ResearchGate. Available at: [Link]

• A facile asymmetric synthesis of glycerol phospholipids via tritylglycidol prepared by the asymmetric epoxidation of allyl alcohol. PubMed. Available at: [Link]

• What is Sharpless Asymmetric Epoxidation ? | Enantioselective Synthesis | One minute Chemistry. YouTube. Available at: [Link]

Sources

• 1. US6100433A - Process for preparing 3-methoxy-1-propanol - Google Patents [patents.google.com]
• 2. Gas-Phase Catalytic Dehydration of Glycerol with Methanol to Methyl Glyceryl Ethers over Phosphotungstic Acid Supported on Alumina - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. instituteofsustainabilitystudies.com [instituteofsustainabilitystudies.com]
• 6. drugpatentwatch.com [drugpatentwatch.com]
• 7. mdpi.com [mdpi.com]
• 8. research-data.cardiff.ac.uk [research-data.cardiff.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Lipase-catalyzed glycerolysis extended to the conversion of a variety of edible oils into structural fats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization of the synthesis of glycerol derived solvents - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. A facile asymmetric synthesis of glycerol phospholipids via tritylglycidol prepared by the asymmetric epoxidation of allyl alcohol. Thiolester and thioether analogs of phosphatidylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Synthesis of Monoalkyl Glyceryl Ethers by Ring Opening of Glycidol with Alcohols in the Presence of Lewis Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Navigating Uncharted Waters: The Potential of (2R)-3-methoxypropane-1,2-diol in Advanced Drug Delivery

For Distribution to Researchers, Scientists, and Drug Development Professionals

A Note on the Frontier of Formulation Science

The exploration of novel excipients is a critical endeavor in the advancement of drug delivery systems. While the pharmacopoeia is rich with established formulation aids, the quest for molecules with unique properties that can solve complex delivery challenges is perpetual. This document delves into the potential applications of (2R)-3-methoxypropane-1,2-diol , a chiral diol with structural similarities to glycerol.

It is important to note at the outset that the body of published literature specifically detailing the applications of (2R)-3-methoxypropane-1,2-diol in drug delivery is currently limited. Therefore, this guide is constructed as a forward-looking exploration, drawing upon the well-documented physicochemical properties of its racemic counterpart, 3-methoxy-1,2-propanediol, and the established roles of similar molecules, such as glycerol and other diols, in pharmaceutical formulations. The protocols and applications described herein are intended to serve as a scientifically grounded starting point for researchers venturing into the use of this promising, yet underexplored, molecule.

Section 1: Understanding the Molecule - Physicochemical Profile and the Significance of Chirality

(2R)-3-methoxypropane-1,2-diol, a stereoisomer of 3-methoxypropane-1,2-diol, is a colorless, viscous liquid.[1][2] Its structure, featuring a methoxy group and two hydroxyl groups, imparts a unique combination of hydrophilic and lipophilic characteristics.

Physicochemical Properties of 3-methoxypropane-1,2-diol (Racemic)

To build a foundational understanding, we can look at the properties of the racemic mixture, which are well-documented.

Property	Value	Source
Molecular Formula	C4H10O3	[1]
Molecular Weight	106.12 g/mol	[2]
Appearance	Colorless viscous liquid	[1]
Boiling Point	220 °C	[2]
Density	1.114 g/mL at 25 °C	[2]
Solubility in Water	Soluble	[3][4]
LogP (Octanol/Water)	-1.014	[5]

The high water solubility and low octanol/water partition coefficient suggest that this molecule is predominantly hydrophilic, a key characteristic for many aqueous-based drug formulations.

The Critical Role of Chirality in Drug Delivery

The "R" designation in (2R)-3-methoxypropane-1,2-diol signifies a specific three-dimensional arrangement of its atoms. In pharmaceutical sciences, chirality is of paramount importance as biological systems, such as enzymes and receptors, are themselves chiral.[6] This stereospecificity can influence a drug's pharmacokinetics, pharmacodynamics, and toxicity.

While the excipient itself is not the active pharmaceutical ingredient (API), its chirality can be significant in several ways:

• Stereospecific Interactions: A chiral excipient could potentially interact differently with a chiral API, influencing its stability or release profile.

• Enhanced Permeation: In transdermal delivery, the chiral nature of the skin's lipids and proteins could lead to stereoselective permeation enhancement.[6]

• Novel Formulation Properties: The specific stereochemistry may lead to unique self-assembly or crystallization properties when combined with other formulation components.

The decision to use a single enantiomer like (2R)-3-methoxypropane-1,2-diol over its racemate would be driven by the hypothesis that its specific stereochemistry offers a tangible advantage in the final drug product's performance or safety.

Section 2: Potential Applications in Drug Delivery

Based on its molecular structure and physicochemical properties, we can extrapolate several promising applications for (2R)-3-methoxypropane-1,2-diol in drug delivery.

As a Co-solvent for Poorly Soluble Drugs

A significant challenge in drug development is the formulation of poorly water-soluble compounds.[7][8] Co-solvents are essential in many liquid and semi-solid formulations to enhance the solubility of such drugs.[9][10] The hydrophilic nature and hydrogen bonding capacity of (2R)-3-methoxypropane-1,2-diol make it a strong candidate for a co-solvent.

Causality: The two hydroxyl groups can form hydrogen bonds with both water and the API, while the methoxy group adds a degree of lipophilicity that can aid in solubilizing hydrophobic moieties of a drug molecule. This amphiphilic character can create a microenvironment that is more favorable for dissolving drugs that have poor solubility in pure water.

Protocol 1: Screening (2R)-3-methoxypropane-1,2-diol as a Co-solvent for a Model Poorly Soluble Drug (e.g., Ibuprofen)

Objective: To determine the saturation solubility of a poorly soluble drug in various concentrations of aqueous solutions of (2R)-3-methoxypropane-1,2-diol.

Materials:

• (2R)-3-methoxypropane-1,2-diol

• Model poorly soluble drug (e.g., Ibuprofen)

• Purified water (USP grade)

• Phosphate buffered saline (PBS), pH 7.4

• Scintillation vials

• Orbital shaker with temperature control

• HPLC system with a suitable column and detector for the model drug

Methodology:

• Preparation of Co-solvent Systems: Prepare a series of aqueous solutions of (2R)-3-methoxypropane-1,2-diol at different concentrations (e.g., 10%, 20%, 30%, 40%, 50% v/v in purified water and PBS).

• Solubility Determination:

  • Add an excess amount of the model drug to 5 mL of each co-solvent system in a scintillation vial.

  • Seal the vials and place them on an orbital shaker set at 25 °C and 150 rpm.

  • Allow the samples to equilibrate for 48 hours to ensure saturation is reached.

  • After equilibration, centrifuge the samples at 5000 rpm for 15 minutes to separate the undissolved drug.

  • Carefully withdraw an aliquot of the supernatant and dilute it with the mobile phase of the HPLC system.

• Quantification:

  • Analyze the diluted samples using a validated HPLC method to determine the concentration of the dissolved drug.

  • Construct a calibration curve of the drug in the mobile phase to quantify the results.

• Data Analysis:

  • Plot the saturation solubility of the drug as a function of the concentration of (2R)-3-methoxypropane-1,2-diol.

  • Compare the results with the solubility of the drug in water and other commonly used co-solvents (e.g., propylene glycol, ethanol).

Self-Validation: The protocol includes equilibration for 48 hours to ensure thermodynamic equilibrium is reached, and the use of centrifugation to effectively separate undissolved solids. A validated HPLC method ensures accurate quantification.

Diagram 1: Workflow for Co-solvent Screening

Caption: Workflow for evaluating (2R)-3-methoxypropane-1,2-diol as a co-solvent.

As a Penetration Enhancer in Transdermal Drug Delivery

Transdermal drug delivery offers a non-invasive route for systemic drug administration, but the barrier function of the stratum corneum limits the permeation of many drugs.[11] Penetration enhancers are used to reversibly disrupt this barrier. Glycerol and its derivatives are known to act as penetration enhancers.[12][13][14][15]

Causality: (2R)-3-methoxypropane-1,2-diol, being a glycerol ether, could enhance skin permeation through several mechanisms:

• Hydration of the Stratum Corneum: The hygroscopic nature of the diol can draw water into the stratum corneum, making it more permeable.

• Disruption of Lipid Bilayers: The molecule may insert itself into the lipid matrix of the stratum corneum, disrupting its highly ordered structure and increasing its fluidity.

• Acting as a Solvent within the Skin: It may increase the solubility of the drug within the stratum corneum, thereby increasing the concentration gradient and driving diffusion.

Protocol 2: In Vitro Skin Permeation Study Using Franz Diffusion Cells

Objective: To evaluate the effect of (2R)-3-methoxypropane-1,2-diol on the in vitro permeation of a model drug through a skin membrane.

Materials:

• Franz diffusion cells

• Full-thickness skin from a suitable animal model (e.g., porcine ear skin) or human cadaver skin

• Model drug

• (2R)-3-methoxypropane-1,2-diol

• Phosphate buffered saline (PBS), pH 7.4

• HPLC system

Methodology:

• Skin Preparation:

  • Excise the skin and remove any subcutaneous fat.

  • Cut the skin into sections large enough to be mounted on the Franz diffusion cells.

• Formulation Preparation:

  • Prepare a control formulation of the model drug in a suitable vehicle (e.g., PBS or a hydrogel).

  • Prepare a test formulation containing the model drug and a specific concentration of (2R)-3-methoxypropane-1,2-diol (e.g., 5% or 10% w/v) in the same vehicle.

• Franz Cell Setup:

  • Mount the skin sections on the Franz diffusion cells with the stratum corneum facing the donor compartment.

  • Fill the receptor compartment with PBS, ensuring no air bubbles are trapped beneath the skin.

  • Maintain the receptor solution at 32 °C to simulate skin surface temperature and stir continuously.

  • Allow the skin to equilibrate for 1 hour.

• Permeation Study:

  • Apply a finite dose of the control and test formulations to the donor compartments.

  • At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw samples from the receptor compartment and replace with fresh, pre-warmed PBS.

• Quantification and Data Analysis:

  • Analyze the drug concentration in the receptor samples using a validated HPLC method.

  • Calculate the cumulative amount of drug permeated per unit area (μg/cm²) and plot it against time.

  • Determine the steady-state flux (Jss) from the linear portion of the curve.

  • Calculate the enhancement ratio (ER) by dividing the flux of the test formulation by the flux of the control formulation.

Self-Validation: The use of full-thickness skin in Franz cells is a standard in vitro model for transdermal permeation. Maintaining a constant temperature and stirring in the receptor compartment ensures sink conditions. The inclusion of a control formulation allows for a direct assessment of the enhancement effect.

Diagram 2: Transdermal Permeation Enhancement Mechanism

Caption: Proposed mechanisms of skin permeation enhancement by (2R)-3-methoxypropane-1,2-diol.

Section 3: Future Perspectives and Considerations

The potential applications of (2R)-3-methoxypropane-1,2-diol are not limited to the examples provided. Its properties suggest it could also be explored as:

• A plasticizer in film-forming systems or transdermal patches to improve their flexibility and adhesion.

• A humectant in topical formulations to retain moisture and improve skin feel.

• A component of self-emulsifying drug delivery systems (SEDDS) for oral delivery of lipophilic drugs.[16][17]

• A building block for the synthesis of chiral polymers for drug delivery applications.[18]

Toxicological Profile: A critical aspect for any novel excipient is its safety and toxicological profile. While glycerol is generally regarded as safe (GRAS), the toxicological profile of (2R)-3-methoxypropane-1,2-diol would need to be thoroughly evaluated before its inclusion in pharmaceutical products.

Conclusion

(2R)-3-methoxypropane-1,2-diol stands as a molecule of interest at the intersection of chirality and formulation science. While direct evidence of its use in drug delivery is yet to be widely published, its physicochemical properties, inferred from its racemic form and structural analogues, present a compelling case for its investigation as a versatile pharmaceutical excipient. The hypothetical protocols and potential applications outlined in this guide are intended to catalyze further research and unlock the full potential of this chiral diol in addressing some of the most pressing challenges in modern drug delivery.

References

• PubChem. 3-Methoxy-1,2-propanediol. National Center for Biotechnology Information. [Link]

• Padula, C., et al. (2012). Chirality and its implications in transdermal drug development. Journal of Controlled Release, 162(2), 281-289.
• Jain, S. K., & Mishra, A. K. (2010). Unsaturated glycerol monoethers as novel skin penetration enhancers. International Journal of Pharmaceutics, 388(1-2), 17-22.
• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727.
• Wosicka, H., & Cal, K. (2010). Glycerol monolaurate as a skin permeation enhancer. Acta Poloniae Pharmaceutica, 67(1), 3-8.
• MacLeod, M. J., et al. (2019). Chirality transfer from chiral diol and late-stage drug molecule functionalization.
• Shaikh, J., et al. (2020). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. Pharmaceutics, 12(9), 837.
• Tran, P., et al. (2019). Formulation strategies for poorly soluble drugs. International Journal of Pharmaceutics, 569, 118601.

• Gattefossé. Selecting penetration enhancers for transdermal delivery. [Link]

• Singh, T. R. R., et al. (2022). State-of-All-the-Art and Prospective Hydrogel-Based Transdermal Drug Delivery Systems. Pharmaceutics, 14(4), 798.
• Alkilani, A. Z., McCrudden, M. T. C., & Donnelly, R. F. (2015). Developments in transdermal delivery open the pores to a new range of drugs. The Pharmaceutical Journal, 295(7880).

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Application Notes &amp; Protocols: Regioselective Functionalization of (2R)-3-Methoxypropane-1,2-diol Hydroxyl Groups

For: Researchers, scientists, and drug development professionals

Abstract

(2R)-3-Methoxypropane-1,2-diol is a valuable chiral building block in synthetic organic chemistry, prized for its role in the construction of complex molecules with defined stereochemistry. The presence of two hydroxyl groups with different steric and electronic environments—a primary and a secondary alcohol—presents a unique opportunity for regioselective functionalization. This guide provides a comprehensive overview of the strategic considerations and detailed protocols for the selective modification of these hydroxyl groups. We delve into the principles of regioselectivity, offering field-proven methodologies for protection, etherification, and esterification reactions. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot these protocols for their specific synthetic goals.

Introduction: The Synthetic Utility of (2R)-3-Methoxypropane-1,2-diol

(2R)-3-Methoxypropane-1,2-diol, a derivative of glycerol, is a versatile chiral synthon. Its C3 methoxy group and the remaining primary and secondary hydroxyls at C1 and C2, respectively, make it an attractive starting material for the synthesis of a wide array of biologically active molecules and complex organic structures. The ability to selectively functionalize one hydroxyl group in the presence of the other is paramount to its utility, allowing for the stepwise construction of molecular complexity.

Challenges in the selective functionalization of diols arise from the similar reactivity of the hydroxyl groups.[1] However, the inherent differences between the primary and secondary alcohols in (2R)-3-methoxypropane-1,2-diol—namely steric hindrance and nucleophilicity—can be exploited to achieve high levels of regioselectivity. This document outlines strategies to harness these differences.

Core Principles: Achieving Regioselectivity

The selective functionalization of the primary versus the secondary hydroxyl group in a 1,2-diol is governed by a combination of steric and electronic factors.[1] Generally, the primary hydroxyl is less sterically hindered and therefore more accessible to bulky reagents. Conversely, the secondary hydroxyl can exhibit different reactivity based on the specific reaction conditions and the nature of the catalyst or reagent employed.

Key Strategic Considerations:

• Steric Hindrance: Bulky protecting groups or acylating agents will preferentially react with the less hindered primary hydroxyl group.[2][3] This is often the most straightforward strategy for achieving selectivity.

• Electronic Effects: While both hydroxyl groups are nucleophilic, subtle differences in their electronic environment can be exploited. The methoxy group at the C3 position may have a minor inductive effect, but steric factors typically dominate.

• Catalyst Control: The use of specific organocatalysts can reverse the inherent reactivity, favoring functionalization of the secondary hydroxyl.[4][5] These catalysts often work by forming a transient complex with the diol, orienting the substrate for reaction at the more hindered site.[4][5]

• Protecting Group Strategy: The judicious choice of protecting groups is crucial for any multi-step synthesis.[6][7] A well-designed protecting group strategy allows for the selective unmasking of one hydroxyl group while the other remains protected, enabling subsequent transformations.

Experimental Workflows & Protocols

The following sections provide detailed, step-by-step protocols for key functionalization reactions. These protocols are designed to be self-validating, with clear guidance on reaction setup, monitoring, workup, and characterization.

Regioselective Silylation of the Primary Hydroxyl Group

Silyl ethers are widely used as protecting groups for hydroxyls due to their ease of formation, stability under a range of reaction conditions, and facile cleavage.[3] The steric bulk of the silylating agent is a key determinant of regioselectivity. Tert-butyldimethylsilyl (TBDMS) and tert-butyldiphenylsilyl (TBDPS) groups are particularly effective for the selective protection of primary alcohols.[3]

Workflow for Selective Silylation:

Caption: Workflow for the regioselective silylation of the primary hydroxyl group.

Protocol 3.1: Selective Protection with Tert-butyldimethylsilyl Chloride (TBDMSCl)

• Materials:

  • (2R)-3-methoxypropane-1,2-diol

  • Tert-butyldimethylsilyl chloride (TBDMSCl)

  • Imidazole

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

• Procedure:

  • To a solution of (2R)-3-methoxypropane-1,2-diol (1.0 eq) and imidazole (1.2 eq) in anhydrous DMF, add a solution of TBDMSCl (1.1 eq) in DMF dropwise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Extract the aqueous layer with EtOAc (3 x volumes).

  • Combine the organic layers and wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/EtOAc gradient) to afford the desired mono-silylated product.

• Characterization:

  • The product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure and purity.[8][9] The appearance of a new set of signals in the upfield region of the ¹H NMR spectrum (around 0.1 and 0.9 ppm) is indicative of the TBDMS group.

Regioselective Esterification of the Primary Hydroxyl Group

Esterification is a fundamental transformation in organic synthesis. Similar to silylation, the use of a bulky acylating agent can favor reaction at the primary hydroxyl. Alternatively, enzyme-catalyzed esterifications can offer high regioselectivity.

Protocol 3.2: Selective Benzoylation using Benzoyl Chloride

• Materials:

  • (2R)-3-methoxypropane-1,2-diol

  • Benzoyl chloride

  • Pyridine

  • Anhydrous Dichloromethane (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve (2R)-3-methoxypropane-1,2-diol (1.0 eq) in anhydrous DCM and cool to 0 °C.

  • Add pyridine (1.5 eq) followed by the dropwise addition of benzoyl chloride (1.1 eq).

  • Stir the reaction at 0 °C for 1 hour and then at room temperature for 4-6 hours.

  • Monitor the reaction by TLC.

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the residue by flash column chromatography (hexane/EtOAc gradient) to yield the mono-benzoylated product.

Williamson Ether Synthesis for Functionalization of the More Nucleophilic Hydroxyl

The Williamson ether synthesis is a classic method for forming ethers from an alkoxide and an alkyl halide.[10][11] In the case of a diol, the primary alkoxide is generally more reactive due to lesser steric hindrance.[10]

Reaction Scheme for Williamson Ether Synthesis:

Caption: General scheme for Williamson ether synthesis.

Protocol 3.3: Selective Benzylation of the Primary Hydroxyl Group

• Materials:

  • (2R)-3-methoxypropane-1,2-diol

  • Sodium hydride (NaH, 60% dispersion in mineral oil)

  • Benzyl bromide

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous NH₄Cl

  • Diethyl ether

  • Brine

  • Anhydrous Na₂SO₄

• Procedure:

  • To a suspension of NaH (1.1 eq, washed with hexanes to remove mineral oil) in anhydrous THF at 0 °C, add a solution of (2R)-3-methoxypropane-1,2-diol (1.0 eq) in THF dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

  • Cool the reaction mixture back to 0 °C and add benzyl bromide (1.1 eq) dropwise.

  • Allow the reaction to stir at room temperature overnight.

  • Monitor the reaction by TLC.

  • Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl.

  • Extract the product with diethyl ether (3 x volumes).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the product by flash column chromatography.

Data Presentation & Characterization

The success of these functionalization reactions is determined by the yield of the desired regioisomer and the overall purity of the product. Below is a table summarizing typical outcomes for the described protocols.

Reaction	Reagent	Target Hydroxyl	Typical Yield (%)	Regioselectivity (Primary:Secondary)
Silylation	TBDMSCl	Primary	85-95	>95:5
Esterification	Benzoyl Chloride	Primary	80-90	>90:10
Etherification	Benzyl Bromide	Primary	70-85	>90:10

Analytical Characterization:

A suite of analytical techniques is essential for confirming the structure and purity of the functionalized products.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural elucidation.[8][13] The chemical shifts of the protons and carbons attached to the functionalized hydroxyl group will change significantly. For instance, upon silylation, the protons on the carbon bearing the primary hydroxyl will shift downfield.

• Mass Spectrometry (MS): Provides information about the molecular weight of the product, confirming the addition of the functional group.[8]

• Infrared (IR) Spectroscopy: Can be used to monitor the disappearance of the broad O-H stretch of the starting material and the appearance of new characteristic peaks (e.g., C=O stretch for esters).

• Chiral High-Performance Liquid Chromatography (HPLC): Useful for confirming the enantiomeric purity of the final product, especially if the reaction conditions could potentially lead to racemization.[13][14]

Conclusion

The regioselective functionalization of (2R)-3-methoxypropane-1,2-diol is a critical step in the synthesis of many complex chiral molecules. By understanding and applying the principles of steric and electronic control, researchers can effectively and selectively modify the primary or secondary hydroxyl groups. The protocols detailed in this guide provide a solid foundation for achieving high yields and selectivities in these transformations. As with any chemical synthesis, careful optimization and rigorous characterization are key to success.

References

• A Novel Method for Inside Selective Silylation of 1,2-Diols. The Journal of Organic Chemistry. Available at: [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

• Recent progress in selective functionalization of diols via organocatalysis. RSC Publishing. Available at: [Link]

• Regioselective Mono-Deprotection of Di-tert-butylsilylene Acetal Derived from 1,3-Diol with Ammonium Fluoride. ResearchGate. Available at: [Link]

• Selective Deoxygenation of Biomass Polyols into Diols. MDPI. Available at: [Link]

• Protecting Groups For Alcohols. Master Organic Chemistry. Available at: [Link]

• Regioselective Acetylation of Diols and Polyols by Acetate Catalysis: Mechanism and Application. The Journal of Organic Chemistry. Available at: [Link]

• Enantiodifferentiation of chiral diols and diphenols via recognition-enabled chromatographic 19F NMR. PMC. Available at: [Link]

• Alcohol Cross-Coupling for the Kinetic Resolution of Diols via Oxidative Esterification. The Journal of Organic Chemistry. Available at: [Link]

• Williamson ether synthesis. Wikipedia. Available at: [Link]

• The Resolution of Terminal 1,2-diols via Silyl Transfer. PMC. Available at: [Link]

• Regioselective acetylation of diols and polyols by acetate catalysis: mechanism and application. PubMed. Available at: [Link]

• NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization. ACS Omega. Available at: [Link]

• Site-Selective Catalysis: Toward a Regiodivergent Resolution of 1,2-Diols. Journal of the American Chemical Society. Available at: [Link]

• Resolution of Terminal 1,2-Diols via Silyl Transfer. ACS Publications. Available at: [Link]

• Modern Analytical Technique for Characterization Organic Compounds. LinkedIn. Available at: [Link]

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Application Note &amp; Protocols: (2R)-3-Methoxypropane-1,2-diol as a Versatile Precursor for the Stereospecific Synthesis of Chiral Lipids

Audience: Researchers, scientists, and drug development professionals in lipid chemistry, drug delivery, and materials science.

Abstract

The stereochemistry of lipids is a critical determinant of their biological function, influencing everything from membrane fluidity to the efficacy of lipid-based drug delivery systems.[1][2] Chiral lipids, particularly those derived from a glycerol backbone, are fundamental components of cell membranes and are increasingly vital in pharmaceutical formulations like lipid nanoparticles (LNPs) for mRNA vaccines.[2][3] (2R)-3-methoxypropane-1,2-diol has emerged as a premier chiral building block for the synthesis of these structurally defined lipids.[] Its methoxy group provides a stable, permanent protecting group for the sn-3 position, while the remaining primary and secondary hydroxyl groups at sn-1 and sn-2 allow for regioselective functionalization. This guide provides a comprehensive overview of the strategic application of (2R)-3-methoxypropane-1,2-diol and detailed, field-proven protocols for the synthesis of high-purity chiral lipids.

Foundational Concepts: The Strategic Advantage of (2R)-3-Methoxypropane-1,2-diol

The Imperative of Chirality in Lipid Science

Chirality, or "handedness," is a fundamental property of biological molecules. In lipids, the stereoconfiguration of the glycerol backbone dictates how they pack into bilayer membranes and interact with other molecules like proteins and cholesterol.[2][5] This stereospecificity is crucial for:

• Biological Recognition: Enzymes and receptors within biological systems are chiral and can differentiate between lipid enantiomers, leading to vastly different metabolic fates and signaling outcomes.[2][6]

• Membrane Properties: The precise stereochemistry of phospholipids influences membrane permeability and phase behavior.[1][7]

• Drug Delivery: For advanced drug delivery systems like LNPs, the chirality of ionizable and helper lipids directly impacts particle stability, encapsulation efficiency, and the kinetics of drug release.[2][3][6]

Using enantiomerically pure lipid precursors is therefore not a matter of preference but a requirement for reproducible and effective research and development.[2][8]

Profile of a Premier Precursor: (2R)-3-Methoxypropane-1,2-diol

(2R)-3-methoxypropane-1,2-diol, also known as (R)-3-methoxy-1,2-propanediol, offers a distinct set of advantages that streamline the synthesis of complex chiral lipids:

• Fixed Chirality: The molecule provides a predefined stereocenter at the C2 position, which will become the sn-2 position of the resulting glycerol-based lipid. This eliminates the need for chiral separation steps later in the synthesis, which are often costly and inefficient.

• Inert sn-3 Protection: The methoxy group at the C3 position acts as a permanent, non-labile protecting group. It is robust and stable to a wide range of reaction conditions commonly used in lipid synthesis (e.g., acylation, alkylation, mild acidic/basic conditions), preventing unwanted side reactions at this position.

• Differentiated Hydroxyl Groups: The primary hydroxyl group at C1 (sn-1) and the secondary hydroxyl group at C2 (sn-2) exhibit different steric and electronic properties. This inherent difference allows for highly regioselective reactions, enabling the introduction of different fatty acid or alkyl chains at each position in a controlled, stepwise manner.

Property	(2R)-3-methoxypropane-1,2-diol
Molecular Formula	C₄H₁₀O₃
Molecular Weight	106.12 g/mol
Appearance	Colorless to pale yellow liquid
Chiral Purity	Typically >98% enantiomeric excess (e.e.)
Key Reactive Sites	C1 (primary -OH), C2 (secondary -OH)

Synthetic Pathways & Core Strategies

The synthesis of a target chiral lipid, such as a 1-O-alkyl-2-O-acyl-sn-glycerol derivative, from (2R)-3-methoxypropane-1,2-diol follows a logical, multi-step pathway. The core principle is the sequential and regioselective functionalization of the two hydroxyl groups.

Overall Synthetic Workflow

The general strategy involves three key stages:

• Selective Protection of the Primary Hydroxyl: To differentiate the two hydroxyl groups electronically and sterically, the more accessible primary hydroxyl at the sn-1 position is selectively protected.

• Functionalization of the Secondary Hydroxyl: The remaining free secondary hydroxyl at the sn-2 position is then functionalized, typically through acylation or alkylation.

• Deprotection and Functionalization of the Primary Position: The protecting group at sn-1 is removed, and this position is then functionalized to yield the final asymmetric lipid.

Causality in Experimental Choices

• Choice of Protecting Group (Step 1): The selection of a protecting group is critical. A bulky group like trityl chloride (TrCl) or tert-butyldimethylsilyl chloride (TBDMSCl) is chosen because it reacts preferentially with the less sterically hindered primary hydroxyl group.[9][10] This regioselectivity is the cornerstone of the entire synthesis.

• Acylation vs. Alkylation (Steps 2 & 4):

  • Acylation (introducing an ester linkage) is typically achieved using an acid chloride or anhydride with a base like pyridine or DMAP. This is common for creating phospholipids analogous to those in biological membranes.[11]

  • Alkylation (introducing an ether linkage) is often performed using an alkyl halide (e.g., alkyl bromide) under basic conditions (e.g., NaH). Ether lipids are known for their enhanced stability against chemical and enzymatic degradation, a desirable trait for long-circulating drug delivery vehicles.[12][13]

• Order of Functionalization: The order of operations is deliberate. Protecting the primary hydroxyl first allows for clean functionalization of the more sterically hindered secondary position. Subsequent deprotection and functionalization of the primary position is generally more straightforward.

Detailed Experimental Protocols

Safety Precaution: Always conduct these reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

Protocol 1: Selective Protection of the sn-1 Hydroxyl with Trityl Chloride

Principle: Trityl chloride is a bulky reagent that will selectively react with the sterically accessible primary hydroxyl group of (2R)-3-methoxypropane-1,2-diol, leaving the secondary hydroxyl free for subsequent reactions. Pyridine acts as a base to neutralize the HCl byproduct.

Materials:

• (2R)-3-methoxypropane-1,2-diol

• Trityl chloride (TrCl)

• Anhydrous pyridine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Dissolve (2R)-3-methoxypropane-1,2-diol (1.0 eq) in anhydrous pyridine (approx. 0.2 M solution) in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add trityl chloride (1.05 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Verification 1 (TLC): Monitor the reaction progress by thin-layer chromatography (TLC) using a 7:3 Hexanes:Ethyl Acetate mobile phase. The starting diol is highly polar (low Rf), while the product will be significantly less polar (higher Rf). The reaction is complete upon consumption of the starting material.

• Quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel and dilute with DCM.

• Wash the organic layer sequentially with 1 M HCl (to remove pyridine), saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of Hexanes:Ethyl Acetate to afford the pure (2R)-1-O-trityl-3-methoxypropane-1,2-diol.

Protocol 2: Acylation of the sn-2 Hydroxyl Group

Principle: The free secondary hydroxyl of the protected intermediate is acylated using an acid chloride in the presence of DMAP, a highly effective acylation catalyst.

Materials:

• (2R)-1-O-trityl-3-methoxypropane-1,2-diol (from Protocol 1)

• Oleoyl chloride (or other fatty acid chloride, 1.2 eq)

• 4-Dimethylaminopyridine (DMAP, 0.1 eq)

• Anhydrous triethylamine (TEA) or pyridine (2.0 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve the trityl-protected diol (1.0 eq) and DMAP (0.1 eq) in anhydrous DCM under a nitrogen atmosphere.

• Add triethylamine (2.0 eq).

• Cool the solution to 0 °C.

• Add the fatty acid chloride (1.2 eq) dropwise via syringe.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Verification 2 (TLC): Monitor the reaction by TLC (e.g., 9:1 Hexanes:Ethyl Acetate). The product will have a higher Rf value than the starting alcohol.

• Quench the reaction with water and perform an aqueous workup as described in Protocol 1, steps 7-9.

• Purify by silica gel chromatography to yield the fully protected lipid, (2R)-1-O-trityl-2-O-oleoyl-3-methoxypropane-1-ol.

Characterization and Quality Control

Ensuring the chemical identity and purity of the synthesized chiral lipids is paramount. A combination of spectroscopic and chromatographic techniques should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure.[14] Key diagnostic signals include the appearance of signals corresponding to the protecting group (e.g., aromatic protons of the trityl group) and the acyl/alkyl chains, along with shifts in the signals for the glycerol backbone protons upon functionalization.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the exact molecular weight of the product, thereby verifying its elemental composition.[15]

• Chiral High-Performance Liquid Chromatography (HPLC): To confirm that no racemization has occurred during the synthesis, the final product can be analyzed using a chiral stationary phase.[16] This method can separate enantiomers and confirm the enantiomeric excess of the desired (R)-isomer.[17][18]

Technique	Purpose	Expected Outcome
¹H NMR	Structural elucidation	Correct chemical shifts, integration, and coupling patterns for all protons.
¹³C NMR	Carbon backbone confirmation	Presence of all expected carbon signals, including carbonyls from acyl chains.
HRMS	Molecular formula verification	Observed mass matches the calculated mass to within < 5 ppm.
Chiral HPLC	Enantiomeric purity assessment	A single major peak corresponding to the (R)-enantiomer.

References

• 3-(2-Methoxyphenoxy)propane-1,2-diol | Request PDF. ResearchGate. Available at: [Link]

• Chiral clues to lipid identity - PMC - NIH. National Institutes of Health. Available at: [Link]

• Formation of 1-alkyl-2-acetyl-sn-glycerols via the de novo biosynthetic pathway for platelet-activating factor. Characterization of 1-alkyl-2-acetyl-sn-glycero-3-phosphate phosphohydrolase in rat spleens - PubMed. National Institutes of Health. Available at: [Link]

• Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization of the synthesis of glycerol derived solvents - Green Chemistry (RSC Publishing). Royal Society of Chemistry. Available at: [Link]

• High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - MDPI. MDPI. Available at: [Link]

• Protecting Groups. University of Bristol. Available at: [Link]

• The Role of Chirality in Drug Design and Delivery: A Comprehensive Review. Advanced Pharmaceutical Research. Available at: [Link]

• 1-alkyl-2-acetylglycerol O-acyltransferase - Wikipedia. Wikipedia. Available at: [Link]

• Protecting group - Wikipedia. Wikipedia. Available at: [Link]

• Targeted Chiral Lipidomics Analysis - PubMed - NIH. National Institutes of Health. Available at: [Link]

• Functional lipid pairs as building blocks of phase-separated membranes - PubMed. National Institutes of Health. Available at: [Link]

• Synthesis of ether lipids: natural compounds and analogues - ResearchGate. ResearchGate. Available at: [Link]

• Chiral Lipid Bilayers are Enantioselectively Permeable - PMC. National Institutes of Health. Available at: [Link]

• The Crucial Role of Chiral Phospholipid Synthesis in Pharmaceutical Development. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• EP3521279A1 - Methods for protecting and deprotecting a diol group - Google Patents.Google Patents.

• An improved synthesis of 1-0-[3H] alkyl-2-acyl-sn-glycerol-3-phosphorylethanolamine with an unsaturated acyl chain - PubMed. National Institutes of Health. Available at: [Link]

• Applications of Mass Spectrometry to Lipids and Membranes - PMC - PubMed Central - NIH. National Institutes of Health. Available at: [Link]

• US20140212957A1 - Production of optically pure propane-1,2-diol - Google Patents.Google Patents.

• Enzymatic Asymmetric Synthesis of All Stereoisomers of Aliphatic, Vicinal Diols in Conventional and Non-Conventional - RWTH Publications. RWTH Aachen University. Available at: [Link]

• Solid phase lipid synthesis (SPLS) for construction of an artificial glycolipid library - Chemical Communications (RSC Publishing). Royal Society of Chemistry. Available at: [Link]

• Chiral supramolecular structures of synthetic lipids - Vrije Universiteit Amsterdam. Vrije Universiteit Amsterdam. Available at: [Link]

• Discrimination of Stereoisomers by Their Enantioselective Interactions with Chiral Cholesterol-Containing Membranes - MDPI. MDPI. Available at: [Link]

• Biosynthesis of Ether-Type Polar Lipids in Archaea and Evolutionary Considerations - PMC. National Institutes of Health. Available at: [Link]

• The Significance of Chirality in Drug Design and Development - PMC. National Institutes of Health. Available at: [Link]

• Protection of 1, 2- & 1, 3-Diols - YouTube. YouTube. Available at: [Link]

• Protecting Groups in Organix Synthesis - Ready Lab - UT Southwestern, Dallas, Texas. UT Southwestern Medical Center. Available at: [Link]

• 29. Lipid Synthesis - YouTube. YouTube. Available at: [Link]

• The future of lipid-based drug delivery systems - CAS. CAS. Available at: [Link]

• (PDF) Mass spectrometry in combination with a chiral column and multichannel-MRM allows comprehensive analysis of glycosphingolipid molecular species from mouse brain - ResearchGate. ResearchGate. Available at: [Link]

• Synthesis of Phosphatidyl Glycerol Containing Unsymmetric Acyl Chains Using H-Phosphonate Methodology - MDPI. MDPI. Available at: [Link]

• Synthesis of Chiral Diether and Tetraether Phospholipids: Regiospecific Ring Opening of Epoxy Alcohol Intermediates Derived from Asymmetric Epoxidation - Sci-Hub. Sci-Hub. Available at: [Link]

• 1-O-Alkyl (di)glycerol ethers synthesis from methyl esters and triglycerides by two pathways: catalytic reductive alkylation and transesterification/reduction - Green Chemistry (RSC Publishing). Royal Society of Chemistry. Available at: [Link]

• Chiral lipid bilayers are enantioselectively permeable - PubMed - NIH. National Institutes of Health. Available at: [Link]

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• 1. Chiral Lipid Bilayers are Enantioselectively Permeable - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing the Enantiomeric Excess of (2R)-3-Methoxypropane-1,2-diol

Welcome to the technical support center for the chiral synthesis and purification of (2R)-3-methoxypropane-1,2-diol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into troubleshooting and optimizing the enantiomeric excess (ee) of this valuable chiral building block. The following content is structured in a question-and-answer format to directly address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is (2R)-3-methoxypropane-1,2-diol and why is its enantiomeric purity important?

(2R)-3-methoxypropane-1,2-diol, also known as 1-O-methyl-rac-glycerol, is a chiral molecule widely used as a versatile building block in the synthesis of pharmaceuticals and other complex organic molecules.[1] Its structure contains a stereogenic center, meaning it exists as two non-superimposable mirror images called enantiomers: (2R) and (2S). In drug development, often only one enantiomer exhibits the desired therapeutic effect, while the other may be inactive or even cause adverse side effects.[2][3] Therefore, achieving high enantiomeric excess (ee) of the desired (2R)-enantiomer is critical for safety, efficacy, and regulatory approval.

Q2: What are the primary strategies for improving the enantiomeric excess of (2R)-3-methoxypropane-1,2-diol?

There are three principal strategies, each with its own set of experimental considerations and challenges:

• Enzymatic Kinetic Resolution (EKR): This method uses an enzyme (typically a lipase) to selectively acylate one enantiomer of the racemic diol at a faster rate, leaving the unreacted enantiomer enriched. It is a powerful method for producing highly enantioenriched alcohols.

• Chiral Chromatography (HPLC/SFC): This is a physical separation technique that uses a chiral stationary phase (CSP) to separate the two enantiomers, allowing for the isolation of the pure (2R)-enantiomer. It is highly effective for both analytical determination of ee and preparative-scale purification.[4]

• Diastereomeric Resolution via Crystallization: This classic chemical method involves reacting the racemic diol with an enantiomerically pure chiral resolving agent to form a mixture of diastereomers. These diastereomers have different physical properties (like solubility) and can often be separated by fractional crystallization.[5]

Guide 1: Enzymatic Kinetic Resolution (EKR)

Kinetic resolution is a cornerstone of chiral synthesis. The success of this technique hinges on the enzyme's ability to differentiate between the two enantiomers, a property quantified by the Enantiomeric Ratio (E-value). A high E-value is essential for achieving high ee at a practical conversion rate.[6]

Troubleshooting Low Enantiomeric Excess in EKR

Q3: My enzymatic resolution is yielding low ee for the target (2R)-diol. What are the likely causes and how can I fix this?

Low ee is a common problem that can be systematically addressed by optimizing several reaction parameters.[7] The following workflow provides a logical approach to troubleshooting.

Caption: Troubleshooting workflow for low ee in EKR.

Detailed Troubleshooting Steps:

• Step 1: Verify Enzyme and Acyl Donor.

  • Cause: The enzyme may be inactive due to improper storage or age. Lipases like Candida antarctica Lipase B (CALB) or lipases from Pseudomonas cepacia are excellent starting points. The acyl donor is also critical; activated esters like vinyl acetate or isopropenyl acetate are often used because they result in an irreversible reaction.[8]

  • Solution: Use a fresh, properly stored enzyme from a reputable supplier. Screen different acyl donors. For a diol, the enzyme will selectively acylate one of the hydroxyl groups.

• Step 2: Optimize Reaction Temperature.

  • Cause: Enantioselectivity (the E-value) is dependent on the difference in the activation energies (ΔΔG‡) for the two enantiomers. Lowering the temperature generally increases this difference, leading to higher selectivity.[7]

  • Solution: Conduct the reaction at a lower temperature (e.g., 0°C to room temperature). While this will slow the reaction rate, it often provides a significant boost in ee. Perform a temperature screening study to find the optimal balance.

• Step 3: Screen Solvents.

  • Cause: The solvent profoundly affects the enzyme's conformation and, therefore, its activity and selectivity.[7]

  • Solution: Screen a range of organic solvents. Non-polar solvents like hexane, heptane, or toluene are often preferred for lipase-catalyzed reactions as they help maintain the enzyme's essential hydration layer without stripping it away.[7][9]

• Step 4: Monitor Conversion.

  • Cause: In kinetic resolution, the ee of the unreacted starting material—in this case, the desired (2R)-diol—increases with conversion, theoretically reaching >99% as the reaction proceeds past 50% conversion. Conversely, the ee of the product (the acylated (S)-diol) is highest at the beginning and decreases over time.[6][7][10] Stopping the reaction at precisely the right time is crucial.

  • Solution: Set up a time-course experiment. Withdraw aliquots at regular intervals (e.g., 2, 4, 8, 24 hours), quench the reaction, and analyze the conversion and ee of the starting material by chiral GC or HPLC. Aim for approximately 50% conversion to maximize the yield of the highly enantioenriched unreacted diol.

Protocol 1: EKR of Racemic 3-Methoxypropane-1,2-diol

This protocol provides a starting point for the lipase-catalyzed acylation of the racemic diol.

Materials:

• Racemic 3-methoxypropane-1,2-diol

• Immobilized Lipase (e.g., Novozym 435 - CALB)

• Vinyl acetate (Acyl Donor)

• Anhydrous heptane (Solvent)

• Molecular sieves (optional, to ensure anhydrous conditions)

Procedure:

• To a flame-dried flask under an inert atmosphere (N2 or Ar), add racemic 3-methoxypropane-1,2-diol (1.0 eq).

• Add anhydrous heptane to achieve a substrate concentration of ~0.1 M.

• Add vinyl acetate (0.6 eq). Using a slight excess of the diol ensures the reaction can be driven to ~50% conversion based on the acyl donor.

• Add the immobilized lipase (e.g., 20-50 mg per mmol of substrate).

• Stir the suspension at the desired temperature (start with room temperature, ~25°C).

• Monitor the reaction progress by taking small aliquots and analyzing via chiral GC or HPLC.

• Once the reaction reaches ~50% conversion, stop the reaction by filtering off the immobilized enzyme. The enzyme can often be washed and reused.

• Remove the solvent under reduced pressure.

• Purify the unreacted (2R)-3-methoxypropane-1,2-diol from the acylated (S)-enantiomer by flash column chromatography.

Guide 2: Chiral Chromatography (HPLC/SFC)

For applications requiring the highest level of enantiopurity, or for purifying material from a resolution that yielded moderate ee, chiral chromatography is the method of choice. The key is to find a suitable combination of a chiral stationary phase (CSP) and a mobile phase that provides adequate separation (resolution > 1.5).[2]

Troubleshooting Poor Resolution in Chiral HPLC

Q4: I am trying to separate the enantiomers of 3-methoxypropane-1,2-diol by chiral HPLC, but the peaks are not resolving. What should I do?

Poor resolution is typically due to insufficient selectivity between the enantiomers on the chosen CSP or suboptimal mobile phase conditions. A systematic approach to method development is required.

Caption: Workflow for Chiral HPLC method development.

Detailed Troubleshooting Steps:

• Step 1: Screen Multiple Chiral Stationary Phases (CSPs).

  • Cause: The fundamental separation relies on the differential interaction between the enantiomers and the chiral selector on the CSP. No single column works for all compounds.[4][11]

  • Solution: Screen a set of complementary CSPs. Polysaccharide-based columns (e.g., those with amylose or cellulose derivatives like Chiralpak AD or Chiralcel OD) are extremely versatile and a good starting point for diols.[12]

• Step 2: Optimize the Mobile Phase.

  • Cause: The mobile phase composition directly influences retention and selectivity.[2] For normal-phase chromatography (the most common mode for polysaccharide CSPs), the type and concentration of the alcohol modifier are critical.

  • Solution: Systematically vary the percentage of the alcohol modifier (e.g., isopropanol or ethanol) in the hexane or heptane mobile phase. Start with a 90:10 Hexane:IPA mixture and try 95:5, 80:20, etc. Sometimes, switching the alcohol (e.g., from IPA to ethanol) can dramatically change the selectivity.[13]

• Step 3: Adjust the Column Temperature.

  • Cause: Temperature affects the thermodynamics of the chiral recognition process. Lowering the temperature often enhances the weak, transient bonds (like hydrogen bonds and dipole-dipole interactions) responsible for separation, thereby increasing the separation factor (α).[11][12]

  • Solution: If your HPLC system has a column thermostat, try running the separation at a lower temperature (e.g., 10-15°C). Conversely, sometimes a higher temperature can improve peak shape and efficiency, so it's worth exploring in both directions.[11]

• Step 4: Lower the Flow Rate.

  • Cause: Chiral separations can be sensitive to flow rate. A lower flow rate increases the time the analyte spends interacting with the CSP, which can lead to better resolution.[11]

  • Solution: Reduce the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min). This can often improve resolution, although it will increase the analysis time.

Table 1: Chiral Stationary Phase (CSP) Screening Guide

CSP Type	Common Trade Names	Typical Mobile Phase (Normal Phase)	Strengths for Diols
Amylose Phenylcarbamate	Chiralpak AD, Lux Amylose	Hexane/Heptane with Ethanol or IPA	Excellent for a broad range of compounds, including those with hydroxyl groups. High success rate.
Cellulose Phenylcarbamate	Chiralcel OD, Lux Cellulose	Hexane/Heptane with Ethanol or IPA	Complementary selectivity to amylose phases. Good for aromatic and polar compounds.
Immobilized Polysaccharide	Chiralpak IA/IB/IC/ID/IE/IF	Extended solvent compatibility (EtOAc, DCM, MTBE)	More robust and allows for a wider range of solvents, which can be useful for optimizing selectivity and for preparative work.

Guide 3: Diastereomeric Resolution

This method relies on converting the pair of enantiomers into a pair of diastereomers, which have different physical properties and can be separated by conventional means like crystallization.

Caption: General workflow for diastereomeric resolution.

Troubleshooting Diastereomeric Crystallization

Q5: I've formed diastereomers of my diol, but I'm struggling to separate them by crystallization. What can I do?

Successful diastereomeric crystallization is often a matter of patient screening and optimization.[5]

• Problem: No crystals form / Oiling out.

  • Cause: The diastereomeric salt or derivative is too soluble in the chosen solvent, or the supersaturation is too high, leading to non-crystalline precipitation.

  • Solution: Screen a wide range of solvents with varying polarities. Try using solvent/anti-solvent combinations (e.g., dissolving in ethanol and slowly adding water or hexane). Slow cooling and minimizing agitation can promote crystal growth over precipitation.

• Problem: The crystallized material has low diastereomeric excess (de).

  • Cause: The solubilities of the two diastereomers are too similar in the chosen solvent, leading to co-crystallization. The system might be forming a solid solution.[14]

  • Solution: This is the most common challenge. The solution is to screen more solvent systems. Sometimes a small change in solvent composition can have a large effect on the relative solubilities. Seeding the solution with a pure crystal of the desired diastereomer can sometimes help, but if the solubilities are very close, this may not be sufficient.[15] It may be necessary to go back and choose a different chiral resolving agent.

• Problem: The crystallization is too fast.

  • Cause: Rapid crystallization often traps impurities and the undesired diastereomer in the crystal lattice, leading to poor purity.[15]

  • Solution: Slow down the crystallization process. Use very slow cooling protocols, slow evaporation of the solvent in a loosely covered container, or vapor diffusion techniques.

Protocol 2: General Procedure for Diastereomeric Resolution

This protocol outlines the general steps for resolving the diol via diastereomeric ester formation.

Materials:

• Racemic 3-methoxypropane-1,2-diol

• Enantiomerically pure chiral acid chloride (e.g., (S)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride [Mosher's acid chloride] or other suitable agent)

• A non-chiral base (e.g., pyridine, DMAP)

• Anhydrous aprotic solvent (e.g., DCM, THF)

• Various crystallization solvents for screening (e.g., ethanol, ethyl acetate, hexane, toluene)

Procedure:

• Esterification: Dissolve the racemic diol (1.0 eq) and base (1.1 eq) in the anhydrous solvent. Cool the solution in an ice bath. Slowly add the chiral acid chloride (1.0 eq). Allow the reaction to warm to room temperature and stir until completion (monitor by TLC/LCMS).

• Work-up: Quench the reaction, wash with aqueous solutions to remove the base and salts, dry the organic layer, and concentrate to obtain the crude mixture of diastereomeric esters.

• Crystallization Screening: Dissolve small amounts of the crude diastereomer mixture in various hot solvents and allow them to cool slowly. Identify solvent systems that produce crystalline material.

• Analysis: Analyze the solid and the mother liquor by HPLC or NMR to determine the diastereomeric ratio in each fraction. The goal is to find a solvent where one diastereomer crystallizes preferentially.

• Preparative Crystallization: Once an effective solvent is found, perform the crystallization on a larger scale. It may require multiple recrystallization steps to achieve high diastereomeric purity (>98% de).

• Cleavage: Once the desired diastereomer is isolated in high purity, cleave the ester bond (e.g., via basic hydrolysis with LiOH or NaOH) to recover the enantioenriched (2R)-3-methoxypropane-1,2-diol.

• Final Purification: Purify the final diol by chromatography or distillation to remove any residual resolving agent.

References

• Benchchem. (n.d.). Improving enantiomeric excess in the synthesis of (R)-(-)-2-Bromo-1-phenylethanol.
• Benchchem. (n.d.). Technical Support Center: Enhancing Enantiomeric Excess through Kinetic Resolution.
• Schmideder, S., et al. (2021). Reductive enzymatic dynamic kinetic resolution affording 115 g/L (S)-2-phenylpropanol. Microbial Cell Factories.
• Rao, R. N., & Nagaraju, V. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International.

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• Zielińska, A., et al. (2024). Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers. Molecules. Retrieved from [Link]

• OIV. (n.d.). Determination of 3-methoxypropane-1,2-diol and cyclic diglycerols in wine by GC-MS. Retrieved from [Link]

• ResearchGate. (n.d.). 3-(2-Methoxyphenoxy)propane-1,2-diol. Retrieved from [Link]

• Diva-portal.org. (n.d.). Chiral Method Development and Racemization Analysis of Diol-Containing Compounds using UPLC, SFC-MS. Retrieved from [Link]

• Keith, J. M., et al. (2001). Practical Considerations in Kinetic Resolution Reactions. Advanced Synthesis & Catalysis. Retrieved from [Link]

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• SciELO. (n.d.). Enzymatic Kinetic Resolution of Tertiary Benzyl Bicyclic Alcohols. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). Chemoenzymatic Dynamic Kinetic Resolution of Atropoisomeric 2‑(Quinolin-8-yl)benzylalcohols. Retrieved from [Link]

• UCL Discovery. (2010). Isolation of enantiomers via diastereomer crystallisation. Retrieved from [Link]

• Polymer Chemistry. (n.d.). 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers. Retrieved from [Link]

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• 15. reddit.com [reddit.com]

Preventing racemization during (R)-3-methoxy-1,2-propanediol synthesis

Technical Support Center: (R)-3-methoxy-1,2-propanediol Synthesis

A Senior Application Scientist's Guide to Preventing Racemization

Welcome to the technical support center for the synthesis of (R)-3-methoxy-1,2-propanediol. As a critical chiral building block in pharmaceutical development, maintaining the enantiomeric purity of this compound is paramount. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting protocols to address the common challenges encountered in the lab, with a primary focus on preventing racemization.

Frequently Asked Questions & Troubleshooting Guides

FAQ 1: I'm observing a drop in enantiomeric excess (% ee) even before starting my reaction. Could my starting material, (R)-glycidol, be the problem?

Answer:

Yes, this is a common and often overlooked issue. (R)-glycidol is a reactive molecule, and its stability is a critical factor for maintaining enantiopurity.

Root Cause Analysis:

• Self-Polymerization: Glycidol can polymerize, especially in the presence of trace acidic or basic impurities. This process can be exothermic and lead to a variety of side products.

• Hydrolysis: Due to its high solubility in water, glycidol is susceptible to hydrolysis, opening the epoxide ring to form achiral glycerol.[1]

• Storage Conditions: Improper storage is a primary cause of degradation. The rate of decomposition and potential racemization increases with temperature. Even at 25°C, a noticeable decrease in epoxy group content can occur over a month.[1]

Troubleshooting Protocol:

• Purity Check: Before use, always verify the purity and enantiomeric excess (% ee) of your (R)-glycidol lot via chiral HPLC or GC.

• Proper Storage: Store (R)-glycidol in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and at refrigerated temperatures (2-8 °C). For long-term storage, consider freezing, but allow the container to warm to room temperature before opening to prevent moisture condensation.

• Use of Solvents: If storing for extended periods, dissolving glycidol in anhydrous, non-reactive solvents like toluene or certain chlorohydrocarbons can inhibit self-polymerization.[1]

FAQ 2: My main issue is significant racemization during the methanolysis (ring-opening) of (R)-glycidol. What is the most likely cause and how do I fix it?

Answer:

This is the most critical step where stereochemical integrity can be lost. The goal is to ensure a pure SN2 (bimolecular nucleophilic substitution) reaction. Racemization occurs when the reaction deviates from this pathway and gains SN1 (unimolecular nucleophilic substitution) character.

Mechanistic Insight:

The desired reaction involves the methoxide ion (CH₃O⁻) attacking the least sterically hindered carbon of the epoxide (C3), leading to an inversion of configuration at that center and forming (R)-3-methoxy-1,2-propanediol. This is a classic SN2 mechanism.[2][3]

However, if conditions promote the formation of a carbocation-like intermediate, the stereocenter is lost. This happens under acidic conditions where the epoxide oxygen is protonated, making it a better leaving group. The C-O bond can then break before the nucleophilic attack, leading to a planar carbocation that can be attacked from either face, resulting in a racemic mixture.[4][5]

Caption: Fig. 2: Key control points in the acetonide route.

FAQ 4: How can I reliably measure the enantiomeric excess (% ee) of my final product?

Answer:

Accurate determination of % ee is non-negotiable for validating your synthesis. The most common and reliable method is chiral High-Performance Liquid Chromatography (HPLC).

Self-Validating Protocol: Chiral HPLC Analysis

• Column Selection: A chiral stationary phase (CSP) is required. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) or macrocyclic glycopeptide-based columns (e.g., CHIROBIOTIC V) are excellent starting points. [6]2. Sample Preparation:

  • The diol product is highly polar and may not be ideal for direct analysis in normal-phase HPLC. Derivatization is often necessary to improve peak shape and resolution.

  • Derivatization: React the diol with a chromophore-containing agent like benzoyl chloride or 3,5-dinitrobenzoyl chloride in the presence of pyridine. This creates esters that are less polar and have a strong UV chromophore, significantly enhancing detection sensitivity.

• Mobile Phase:

  • For derivatized samples, a normal-phase mobile phase is typically used, such as a mixture of hexane or heptane with a polar modifier like isopropanol (IPA) or ethanol.

  • A typical starting point would be 90:10 Hexane:IPA. The ratio can be adjusted to optimize the separation of the two enantiomer peaks. [7]4. Analysis:

  • Inject a sample of the racemic standard first to determine the retention times of both the (R) and (S) enantiomers.

  • Inject your synthesized sample under the same conditions.

  • Calculate the % ee using the peak areas of the two enantiomers:

    • % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

• Confirmation: Ensure baseline resolution between the two enantiomer peaks for accurate integration. If peaks are co-eluting, optimize the mobile phase composition or flow rate.

References

• CN103319354A - Synthesis method of 3-amino-1,2-propanediol.

• Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization of the synthesis of glycerol derived solvents . Green Chemistry (RSC Publishing). [Link]

• F. Jerónimo, et al. (2015). Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies for the optimization. Green Chemistry, 17(10), 4793-4804. [Link]

• Reaction profile of glycerol conversion to 3-methoxypropan-1,2-diol (2)... . ResearchGate. [Link]

• CN104610074A - Preparation method of 3-amino-1,2-propanediol.

• Epoxide Ring Opening With Base . Master Organic Chemistry. [Link]

• 18.6: Reactions of Epoxides - Ring-opening . Chemistry LibreTexts. [Link]

• Ring opening reactions of epoxides: Acid-catalyzed . Khan Academy. [Link]

• US6100433A - Process for preparing 3-methoxy-1-propanol.

• Glycidol . PubChem - NIH. [Link]

• Significance and use of glycidol . Biblioteka Nauki. [Link]

• Asymmetric Catalysis of Epoxide Ring-Opening Reactions . Accounts of Chemical Research. [Link]

• PRODUCTION OF 3-METHOXY,1,2,PROPANEDIOL AND HYDROXYACETONE BY THE SUBCRITICAL HYDROTHERMAL LIQUEFACTION OF GLYCEROL . Scholaris. [Link]

• 9.14: Opening of Epoxides - Acidic versus Basic Conditions . Chemistry LibreTexts. [Link]

• Synthesis and characterization of 3-amino-1, 2-propanediol . ResearchGate. [Link]

• Synthesis of Monoalkyl Glyceryl Ethers by Ring Opening of Glycidol with Alcohols in the Presence of Lewis Acids . ResearchGate. [Link]

• Determination of 3-Chloro-1,2-Propanediol content in Iohexol drug substance by using High-Performance Liquid Chromatography... . Seventh Sense Research Group. [Link]

• Synthetic Applications of Chiral Unsaturated Epoxy Alcohols Prepared by Sharpless Asymmetric Epoxidation . PMC. [Link]

• Production of 3-Methoxy,1,2,Propanediol and Hydroxyacetone by the Subcritical Hydrothermal Liquefaction of Glycerol . Semantic Scholar. [Link]

• 13.6 Ring Opening of Epoxides | Organic Chemistry . YouTube. [Link]

• Synthesis and Beneficials Effects of Glycerol Derivatives . Preprints.org. [Link]

• Chemoenzymatic Approach toward the Pure Enantiomers of 2‐Methyl‐1,3‐propanediol Mono(p‐Methoxybenzyl Ether) . ResearchGate. [Link]

• US5252759A - Process for producing optically active epoxy alcohol derivatives.

• Chiral HPLC Separations . Phenomenex. [Link]

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• 5. echemi.com [echemi.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. lcms.cz [lcms.cz]

Technical Support Center: Purification of (2R)-3-methoxypropane-1,2-diol

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the purification of (2R)-3-methoxypropane-1,2-diol. This guide is designed for researchers, scientists, and drug development professionals to address specific challenges encountered during the purification of this chiral molecule. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your experiments effectively.

Section 1: Frequently Asked Questions (FAQs) - General Purification

This section addresses common issues encountered during the initial workup and purification of crude 3-methoxypropane-1,2-diol, before tackling the specific challenge of enantiomeric separation.

Q1: My crude 3-methoxypropane-1,2-diol appears discolored (yellow or brown) after synthesis. What is the likely cause and how can I prevent or fix this?

A1: Product discoloration is a frequent issue when working with polyol compounds like diols and is typically caused by thermal decomposition or oxidation at elevated temperatures.[1] The methoxy group and two hydroxyl groups make the molecule susceptible to side reactions, especially in the presence of trace impurities.

Causality & Prevention:

• Thermal Stress: 3-methoxypropane-1,2-diol has a high boiling point (approx. 220 °C at atmospheric pressure). Attempting to distill it at this temperature can lead to degradation. The most effective preventative measure is to perform distillation under a high vacuum to significantly lower the boiling point.[1]

• Oxidation: The presence of oxygen at high temperatures can promote oxidation of the hydroxyl groups. Before heating, it is best practice to purge the distillation apparatus with an inert gas like nitrogen or argon to create an oxygen-free environment.[1]

• Catalytic Impurities: Acidic or basic residues from the synthesis can catalyze decomposition upon heating. A preliminary aqueous workup or liquid-liquid extraction to neutralize and remove these impurities is highly recommended before distillation.[1]

Remediation: If your product is already discolored, a common remediation step is treatment with activated charcoal followed by filtration. However, this can lead to yield loss. The preferred method is to prevent discoloration in the first place by using optimized distillation conditions.

Q2: I'm experiencing low overall yield after performing vacuum distillation. What are the most common sources of product loss?

A2: Low yield during distillation is a frustrating but solvable problem. The primary causes are typically related to the distillation setup and fraction collection strategy.[1]

Troubleshooting Steps:

• Check for Leaks: An unstable vacuum is a major culprit for inefficient separation and can lead to broad boiling point ranges.[1] Ensure all joints and connections in your distillation setup are properly sealed and leak-free.

• Optimize Condenser Efficiency: Incomplete condensation will cause the product to be lost to the vacuum pump.[1] Ensure your condenser has an adequate flow of sufficiently cold coolant. For a boiling point that might be >100 °C even under vacuum, a standard water-cooled condenser is usually sufficient, but its performance is critical.

• Analyze All Fractions: Do not discard the forerun or the residue without analysis. It's possible that your product began distilling earlier than expected or that a significant amount remains in the distillation pot. Analyze all fractions by a suitable method like Gas Chromatography (GC) to ensure you are not discarding product.[1]

• Use a Fractionating Column: If your crude mixture contains impurities with boiling points close to that of your product, a simple distillation may not provide adequate separation.[1] Using a fractionating column (e.g., Vigreux or packed) will increase the theoretical plates and improve separation efficiency, leading to a purer final product and more accurate fraction cuts.

Q3: I am consistently forming a stable emulsion during the liquid-liquid extraction workup. How can I resolve this?

A3: Emulsion formation is common when amphiphilic impurities are present or when the densities of the aqueous and organic phases are too similar.[1]

Solutions:

• Break the Emulsion: The most common and effective method is to add a small amount of brine (a saturated aqueous solution of NaCl). This increases the ionic strength and density of the aqueous phase, which helps to force the separation of the layers.[1]

• Reduce Agitation: Avoid vigorous shaking of the separatory funnel. Instead, use gentle inversions to mix the phases. This minimizes the energy input that creates emulsions.[1]

• Centrifugation: If the emulsion is persistent and the volume is manageable, centrifuging the mixture can provide the necessary force to break the emulsion and separate the phases.[1]

• Alter the Solvent System: Adding a different solvent to the organic phase that has a significantly different density can aid in layer separation.[1]

Section 2: Troubleshooting Guide - Chiral Purification

Achieving high enantiomeric purity is the most critical and challenging step in the purification of (2R)-3-methoxypropane-1,2-diol. This section focuses on troubleshooting the separation of the (2R) and (2S) enantiomers.

Q5: How do I decide between direct chiral HPLC and a derivatization strategy to separate the enantiomers?

A5: This is a key strategic decision that depends on the scale of your purification, available resources, and the ultimate purity requirements. Both are valid and powerful techniques.

• Direct Chiral HPLC: This method uses a chiral stationary phase (CSP) to directly separate the enantiomers. It is often the preferred method for analytical-scale separation and for smaller preparative amounts due to its simplicity. Polysaccharide-based CSPs are highly effective for a wide range of chiral compounds.[2][3]

• Derivatization: This strategy involves reacting the racemic diol with a pure chiral resolving agent to form a mixture of diastereomers.[4] These diastereomers have different physical properties and can be separated using standard, less expensive achiral chromatography (like silica gel flash chromatography).[4] After separation, the chiral auxiliary is cleaved to yield the pure enantiomer. This method is often more scalable and cost-effective for large-quantity purifications.

The following decision tree can guide your choice:

Caption: Decision tree for selecting a chiral purification strategy.

Q6: I'm getting poor resolution (Rs < 1.5) on my chiral HPLC column. What parameters should I optimize?

A6: Achieving good resolution is an exercise in systematic optimization. For polysaccharide-based columns (e.g., amylose or cellulose derivatives), the mobile phase composition is the most influential factor.[5]

Optimization Strategy:

• Mobile Phase Composition: The ratio of the alcohol modifier (e.g., isopropanol, ethanol) to the non-polar solvent (e.g., n-heptane, hexane) is critical. Systematically vary the percentage of the alcohol modifier.

• Choice of Alcohol: Sometimes, switching the alcohol modifier can dramatically improve resolution. For example, if a heptane/isopropanol system gives poor results, try a heptane/ethanol system.

• Flow Rate: Lowering the flow rate often increases resolution by allowing more time for the enantiomers to interact with the chiral stationary phase, although this comes at the cost of longer run times.

• Temperature: Column temperature affects the thermodynamics of the chiral recognition process. Analyze your sample at different temperatures (e.g., 15°C, 25°C, 40°C). Sometimes cooling the column can enhance the subtle interactions required for separation.

Parameter	Typical Starting Point	Optimization Direction	Rationale
Mobile Phase	90:10 Heptane:Isopropanol	Vary alcohol % from 5% to 20%	Modulates the polarity and strength of analyte-CSP interactions.
Alcohol Modifier	Isopropanol (IPA)	Switch to Ethanol (EtOH)	Different alcohols can alter the chiral recognition mechanism.
Flow Rate	1.0 mL/min	Decrease to 0.5 mL/min	Increases interaction time, improving efficiency (N) and resolution (Rs).
Temperature	25 °C (Ambient)	Test at 15°C and 40°C	Affects binding kinetics and thermodynamics; lower T often helps.

Table 1: Parameters for Chiral HPLC Method Optimization.

Q7: How do I confirm the absolute configuration of my purified fraction is indeed (2R)?

A7: This is a critical validation step. While you may have successfully separated the enantiomers, you must confirm which peak corresponds to the desired (2R) enantiomer.

Confirmation Methods:

• Use a Certified Reference Standard: The most straightforward method is to inject a certified reference material of (2R)-3-methoxypropane-1,2-diol under your developed HPLC conditions. The peak that co-elutes with the standard is your product.

• Optical Rotation: Measure the specific rotation of your purified fraction using a polarimeter and compare it to the literature value for the (2R) enantiomer.[6] While useful, this method is less definitive than chromatographic comparison, especially for materials with small specific rotations.

• X-ray Crystallography: If the compound (or a suitable derivative) can be crystallized, single-crystal X-ray diffraction provides an unambiguous determination of the absolute configuration. This is the gold standard but is not always feasible.

Section 3: Protocols & Workflows

Protocol 1: High-Purity Purification by Vacuum Distillation

This protocol describes the purification of crude 3-methoxypropane-1,2-diol to remove non-volatile impurities (salts, catalysts) and some volatile impurities (solvents) prior to chiral separation.

Materials:

• Crude 3-methoxypropane-1,2-diol

• Round-bottom flask, short-path distillation head with condenser, receiving flasks

• Vacuum pump with a pressure gauge

• Heating mantle and magnetic stirrer

• Inert gas source (Nitrogen or Argon)

Procedure:

• Setup: Assemble the distillation apparatus. Ensure all glassware is dry and joints are properly greased and sealed.

• Inert Atmosphere: Charge the distillation flask with the crude diol and a magnetic stir bar. Purge the entire system with inert gas for 5-10 minutes.[1]

• Apply Vacuum: Slowly and carefully apply vacuum, aiming for a stable pressure below 10 mmHg.

• Heating: Begin stirring and gently heat the flask.

• Collect Fractions:

  • Forerun: Collect the first fraction, which will contain residual solvents and other low-boiling impurities.

  • Main Fraction: Collect the product fraction at a stable head temperature and vacuum pressure. For 3-methoxy-1,2-propanediol, the boiling point is approximately 133°C at 35 mmHg.[7]

  • Residue: Leave a small amount of material in the distillation flask to avoid distilling impurities to dryness.

• Quality Control: Analyze the main fraction for chemical purity using GC-FID.[1][8] Purity should be >98% before proceeding to chiral resolution.

Workflow: Final Product Quality Control

This workflow illustrates the sequence of analytical tests required to release a batch of purified (2R)-3-methoxypropane-1,2-diol.

Caption: Standard analytical workflow for quality control testing.

Section 4: References

• BenchChem. (n.d.). Purification challenges of 3-Propoxypropane-1,2-diol and solutions. Retrieved February 5, 2026, from

• Synthesis and Chiral Separation of Fibratol, Isopropyl 2-(4-((4-chlorophenyl)(hydroxyl) methyl)-phenoxy)-2-methylpropanoate. (n.d.). PMC. Retrieved February 5, 2026, from

• OIV. (n.d.). OIV-MA-AS315-15 Determination of 3-methoxypropane-1,2-diol and cyclic diglycerols (by products of technical glycerol) in wine by GC-MS. Retrieved February 5, 2026, from

• Wojewoda, O., & Urbańska, M. (2025). Chiral Separation of Three Anti-Inflammatory Drugs by Liquid Chromatography on Polysaccharide-Type Stationary Phases and Pirkle-Type Phase. Fine Chemical Engineering, 7, 108-132. [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. (n.d.). MDPI. Retrieved February 5, 2026, from

• PubChem. (n.d.). 3-Methoxy-1,2-propanediol. National Institutes of Health. Retrieved February 5, 2026, from [Link]

• HPLC Enantioseparation of Rigid Chiral Probes with Central, Axial, Helical, and Planar Stereogenicity on an Amylose (3,5-Dimethylphenylcarbamate) Chiral Stationary Phase. (2022). MDPI. Retrieved February 5, 2026, from [Link]

• Fauhl, C., et al. (2004). Gas chromatographic/mass spectrometric determination of 3-methoxy-1,2-propanediol and cyclic diglycerols, by-products of technical glycerol, in wine: Interlaboratory study. ResearchGate. Retrieved February 5, 2026, from [Link]

• Ares, A. M., et al. (2022). Chiral and achiral separation of ten flavanones using supercritical fluid chromatography. Application to bee pollen analysis. University of Valladolid. Retrieved February 5, 2026, from [Link]

• Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins. (n.d.). MDPI. Retrieved February 5, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. HPLC Enantioseparation of Rigid Chiral Probes with Central, Axial, Helical, and Planar Stereogenicity on an Amylose (3,5-Dimethylphenylcarbamate) Chiral Stationary Phase | MDPI [mdpi.com]
• 3. uvadoc.uva.es [uvadoc.uva.es]
• 4. mdpi.com [mdpi.com]
• 5. ojs.wiserpub.com [ojs.wiserpub.com]
• 6. Synthesis and Chiral Separation of Fibratol, Isopropyl 2-(4-((4-chlorophenyl)(hydroxyl) methyl)-phenoxy)-2-methylpropanoate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3-Methoxy-1,2-propanediol, 98%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]
• 8. Determination of 3-methoxypropane-1,2-diol and cycli diglycerols (by-products of technical glycerol) in wine by GC-MS- Description of the method and collaborative study | OIV [oiv.int]

Technical Support Center: Optimizing the Hydrolysis of (2R)-3-methoxypropane-1,2-diol

Welcome to the technical support center for the optimization of (2R)-3-methoxypropane-1,2-diol hydrolysis. This guide is designed for researchers, chemists, and drug development professionals seeking to maximize the yield and purity of (R)-glycerol from its methoxy precursor. As your dedicated application scientist, I will provide in-depth, field-proven insights to navigate the common challenges associated with this ether cleavage reaction. We will explore the underlying chemical principles to empower you to troubleshoot effectively and optimize your experimental outcomes.

Section 1: Foundational Principles - Understanding the Reaction

The hydrolysis of (2R)-3-methoxypropane-1,2-diol is an acid-catalyzed ether cleavage reaction. Ethers are generally characterized by their low reactivity due to the stability of the C-O bond, necessitating forceful conditions, typically strong acids and heat, to achieve cleavage.[1][2][3]

The reaction proceeds via a nucleophilic substitution mechanism, which can be either SN1 or SN2, depending on the structure of the ether.[3][4][5] For (2R)-3-methoxypropane-1,2-diol, the ether linkage involves a primary methyl group and a primary carbon of the propanediol backbone. The reaction is initiated by the protonation of the ether oxygen by a strong acid, which transforms the methoxy group into a good leaving group (methanol).[1][4] Subsequently, a nucleophile (water, in this case) attacks one of the adjacent carbon atoms. Due to significantly lower steric hindrance, the nucleophilic attack overwhelmingly occurs at the methyl carbon via an SN2 mechanism . This pathway is advantageous as it does not involve the chiral center, thus preserving the stereointegrity of the resulting (R)-glycerol product.

Caption: Acid-catalyzed SN2 hydrolysis of (2R)-3-methoxypropane-1,2-diol.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during your experiments.

Category 1: Low Yield & Incomplete Conversion

Q1: My hydrolysis reaction is extremely slow or has stalled, with significant starting material remaining. What are the primary causes?

A1: This is a common issue stemming from the inherent stability of the ether linkage.[2][6] The reaction rate is highly dependent on catalyst strength, concentration, and temperature.

• Causality: The reaction is catalyzed by protons (H+).[7] A low concentration or weakly acidic catalyst will result in an insufficient concentration of the protonated ether intermediate, leading to a slow reaction rate. Ethers are similar in basicity to alcohols, meaning the equilibrium for protonation is not highly favorable, thus requiring a strong acid.[2]

• Troubleshooting Steps:

  • Increase Acid Strength/Concentration: Switch to a stronger acid or increase its concentration. Hydrobromic acid (HBr) and hydroiodic acid (HI) are more effective than sulfuric acid (H₂SO₄) or hydrochloric acid (HCl) because bromide and iodide ions are better nucleophiles than water or sulfate/chloride ions.[2]

  • Elevate Temperature: The rate of hydrolysis generally follows the Arrhenius equation, meaning it increases with temperature.[8] Cautiously increase the reaction temperature in 10°C increments while monitoring for side product formation.

  • Ensure Sufficient Water: While the acid is the catalyst, water is the nucleophile that ultimately cleaves the bond to form the diol. Ensure the reaction is not being run under anhydrous or water-limited conditions.

Parameter	Problem	Scientific Rationale	Recommended Action
Catalyst	Low H+ concentration	The rate-limiting step often involves the protonation of the ether oxygen.[1][4]	Use a strong acid (e.g., H₂SO₄, HBr) at a concentration of 1-5 M.
Temperature	Insufficient thermal energy	The activation energy for ether cleavage is high.[1]	Increase temperature gradually (e.g., 50°C to 80°C). Monitor by TLC/GC.
Solvent	Low water activity	Water acts as the nucleophile in the hydrolysis reaction.	Ensure an aqueous medium is used. Co-solvents can be used for solubility but should not be the primary medium.

Q2: My starting material is consumed, but the yield of the desired (R)-glycerol is low. Where is my product going?

A2: This scenario points towards the formation of side products or degradation of the desired product.

• Causality: Harsh reaction conditions (high temperature or high acid concentration) can lead to undesirable secondary reactions. The diol product, glycerol, contains primary and secondary alcohol functional groups that can undergo further reactions, such as elimination (dehydration) to form acrolein or polymerization under strongly acidic and hot conditions.

• Troubleshooting Steps:

  • Re-optimize Temperature and Time: Your conditions may be too aggressive. Perform a time-course experiment at a slightly lower temperature to find the point of maximum glycerol yield before significant degradation occurs.

  • Analyze for Byproducts: Use analytical techniques like GC-MS or LC-MS to identify the structures of major impurities.[9] This will provide crucial clues about the competing reaction pathways.

  • Moderate the Acid: If using HBr or HI, excess halide can potentially convert the alcohol groups of the diol product into alkyl halides, especially at elevated temperatures.[1] Use a catalytic amount of a non-nucleophilic strong acid like H₂SO₄ if this is suspected.

Category 2: Purity & Side Reactions

Q3: My final product is contaminated with significant impurities. How can I improve its purity?

A3: Impurity formation is typically linked to non-optimized reaction conditions or an inadequate workup procedure.

• Causality: Aside from the product degradation mentioned in Q2, side reactions involving the starting material can also occur. For instance, at very high temperatures, thermal decomposition may compete with hydrolysis.[10] The workup is also critical; residual acid can catalyze degradation or reverse reactions during solvent removal.[11]

• Troubleshooting Steps:

  • Optimize Reaction Specificity: Refer to the optimization table in Q1. The goal is to find a balance of conditions that is aggressive enough to cleave the ether but mild enough to prevent side reactions.

  • Implement a Quenching & Neutralization Workup: After the reaction is complete (as determined by TLC/GC), cool the mixture to room temperature and slowly quench it by adding it to a cold, saturated solution of a weak base like sodium bicarbonate (NaHCO₃). This neutralizes the acid catalyst, halting further reactions.[11]

  • Purification Strategy: (R)-glycerol is highly polar and water-soluble. Purification via distillation under reduced pressure is often effective. If impurities have similar boiling points, column chromatography on silica gel using a polar eluent system (e.g., Ethyl Acetate/Methanol) may be required.

Caption: Troubleshooting workflow for optimizing hydrolysis yield and purity.

Section 3: Experimental Protocols

Adherence to a well-defined protocol is essential for reproducibility and successful optimization.

Protocol 1: General Procedure for Acid-Catalyzed Hydrolysis

This protocol provides a starting point for optimization.

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add (2R)-3-methoxypropane-1,2-diol (1.0 eq).

  • Add the aqueous acid solution (e.g., 3 M H₂SO₄, 5-10 volumes relative to the starting material).

• Reaction Execution:

  • Heat the mixture to the desired temperature (starting point: 70°C) with vigorous stirring.

  • Monitor the reaction progress every hour by withdrawing a small aliquot, neutralizing it with NaHCO₃, and analyzing by TLC or GC (see Protocol 2).

• Workup and Isolation:

  • Once the reaction has reached completion (or optimal conversion), cool the flask in an ice bath.

  • Slowly and carefully pour the reaction mixture into a beaker containing a stirred, ice-cold saturated solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases and the pH is neutral (pH ~7-8).

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate) to remove any nonpolar impurities. The product will remain in the aqueous layer.

  • Concentrate the aqueous layer under reduced pressure to remove water. This may require a high-vacuum pump and gentle heating.

• Purification:

  • Purify the resulting crude glycerol by vacuum distillation.

Protocol 2: Reaction Monitoring by Gas Chromatography (GC-FID)

This method allows for quantitative tracking of the reaction.

• Sample Preparation:

  • Withdraw ~50 µL of the reaction mixture.

  • Immediately quench it in a vial containing 1 mL of saturated NaHCO₃ solution.

  • Add 1 mL of ethyl acetate and vortex thoroughly.

  • Allow the layers to separate. The top organic layer contains unreacted starting material. The aqueous layer contains the product. For a comprehensive analysis, a derivatization step (e.g., silylation) may be required to make the glycerol product volatile for GC analysis. A simpler approach is to monitor the disappearance of the starting material in the organic layer.

• GC Parameters (Example):

  • Column: DB-5 or similar nonpolar capillary column (30 m x 0.25 mm x 0.25 µm).

  • Injector Temperature: 250°C.

  • Detector (FID) Temperature: 280°C.

  • Oven Program: 60°C for 2 min, then ramp at 15°C/min to 240°C, hold for 5 min.

  • Carrier Gas: Helium.

• Analysis:

  • Inject 1 µL of the ethyl acetate layer.

  • Calculate the percentage conversion by comparing the peak area of the starting material at different time points relative to t=0.

References

• Ashenhurst, J. (n.d.). Acidic cleavage of ethers (SN2). Master Organic Chemistry. Retrieved from [Link]

• NCERT. (n.d.). Alcohols, Phenols and Ethers. National Council of Educational Research and Training. Retrieved from [Link]

• Wikipedia. (2023). Ether cleavage. Retrieved from [Link]

• LibreTexts Chemistry. (2024). 18.3: Reactions of Ethers - Acidic Cleavage. Retrieved from [Link]

• Ko, M. J., et al. (2017). Optimization of Subcritical Water Hydrolysis of Rutin into Isoquercetin and Quercetin. Preventive Nutrition and Food Science. Retrieved from [Link]

• University of Rochester. (n.d.). How to Troubleshoot a Reaction. Department of Chemistry. Retrieved from [Link]

• Di Naro, E., et al. (2022). Influence of pH on the kinetics of hydrolysis reactions: the case of epichlorohydrin and glycidol. RSC Publishing. Retrieved from [Link]

• O'Malley, S. J. (n.d.). HYDROLYSIS. Retrieved from [Link]

• ResearchGate. (2005). Effects of Temperature and Solvent on the Hydrolysis of Alkoxysilane under Alkaline Conditions. Retrieved from [Link]

• ResearchGate. (2018). Simultaneous determination of alcohols including diols and triols by HPLC with ultraviolet detection based on the formation of a copper(II) complex. Retrieved from [Link]

• Reddit. (2024). Hydrolysis product troubleshooting. r/Chempros. Retrieved from [Link]

• Sonnet, P. E. (2019). Ether Hydrolysis, Ether Thiolysis, and the Catalytic Power of Etherases in the Disassembly of Lignin. Biochemistry. Retrieved from [Link]

• Reddit. (2020). Workup after reaction with 2,2-dimethoxypropane. r/chemistry. Retrieved from [Link]

• El-Ghezal, L. (2018). Thermochemistry and Kinetics of the Thermal Degradation of 2-Methoxyethanol as Possible Biofuel Additives. ScienceOpen. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Ether cleavage - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Influence of pH on the kinetics of hydrolysis reactions: the case of epichlorohydrin and glycidol - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00191H [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. scienceopen.com [scienceopen.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Hygroscopicity Issues with Methoxypropanediol

Welcome to the technical support center for methoxypropanediol. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the hygroscopic nature of methoxypropanediol. Here, you will find in-depth answers to frequently asked questions and troubleshooting guides for common issues encountered during experimentation and formulation. Our aim is to provide you with the expertise and practical insights needed to ensure the integrity and reproducibility of your work.

Introduction to Methoxypropanediol and its Hygroscopicity

3-Methoxy-1,2-propanediol, a glycerol ether, is a colorless, viscous liquid utilized in various applications, including as a solvent and a cryoprotective agent.[1] Its molecular structure, featuring hydroxyl groups, makes it prone to absorbing moisture from the atmosphere, a property known as hygroscopicity.[1] This can lead to significant challenges in handling, formulation, and storage, potentially impacting the physical and chemical stability of the final product.[2]

Frequently Asked Questions (FAQs)

Q1: What is hygroscopicity and why is it a concern for methoxypropanediol?

A1: Hygroscopicity is the tendency of a substance to attract and hold water molecules from the surrounding environment. For methoxypropanediol, this is a critical property to manage as absorbed moisture can lead to several experimental and formulation issues:

• Changes in Physical Properties: The absorption of water can alter the viscosity and density of methoxypropanediol, which can affect handling and processing.[3]

• Chemical Degradation: The presence of water can facilitate hydrolytic degradation of active pharmaceutical ingredients (APIs) or other components in a formulation, leading to loss of potency and the formation of impurities.[2]

• Inaccurate Measurements: The continuous absorption of moisture can make it difficult to obtain an accurate weight or volume of the substance, leading to errors in concentration calculations.

• Microbial Growth: Increased water content can create a more favorable environment for microbial contamination.

Q2: How should I properly store methoxypropanediol to minimize moisture absorption?

A2: Proper storage is the first line of defense against hygroscopicity-related issues. Methoxypropanediol should be stored in a tightly sealed, airtight container to prevent exposure to atmospheric moisture. For enhanced protection, consider the following:

• Inert Gas Blanket: After opening, purging the headspace of the container with a dry, inert gas like nitrogen or argon can significantly reduce moisture uptake.[4]

• Controlled Environment: Store the container in a cool, dry place. A desiccator containing a suitable drying agent (e.g., silica gel, molecular sieves) is highly recommended.[5]

• Original Container: Whenever possible, keep methoxypropanediol in its original packaging, which has been designed for stability.

Q3: My methoxypropanediol appears to have absorbed water. How can I confirm this and what are the acceptable limits?

A3: Visual inspection for changes in clarity or viscosity can be an initial indicator, but quantitative analysis is necessary for confirmation. The most reliable method for determining the water content in polyols like methoxypropanediol is Karl Fischer titration.

Acceptable water content limits are application-specific. For many pharmaceutical applications, a water content of less than 0.5% is often desired to prevent degradation of moisture-sensitive APIs.[6] It is crucial to establish a specification for water content for your specific application and to test each batch of methoxypropanediol to ensure it meets this requirement.

Troubleshooting Guides

Issue 1: Inconsistent results in assays or formulations.

• Potential Cause: Inaccurate concentration of methoxypropanediol due to absorbed water.

• Troubleshooting Steps:

  • Quantify Water Content: Determine the precise water content of your methoxypropanediol stock using Karl Fischer titration.

  • Correct for Water Content: Adjust the amount of methoxypropanediol used in your experiments based on the measured water content to achieve the desired final concentration of the pure substance.

  • Implement Strict Handling Procedures: When dispensing methoxypropanediol, work quickly to minimize exposure to air. Use dry glassware and equipment. Consider working in a glove box with a controlled low-humidity environment for highly sensitive applications.[5]

Issue 2: Changes in the viscosity of a methoxypropanediol-based formulation over time.

• Potential Cause: Ongoing moisture absorption from the environment or from other hygroscopic components in the formulation.

• Troubleshooting Steps:

  • Evaluate Formulation Components: Assess all excipients in your formulation for their hygroscopicity. The combined effect of multiple hygroscopic materials can be significant.

  • Stability Testing at Different Humidity Conditions: Conduct stability studies of your formulation at various controlled humidity levels to understand its sensitivity to moisture.[7]

  • Packaging Evaluation: The choice of packaging is critical for the long-term stability of the formulation. Select container closure systems with low moisture vapor transmission rates.[8]

  • Consider Viscosity Modifiers: If viscosity changes remain an issue, the addition of a non-hygroscopic viscosity-modifying agent may be necessary. However, this should be carefully evaluated for compatibility with other formulation components.[9]

Issue 3: Crystallization or precipitation in a methoxypropanediol solution.

• Potential Cause: Water can act as an anti-solvent for certain compounds dissolved in methoxypropanediol, leading to their crystallization or precipitation as moisture is absorbed.

• Troubleshooting Steps:

  • Solubility Studies: Determine the solubility of your solute in methoxypropanediol at different water concentrations. This will help define the acceptable water content range for your formulation.

  • Control the Environment: Prepare and handle the solution in a low-humidity environment to prevent moisture-induced precipitation.

  • Filtration: If a small amount of precipitate has formed, it may be possible to filter the solution, but it is critical to first identify the precipitate and understand the cause of its formation to prevent recurrence.

Experimental Protocols

Protocol 1: Determination of Water Content in Methoxypropanediol by Volumetric Karl Fischer Titration

This protocol is a general guideline and should be adapted and validated for your specific equipment and reagents.

• Apparatus: Automatic volumetric Karl Fischer titrator.

• Reagents:

  • Volumetric Karl Fischer reagent (e.g., CombiTitrant 5)

  • Anhydrous methanol or a specialized Karl Fischer solvent (e.g., CombiSolvent)

• Procedure:

  • Add a suitable volume of the Karl Fischer solvent to the titration vessel.

  • Titrate the solvent to a stable, dry endpoint with the Karl Fischer reagent to eliminate any residual water.

  • Accurately weigh a suitable amount of the methoxypropanediol sample (typically 1-5 g) into a dry syringe.

  • Inject the sample into the titration vessel.

  • Start the titration and record the volume of titrant required to reach the endpoint.

  • Calculate the water content based on the titrant consumption and the known titer of the Karl Fischer reagent.

Parameter	Recommendation
Sample Size	1-5 g
Titrant	One-component reagent (e.g., CombiTitrant 5)
Solvent	Anhydrous methanol or specialized KF solvent
Endpoint Detection	Bivoltametric indication

Table 1: Recommended parameters for Karl Fischer titration of methoxypropanediol.

Protocol 2: Handling and Dispensing Methoxypropanediol in a Low-Humidity Environment

This protocol outlines the best practices for handling methoxypropanediol to minimize moisture exposure.

• Preparation:

  • Ensure all glassware and utensils are thoroughly dried in an oven and cooled in a desiccator before use.

  • If using a glove box, ensure the humidity level is below the target threshold for your experiment.

• Dispensing:

  • Allow the methoxypropanediol container to equilibrate to the ambient temperature of the dispensing area before opening to prevent condensation.

  • Open the container for the minimum time necessary to withdraw the required amount.

  • Use a dry syringe or pipette to transfer the liquid.

• Post-Dispensing:

  • Immediately and tightly reseal the methoxypropanediol container.

  • If the container has been opened multiple times, consider purging the headspace with a dry, inert gas before resealing.

  • Return the container to proper storage conditions (desiccator or other controlled environment).

Visualizations

Caption: Troubleshooting workflow for inconsistent experimental results potentially caused by methoxypropanediol hygroscopicity.

Caption: Best practices for the storage and handling of methoxypropanediol.

References

• PubChem. (n.d.). 3-Methoxy-1,2-propanediol. Retrieved from [Link]

• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab? Retrieved from [Link]

• Ibis Scientific, LLC. (2025). The Role of Desiccants in Protecting Hygroscopic Chemicals. Retrieved from [Link]

• PubChem. (n.d.). Methylpropanediol. Retrieved from [Link]

• SDS: Methyl propanediol. (2017). Retrieved from [Link]

• Chromatography Forum. (2008). How to Handle Hygroscopic Reference Standards? Retrieved from [Link]

• PharmaInfo. (n.d.). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. Retrieved from [Link]

• ResearchGate. (2017). Why did my viscosity of my formulated detergent decrease so much after adding perfume and what should I add to counter this problem? Retrieved from [Link]

• Mettler Toledo. (n.d.). Using Karl Fischer Titration to Determine Water Content in Polyols. Retrieved from [Link]

• Mettler Toledo. (n.d.). Karl Fischer Titration. Retrieved from [Link]

• ResearchGate. (2025). Analysis of hygroscopicity and pyrolysis behaviour of propanediol esters synthesized by the enzymatic method. Retrieved from [Link]

• ProUmid. (n.d.). DVS Systems | Dynamic Vapor Sorption. Retrieved from [Link]

• PUdaily. (2024). Moisture Content Analysis of Polyether Polyols. Retrieved from [Link]

• Hanna Instruments Blog. (n.d.). Measuring Moisture in Polyols. Retrieved from [Link]

• Allied Academies. (2018). A systemic approach on understanding the role of moisture in pharmaceutical product degradation and its prevention: challenges a. Retrieved from [Link]

• MB Cosmetics Academy. (2025). Troubleshooting Surfactant-Based Formulas: Fixing Viscosity Drops, Foam Loss and Stability Failures. Retrieved from [Link]

• European Medicines Agency (EMA). (2017). Propylene glycol used as an excipient. Retrieved from [Link]

• PMC. (n.d.). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Retrieved from [Link]

• TA Instruments. (n.d.). Investigation of Pharmaceutical Stability Using Dynamic Vapor Sorption Analysis. Retrieved from [Link]

• AHB Global. (2025). Is 1,3-propanediol good or bad for you? Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• PMC. (n.d.). Moisture Sorption–desorption Characteristics and the Corresponding Thermodynamic Properties of Carvedilol Phosphate. Retrieved from [Link]

• NIH. (n.d.). Mechanistic and predictive formulation development for viscosity mitigation of high-concentration biotherapeutics. Retrieved from [Link]

• Mettler Toledo. (n.d.). Water in 1,2-Propanediol, propylene glycol. Retrieved from [Link]

• World Health Organization (WHO). (n.d.). Draft regional guidelines on stability testing of active substances and pharmaceutical products. Retrieved from [Link]

• Mettler Toledo. (n.d.). Water in Glycerine monostearate - Karl Fischer application. Retrieved from [Link]

• Surface Measurement Systems. (n.d.). Dynamic Vapor Sorption. Retrieved from [Link]

• ResearchGate. (2019). A systemic approach on understanding the role of moisture in pharmaceutical product degradation and its prevention: Challenges and perspectives. Retrieved from [Link]

• YouTube. (2022). Viscosity Reducing Excipients in Biological Materials. Retrieved from [Link]

• ResearchGate. (n.d.). Control of viscosity in biopharmaceutical protein formulations. Retrieved from [Link]

• METTLER TOLEDO. (n.d.). Dynamic Vapor Sorption. Retrieved from [Link]

• Chromatography Forum. (2008). How to Handle Hygroscopic Reference Standards? Retrieved from [Link]

• AZoM. (2023). Moisture Sorption Characteristics in Pharmaceutical Materials. Retrieved from [Link]

• TA Instruments. (n.d.). Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer. Retrieved from [Link]

• ResearchGate. (2021). Experimental Investigation of Moisture Sorption Isotherms for Mefenamic Acid Tablets. Retrieved from [Link]

Sources

• 1. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Glycerol's Role in Modulating Hygroscopicity of Materials [eureka.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. merckmillipore.com [merckmillipore.com]
• 5. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 6. Determination of 3-chloro-1,2-propanediol in foods and food ingredients by gas chromatography with mass spectrometric detection: collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ardena.com [ardena.com]
• 8. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Stability of (2R)-3-methoxypropane-1,2-diol

This guide serves as a technical resource for researchers and drug development professionals working with (2R)-3-methoxypropane-1,2-diol (3-MPD) .[1] It addresses stability profiles, degradation mechanisms, and troubleshooting strategies under acidic conditions.

Executive Stability Summary

(2R)-3-methoxypropane-1,2-diol (3-MPD) is a glycerol monomethyl ether.[1] While the ether linkage is generally robust, the vicinal diol (1,2-diol) moiety renders the molecule sensitive to specific acidic environments.

• Dilute Mineral Acids (pH 3–6, RT): Generally Stable . Hydrolysis of the ether bond requires harsh conditions (e.g., concentrated HI/HBr).

• Strong Acid + Heat (pH < 1, >60°C): Unstable . Susceptible to acid-catalyzed dehydration (Pinacol-type rearrangement) yielding ketones (e.g., methoxyacetone) or polymerization.[1]

• Acid + Ketones/Aldehydes (Trace): Highly Labile .[1] Rapidly forms cyclic acetals (dioxolanes).[1] This is the #1 cause of "unknown impurities" in HPLC/GC data when acetone or formaldehyde is present in the workflow.

• Halogenic Acids (HCl, HBr): Reactive . Can form chlorohydrins (e.g., replacing -OH with -Cl) even under mild conditions.[1]

Troubleshooting Guides (Scenario-Based)

Scenario A: "I see a new, less polar impurity peak in my chromatogram."

Diagnosis: Inadvertent Acetalization. If you used acetone to clean glassware or as a solvent in a previous step, residual acid traces can catalyze the reaction between 3-MPD and acetone.

• Mechanism: The 1,2-diol reacts with acetone to form (2R)-4-(methoxymethyl)-2,2-dimethyl-1,3-dioxolane .[1]

• Detection: This impurity is significantly less polar than 3-MPD.[1] In GC-MS, look for a mass shift corresponding to +40 Da (acetone addition) minus 18 Da (water loss) = +22 Da net increase, or characteristic fragmentation of the dioxolane ring (m/z 43, 59, 73).

• Corrective Action:

  • Switch glassware cleaning solvents to methanol or ethanol.[1]

  • Ensure all buffers are free of aldehydes/ketones.[1]

  • Raise pH to neutral (>6) before exposing the sample to any carbonyl-containing solvents.[1]

Scenario B: "My assay value is dropping when stored in 0.1 M HCl."

Diagnosis: Halohydrin Formation or Dehydration. While ether cleavage is unlikely, HCl is a nucleophilic acid.

• Mechanism: Chloride ions (

  ) can displace the hydroxyl groups (SN1/SN2) to form 1-chloro-3-methoxypropan-2-ol or related isomers.[1] Alternatively, slow dehydration to methoxyacetone may occur.

• Verification: Check LC-MS for a peak with a characteristic chlorine isotope pattern (

  and in 3:1 ratio).

• Corrective Action:

  • Switch to non-nucleophilic acids for acidification (e.g., Sulfuric acid, Perchloric acid, or Phosphoric acid) if pH adjustment is strictly necessary.

  • Store samples at 4°C or lower; reaction rates drop significantly at low temperatures.[1]

Mechanistic Visualization

The following diagram illustrates the two primary instability pathways for 3-MPD under acidic conditions: Acetalization (with impurities) and Dehydration (intrinsic degradation).

Caption: Figure 1. Acid-catalyzed degradation pathways of 3-MPD.[1] Top: Acetalization (extrinsic).[1] Bottom: Dehydration (intrinsic).

Frequently Asked Questions (FAQs)

Q1: Can I use 3-MPD as an internal standard in acidic mobile phases (e.g., 0.1% Formic Acid)? A: Yes, but with caveats. 0.1% Formic acid (pH ~2.[1]7) is generally safe for short-term analysis (LC-MS run times).[1] However, do not store the standard in this solvent for days. Prepare fresh daily or store in neutral solvent (Water/Methanol) and mix inline.

Q2: Is the methoxy group susceptible to hydrolysis (demethylation)? A: No. Alkyl ether cleavage requires extremely harsh conditions (e.g., concentrated HI or BBr3). Under standard laboratory acidic conditions (pH 1–6), the methoxy group is stable. The instability comes exclusively from the 1,2-diol functionality.

Q3: Why does my 3-MPD standard turn yellow in sulfuric acid? A: This indicates polymerization or oxidation .[1] Glycerol derivatives can oligomerize (forming polyglycerols) in concentrated sulfuric acid due to dehydration. Ensure you are using dilute acids (<1M) if acidification is required.[1]

Q4: How do I differentiate between 3-MPD and its degradation products in GC-MS? A:

• 3-MPD: Often requires derivatization (e.g., silylation with BSTFA) to fly well.[1] Look for the bis-TMS derivative.

• Methoxyacetone (Degradant): Will appear much earlier in the chromatogram (lower boiling point) and does not require derivatization.

• Dioxolanes (Acetal Impurity): Will elute later than methoxyacetone but usually earlier than the diol. They have distinct mass spectra lacking the typical -OH loss patterns.[1]

References

• Fauhl, C., et al. (2004). "Gas chromatographic/mass spectrometric determination of 3-methoxy-1,2-propanediol and cyclic diglycerols, by-products of technical glycerol, in wine." Journal of AOAC International, 87(5), 1179-1188.

• Schuff-Werner, P., et al. (1988).[1] "1-O-methyl-rac-glycerol: a new agent for the cryopreservation of mononuclear cells."[1] Cryobiology, 25(6), 487-494.

• PubChem. (n.d.).[1] "3-Methoxy-1,2-propanediol Compound Summary." National Library of Medicine.

• BenchChem. (2025).[1][2] "Stability of (+)-Pinanediol under acidic conditions" (Analogous vicinal diol mechanisms).

Sources

• 1. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Glycerol Ether Handling &amp; Optimization

Current Status: Operational Topic: Viscosity & Solubility Management for Glycerol Ethers (e.g., Ethylhexylglycerin, Chlorphenesin, Guaifenesin) Lead Scientist: Dr. A. Vance, Senior Application Scientist

Introduction: The "Sticky" Variable in Drug Development

Welcome to the Technical Support Center. You are likely here because your data variability is high, your filtration units are exploding, or your automated handlers are stringing droplets across the deck.

Glycerol ethers (GEs) are critical excipients and APIs, valued for their amphiphilic properties and preservation capabilities. However, their rheological behavior—specifically high dynamic viscosity (

) and non-Newtonian tendencies at high concentrations—presents unique challenges. Unlike pure water (1 cP), glycerol ethers can range from 50 to >1000 cP depending on temperature and chain length.

This guide moves beyond basic "slow down" advice. We analyze the physics of liquid transfer and provide self-validating protocols to ensure your experimental integrity.

Module 1: Precision Dosing & Pipetting

Q: My standard air-displacement pipettes yield inconsistent volumes with Ethylhexylglycerin. How do I correct this?

The Root Cause: Standard "forward pipetting" relies on an air cushion to push liquid out. With viscous GEs, the liquid adheres to the inner capillary wall (film retention), and the air cushion compresses rather than displacing the full volume. This results in under-dosing.

The Protocol: Reverse Pipetting Technique Do not use forward pipetting for any fluid >20 cP. Switch to Reverse Pipetting or use Positive Displacement tools.

Mechanism of Action: Reverse pipetting aspirates more liquid than required (sample + excess). The dispense step releases the exact target volume, leaving the retention error in the tip, which is then discarded.[1]

Visual Workflow: Reverse Pipetting Logic

Figure 1: The mechanical logic of reverse pipetting. By retaining the "error" volume in the tip, the dispensed volume remains gravimetrically accurate.

Validation Step: Verify your technique using a 4-place balance.

• Tare a weighing boat.

• Reverse pipette 100 µL of your GE.

• Record weight.

• Calculate volume using density (

  ). If Accuracy < 98%, increase the aspiration pause time by 2 seconds.

Module 2: Solubilization & Temperature Control

Q: I am seeing "fish eyes" or undissolved gelatinous clumps when adding Chlorphenesin to water. How do I prevent this?

The Root Cause: Glycerol ethers are often amphiphilic. When added too quickly to water, the hydrophobic tails aggregate to minimize water contact, forming a gel layer that prevents solvent penetration (the "fish eye" effect).

The Solution: Temperature-Modulated Solubilization Viscosity and solubility are inversely correlated with temperature. Heating is not just for speed; it is a rheological requirement to break intermolecular hydrogen bonding.

Data: Viscosity vs. Temperature Response (Generic GE Model)

Temperature (°C)	Dynamic Viscosity (cP)	Handling Recommendation
20°C (RT)	~600 - 1200	Critical: Use wide-bore tips. Slow aspiration.
35°C	~250 - 400	Moderate: Standard tips acceptable with reverse pipetting.
50°C	< 100	Optimal: Behaves like light oil. Ideal for filtration.

Protocol:

• Pre-heat the solvent (water/buffer) to 45-50°C before addition.

• Vortex Creation: Establish a vortex in the solvent using a magnetic stirrer.

• Sifting: Add the GE powder/liquid slowly into the shoulder of the vortex, not the center.

• Clarification: Maintain heat until the solution is optically clear.

Expert Note: For highly hydrophobic ethers like Ethylhexylglycerin, pre-dissolving in a glycol (e.g., Butylene Glycol) before adding to the aqueous phase can act as a "solubility bridge" [1].

Module 3: Filtration & Sterilization

Q: My 0.22 µm filters clog immediately or burst due to backpressure. What is the correct filtration setup?

The Root Cause: Viscous fluids create immense backpressure (

) across tight membrane pores. Standard rapid injection exceeds the membrane's bubble point or compresses the filter structure, leading to failure.

The Solution: The "Graded Density" Approach You must filter in stages. Using a single 0.22 µm filter for a viscous GE solution is a mechanical error.

Visual Workflow: Viscous Filtration Decision Tree

Figure 2: Decision logic for filtering viscous pharmaceutical solutions. Note the emphasis on heating and pre-filtration to protect the final sterile membrane.

Material Selection:

• Avoid: Nylon (hydrophilic nature can bind GEs and swell).

• Preferred: PES (Polyethersulfone) for aqueous solutions (high flow, low binding) or PVDF for solvent-heavy mixtures [2].

Module 4: Automated Liquid Handling (HTS)

Q: Our robot is leaving "strings" of liquid or dripping across the deck. How do we optimize the Liquid Class?

The Root Cause: Automated handlers default to "Water" settings.[2] Viscous GEs have high cohesion. When the tip retracts, the liquid column doesn't break cleanly, causing "stringing."

The Optimization Protocol (Liquid Class Definition):

• Aspiration Speed: Reduce to 10-25% of the default water speed. This prevents cavitation (vacuum bubbles) inside the tip.

• Dispense Speed: Reduce to 10-25% of default.

• Air Gap (Trailing): Introduce a post-aspirate air gap (5-10 µL). This separates the liquid from the tip orifice during transport.

• Delay (The "Relaxation" Step): Add a 500ms - 1000ms delay after aspiration and before tip retraction. This allows the viscous fluid to reach equilibrium inside the tip [3].[3][4]

• Wall Touch: Enable "Tip Touch" or "Side Touch" on dispense to break the surface tension.

Troubleshooting Table: Automation Defects

Symptom	Adjustment
Droplets on tip exterior	Decrease immersion depth (surface tracking).
Air bubbles in tip	Decrease aspiration speed; check liquid class density.
Stringing/Trailing	Increase "Blowout" volume; Enable "Tip Touch".
Under-dosing	Switch to "Single Pipetting" mode (avoid multi-dispense).

References

• Sartorius. (2021).[4] Techniques for Pipetting Challenging Liquids.[4][5][6][7] Application Note. Available at: [Link]

• Cytiva. (2023). Do's and don'ts when filtering viscous liquids. Knowledge Center.[3] Available at: [Link]

• Artel (PerkinElmer). (2021). Liquid Handling Techniques for Viscous Solutions.[2][3][5][6][7][8] Lab Report. Available at: [Link]

Sources

• 1. opentrons.com [opentrons.com]
• 2. An Easy Approach To Optimizing An Automated Liquid Handler Using PlasProxy™ QualAssure® Solutions With The Artel MVS® [bioprocessonline.com]
• 3. youtube.com [youtube.com]
• 4. sartorius.com [sartorius.com]
• 5. Tips and Tricks for Automating Viscous Liquid Handling [labroots.com]
• 6. youtube.com [youtube.com]
• 7. integra-biosciences.com [integra-biosciences.com]
• 8. Do's and don’ts when filtering viscous liquids | Cytiva [cytivalifesciences.com.cn]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the GC-MS Characterization of (R)-3-methoxy-1,2-propanediol: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chiral chemistry, the precise characterization of stereoisomers is not merely a matter of analytical rigor but a cornerstone of safety and efficacy. (R)-3-methoxy-1,2-propanediol, a key chiral building block, demands exacting analytical methodologies to ensure its enantiomeric purity. This guide provides an in-depth, experience-driven comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the characterization of (R)-3-methoxy-1,2-propanediol, juxtaposed with alternative analytical techniques. We will delve into the causality behind experimental choices, present validated protocols, and offer a transparent assessment of the available analytical arsenal.

The Analytical Imperative: Why GC-MS for (R)-3-methoxy-1,2-propanediol?

(R)-3-methoxy-1,2-propanediol's inherent polarity and chirality present a unique analytical challenge. Direct injection onto a standard gas chromatography column results in poor peak shape and inadequate resolution from its enantiomer, (S)-3-methoxy-1,2-propanediol. This is due to the presence of two hydroxyl groups that lead to strong intermolecular hydrogen bonding, increasing the compound's boiling point and promoting interaction with active sites in the GC system.

To overcome these hurdles, a two-pronged strategy is essential: derivatization to enhance volatility and the use of a chiral stationary phase to achieve enantiomeric separation. GC-MS emerges as a powerful technique due to its high chromatographic efficiency, which is crucial for resolving enantiomers, and the structural information provided by mass spectrometry, which confirms the identity of the analyte.

The Critical Role of Derivatization: Transforming the Analyte for Analysis

Derivatization is a chemical modification of the analyte to produce a new compound with properties more suitable for a given analytical technique. For the GC analysis of diols like (R)-3-methoxy-1,2-propanediol, the primary goal is to cap the polar hydroxyl groups, thereby increasing volatility and reducing peak tailing. Two common and effective derivatization approaches are silylation and the formation of phenylboronate esters.

Silylation: The Workhorse of Volatility Enhancement

Silylation involves the replacement of active hydrogens in the hydroxyl groups with a trimethylsilyl (TMS) group. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a widely used and effective silylating agent. The reaction is typically rapid and quantitative.[1] The resulting TMS ethers are significantly more volatile and less polar than the parent diol, leading to improved chromatographic performance.

Sources

• 1. researchgate.net [researchgate.net]

Advanced Spectroscopic Characterization: (2R)-3-Methoxypropane-1,2-Diol

Executive Summary

(2R)-3-Methoxypropane-1,2-diol (CAS: 105569-89-3 for the (R)-isomer; 623-39-2 for racemate) is a critical chiral building block and solvent, often referred to as Glycerol

-monomethyl ether. Unlike its parent compound glycerol, the presence of the methoxy ether linkage alters its solubility profile and reactivity, making it valuable in the synthesis of chiral pharmaceuticals and as a specialized cryoprotectant.

This guide provides an authoritative analysis of the Infrared (IR) spectroscopy profile of (2R)-3-methoxypropane-1,2-diol. We objectively compare its spectral fingerprint against key alternatives—Glycerol and 1,2-Propanediol (Propylene Glycol) —to establish robust identification protocols for Quality Control (QC) and incoming raw material testing.

Experimental Protocol: Self-Validating FTIR Acquisition

To ensure reproducibility and data integrity, the following protocol utilizes a self-validating Attenuated Total Reflectance (ATR) workflow. This method minimizes sample preparation errors common with viscous glycol ethers.

Materials & Instrumentation

• Sample: (2R)-3-Methoxypropane-1,2-diol (>98% purity, stored under inert gas).

• Instrument: FTIR Spectrometer (e.g., Bruker, Thermo, or PerkinElmer) with Diamond or ZnSe ATR crystal.

• Cleaning Solvent: Isopropanol (HPLC Grade).

Step-by-Step Acquisition Workflow

• System Validation:

  • Run a background scan (air) to remove atmospheric

    (~2350 cm⁻¹) and vapor.

  • Validation Step: Collect a spectrum of a Polystyrene Reference Film. Verify the sharp peak at 1601 cm⁻¹ (±1 cm⁻¹). If this fails, recalibrate the laser.

• Sample Application:

  • Place 10–20 µL of the liquid sample onto the center of the ATR crystal.

  • Critical: Ensure no air bubbles are trapped between the liquid and the crystal; this causes baseline noise.

• Acquisition Parameters:

  • Range: 4000 – 600 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Scans: 32 (minimum) to 64 (optimal for signal-to-noise ratio)

• Post-Run Cleaning:

  • Wipe crystal with isopropanol. Run a "blank" scan to confirm no residue remains (look for absence of C-H peaks at 2900 cm⁻¹).

Workflow Visualization

Figure 1: Self-validating FTIR acquisition workflow ensuring data integrity before and after sample analysis.

Spectral Profile: The "Fingerprint" of (2R)-3-Methoxypropane-1,2-Diol

The IR spectrum of this molecule is defined by three distinct regions: the Hydrogen Bonding Region, the C-H Framework, and the Fingerprint Region (Ether/Alcohol differentiation).

Detailed Peak Assignment Table

Frequency (cm⁻¹)	Functional Group Assignment	Intensity	Mechanistic Insight
3350 – 3450	O-H Stretching	Strong, Broad	Intermolecular hydrogen bonding of the primary and secondary hydroxyl groups. Broadness indicates liquid phase association.
2870 – 2940	C-H Stretching (Alkane)	Medium	Symmetric and asymmetric stretching of the methylene ( ) and methine ( ) backbone.
2815 – 2830	C-H Stretching (Methoxy)	Weak/Shoulder	Characteristic of the group. Often appears as a lower-frequency shoulder on the main alkane band.
1450 – 1470	C-H Bending (Scissoring)	Medium	Deformation of groups in the propyl chain.
1350 – 1400	O-H Bending / C-H Rocking	Medium	In-plane bending of the hydroxyl group coupled with methyl group rocking.
1100 – 1150	C-O-C Stretching (Ether)	Very Strong	The diagnostic "Ether Band." Asymmetric stretching of the aliphatic ether linkage ( ). Distinguishes this from pure polyols.
1030 – 1060	C-O Stretching (Alcohol)	Strong	Stretching vibration of the primary alcohol ( ).

Structural Vibration Map

Figure 2: Mapping functional groups to their specific IR spectral regions. The Ether Linkage (Red) is the primary differentiator.

Comparative Analysis: Distinguishing Alternatives

In a drug development context, distinguishing (2R)-3-methoxypropane-1,2-diol from its structural analogs is vital to prevent cross-contamination or misidentification.

Comparison Table: 3-Methoxypropane-1,2-diol vs. Common Analogs

Feature	(2R)-3-Methoxypropane-1,2-diol	Glycerol (Propane-1,2,3-triol)	Propylene Glycol (1,2-Propanediol)
Structure	Ether + Diol ( )	Triol (3x OH)	Diol + Methyl ( )
O-H Region	Strong, Broad	Very Strong, Broad (Dominates spectrum)	Strong, Broad
C-O Region (1000-1150 cm⁻¹)	Complex Split: Distinct Ether C-O-C (~1120) AND Alcohol C-O (~1050)	Broad/Merged: Overlapping Primary/Secondary OH bands (~1030, 1100)	Simpler: Distinct Primary/Secondary OH bands
Methyl C-H	Present (Methoxy type, ~2820 cm⁻¹)	Absent (No methyl group)	Present (Alkane type, ~2970 cm⁻¹)
Key Differentiator	Ether C-O-C stretch is sharp and intense.[1][2][3]	Absence of Methyl peaks in C-H region.[4]	Methyl group is C-bound , not O-bound; lacks Ether C-O-C.

Analyst Insight

• Vs. Glycerol: Look at the 2800–3000 cm⁻¹ region . Glycerol has a relatively weak C-H stretch compared to its massive O-H stretch. The 3-methoxy compound has a significantly stronger C-H signal due to the added methyl group. Furthermore, the Ether C-O-C band at ~1120 cm⁻¹ is sharper in the methoxy compound than the broad C-O envelope of glycerol.

• Vs. Propylene Glycol: Propylene glycol lacks the ether oxygen. Its methyl group is attached directly to the carbon chain. While both have methyl groups, the C-O region is the tell. Propylene glycol shows only alcohol C-O stretches. The 3-methoxy compound shows the additional, often more intense, ether C-O stretch.

References

• National Institute of Standards and Technology (NIST). 1,2-Propanediol, 3-methoxy- Mass and IR Spectra. NIST Chemistry WebBook, SRD 69.[5] [Link]

• Snavely, D. L., & Dubsky, J. (1995).[6] Near-IR Spectra of Polyethylene, Polyethylene Glycol and Polyvinylethyl Ether.[6] DTIC Technical Report.[3][6] [Link]

• Fauhl, C., et al. (2004). Gas chromatographic/mass spectrometric determination of 3-methoxy-1,2-propanediol and cyclic diglycerols in wine. Journal of AOAC International.[2] [Link]

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• 2. 3-甲氧基-1,2-丙二醇 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 3-Methoxy-1,2-propanediol | C4H10O3 | CID 92822 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 6. apps.dtic.mil [apps.dtic.mil]

A Comparative Analysis of the Refractive Indices of (2R)-3-methoxypropane-1,2-diol and Glycerol for Advanced Research Applications

In the landscape of pharmaceutical and biotechnological research, the precise characterization of materials is paramount. Among the myriad of physical properties, the refractive index stands out as a fundamental parameter, offering insights into a substance's purity, concentration, and molecular structure. This guide provides an in-depth comparison of the refractive indices of (2R)-3-methoxypropane-1,2-diol and the widely used polyol, glycerol. This analysis is tailored for researchers, scientists, and drug development professionals who rely on accurate physical data for formulation, cryopreservation, and analytical applications.

(2R)-3-methoxypropane-1,2-diol, a derivative of glycerol, is of increasing interest due to its unique physicochemical properties that can offer advantages over its parent compound in specific applications. Understanding the subtle yet significant differences in properties such as the refractive index is crucial for its effective implementation.

Comparative Refractive Index Data

The refractive index of a substance is a dimensionless number that describes how fast light travels through the material. It is a critical parameter in the quality control of raw materials and finished products, as well as in the development of analytical methods. Below is a summary of the refractive index values for (2R)-3-methoxypropane-1,2-diol and glycerol under standard conditions.

It is important to note that while the specific (2R) stereoisomer is the focus, commercially available data for 3-methoxypropane-1,2-diol is often for the racemic mixture. For most practical purposes in solution, the refractive index of the racemate is a reliable approximation for the individual enantiomers.

Compound	Chemical Structure	Refractive Index (n D) at 20°C
(2R)-3-methoxypropane-1,2-diol		1.444 (for the racemic mixture)
Glycerol (Propane-1,2,3-triol)		1.4746[1]

The data clearly indicates that glycerol has a higher refractive index than (2R)-3-methoxypropane-1,2-diol. This difference can be attributed to the substitution of a hydroxyl group in glycerol with a methoxy group. The higher density of hydroxyl groups in glycerol contributes to a greater overall electron density and polarizability, which in turn leads to a higher refractive index.

Experimental Protocol: Measurement of Refractive Index using an Abbe Refractometer

The accurate determination of the refractive index is readily achievable with standard laboratory equipment such as an Abbe refractometer. This instrument operates on the principle of critical angle, which is the angle of incidence beyond which light is totally internally reflected.[2][3]

Principle of Operation: A thin layer of the liquid sample is placed between an illuminating prism and a refracting prism.[2] Light from a source passes through the illuminating prism and the sample, and then enters the refracting prism. The angle at which the light enters the refracting prism is dependent on the refractive index of the sample. By measuring the critical angle, the refractive index of the sample can be determined.[2][3]

Experimental Workflow for Refractive Index Measurement

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• 1. Glycerol - Wikipedia [en.wikipedia.org]
• 2. refractometer.pl [refractometer.pl]
• 3. wp.optics.arizona.edu [wp.optics.arizona.edu]

Safety & Regulatory Compliance

Senior Application Scientist's Guide to Personal Protective Equipment for Handling (2R)-3-methoxypropane-1,2-diol

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands an unwavering commitment to safety. This guide provides essential, field-proven safety and handling protocols for (2R)-3-methoxypropane-1,2-diol (CAS No. 623-39-2), moving beyond a simple checklist to instill a deep, procedural understanding of risk mitigation. Our goal is to empower you to handle this compound with the highest degree of confidence and safety, ensuring that scientific progress and personal well-being go hand-in-hand.

Hazard Profile Analysis: The "Why" Behind the "What"

Understanding the specific risks associated with (2R)-3-methoxypropane-1,2-diol is fundamental to selecting the correct personal protective equipment (PPE). The causality behind our recommendations stems directly from its documented hazard profile.

• Serious Eye Damage: The most critical hazard is its classification as causing serious eye damage[1]. This implies that contact can lead to significant and potentially irreversible injury. Therefore, standard safety glasses are insufficient; protection must prevent all routes of entry, including splashes and mists.

• Skin Irritation: The compound is known to cause skin irritation[1]. Prolonged or repeated contact can lead to dermatitis or other skin conditions. This necessitates the use of chemically resistant gloves and protective clothing to form a complete barrier.

• Respiratory and Neurological Effects: Inhalation of vapors or mists may cause respiratory tract irritation and, in higher concentrations, lead to drowsiness or dizziness[1][2]. While engineering controls are the first line of defense, respiratory protection must be considered, especially in scenarios with poor ventilation or potential for aerosolization.

• Flammability: While some data sheets indicate a high flash point of 110°C (230°F), others classify it as a flammable liquid and vapor[1][3]. This discrepancy demands a conservative approach. All handling should be performed away from ignition sources such as heat, sparks, or open flames[1][2].

This compound is also hygroscopic, meaning it readily absorbs moisture from the air, which can affect its properties over time[3][4]. It is generally stable under normal conditions but is incompatible with strong oxidizing agents[3][4][5].

Core PPE Requirements: A Multi-Layered Defense

A risk-based approach is essential for selecting PPE. The following table outlines the minimum requirements for various laboratory scenarios. The core principle is to create a comprehensive barrier that protects you from all potential routes of exposure.

Task / Scale	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Small-Scale (<100 mL) Bench Work	Chemical Splash Goggles (ANSI Z87.1 / EN166 compliant)[4][6]	Nitrile or Neoprene Gloves (Inspect before use)[4][7]	Standard Lab Coat	Not required in a certified chemical fume hood or with documented adequate local exhaust ventilation.
Large-Scale (>100 mL) Transfers & Weighing	Chemical Splash Goggles and a full-face shield[7][8]	Nitrile or Neoprene Gloves (Consider double-gloving)	Chemical-resistant apron over a lab coat[9]	Required if not performed in a fume hood or if aerosolization is possible. Use a NIOSH-approved respirator with an appropriate cartridge[5].
Spill Cleanup	Chemical Splash Goggles and a full-face shield	Heavy-duty, chemical-resistant gloves (e.g., Butyl rubber, Viton®)	Chemical-resistant coveralls or suit	NIOSH-approved respirator with appropriate cartridges is mandatory.

A Deeper Dive into PPE Selection:

• Eye and Face Protection: Always wear chemical splash goggles that provide a complete seal around the eyes[4][6]. When handling larger quantities or when there is a significant splash risk, a face shield must be worn in addition to goggles to protect the entire face[7][8].

• Hand Protection: Disposable nitrile gloves offer good short-term protection for incidental contact[7]. Always inspect gloves for tears or pinholes before use[4]. For prolonged contact or immersion, consult the glove manufacturer’s chemical resistance guide to ensure an adequate breakthrough time. A critical, often overlooked step is the proper removal of gloves to avoid contaminating your skin[10].

• Body Protection: A lab coat is the minimum requirement[9]. When handling quantities that could lead to significant splashes, a rubber or neoprene chemical-resistant apron provides a necessary additional layer of protection[9].

• Respiratory Protection: The primary control measure should always be to handle this chemical in a well-ventilated area, preferably a certified chemical fume hood, to keep airborne concentrations low[1]. If you experience any dizziness or irritation, or if you are working outside of a fume hood, a NIOSH-approved respirator is essential[5].

Procedural Guidance: From Lab Bench to Disposal

Adherence to a strict, step-by-step protocol is a self-validating system for safety.

Pre-Handling Safety Checklist

• Locate and Review: Read the Safety Data Sheet (SDS) for (2R)-3-methoxypropane-1,2-diol.

• Identify Hazards: Confirm your understanding of the skin, eye, and respiratory hazards[1].

• Engineering Controls: Ensure the work area is well-ventilated. Confirm the certification of the chemical fume hood if required[1].

• Emergency Equipment: Locate the nearest safety shower, eyewash station, and fire extinguisher. Ensure they are unobstructed.

• Assemble PPE: Gather all necessary PPE as outlined in the table above. Inspect each item for damage.

Step-by-Step Handling Protocol

• Don PPE: Put on your lab coat, followed by safety goggles, and any additional protection required. Don gloves last.

• Prepare Workspace: Place absorbent, chemical-resistant bench paper in the work area to contain minor drips.

• Chemical Handling: Carefully measure and dispense the chemical, keeping containers sealed when not in use to minimize vapor release.

• Post-Handling Decontamination: After handling, wipe down the work surface.

• Doff PPE: Remove PPE in the correct order to prevent cross-contamination: gloves first, followed by apron or outer garments, face shield, and goggles. Wash hands thoroughly with soap and water immediately after removing gloves[10].

Emergency Procedures: Spills & Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open[1]. Remove contact lenses if present and easy to do. Seek immediate medical attention[1].

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[3].

• Small Spill (<100 mL): Absorb the spill with an inert material such as sand, vermiculite, or diatomaceous earth[5][11]. Place the contaminated material into a sealed, labeled container for hazardous waste disposal.

• Large Spill: Evacuate the area and contact your institution's environmental health and safety (EHS) department immediately.

Waste Disposal Plan

All materials contaminated with (2R)-3-methoxypropane-1,2-diol, including empty containers and used absorbent, must be treated as hazardous waste.

• Collect all waste in a clearly labeled, sealed, and chemically compatible container.

• Do not dispose of this chemical down the drain or in regular trash[10][12].

• Arrange for disposal through a licensed professional waste disposal service, following all local, state, and federal regulations[12].

Integrated Safety Workflow

The following diagram illustrates the complete, cyclical workflow for safely handling (2R)-3-methoxypropane-1,2-diol. This process ensures that safety is integrated into every step, from initial planning to final disposal.

Caption: Safe handling workflow for (2R)-3-methoxypropane-1,2-diol.

Conclusion

The responsible handling of (2R)-3-methoxypropane-1,2-diol is a matter of procedural diligence and a thorough understanding of its inherent risks. By internalizing the rationale behind each safety measure—from the necessity of sealed eye protection to the protocols for waste disposal—you build a resilient safety culture. This guide serves as your trusted resource for maintaining a secure laboratory environment, allowing you to focus on achieving groundbreaking scientific results without compromising personal or environmental safety.

References

• Regulations.gov. (2017, October 20). SAFETY DATA SHEET. [Link]

• Carl ROTH. Safety Data Sheet: Ethylene glycol. [Link]

• PENTA. (2023, August 4). 1-methoxy-2-propanol - SAFETY DATA SHEET. [Link]

• National Institutes of Health (NIH), PubChem. 3-Methoxy-1,2-propanediol. [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Ethylene Glycol. [Link]

• ClearWater Industries. (2025, March 7). Propylene Glycol Safety: How to Handle Antifreeze Solutions. [Link]

• Trident Compressed Air. Propylene Glycol Safety Protocols: Essential Guidelines for Handling. [Link]

• University of Arizona. (2015, July 22). Personal Protective Equipment Selection Guide. [Link]

• University of California, Santa Barbara. Chemical Safety: Personal Protective Equipment. [Link]

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